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  • Product: 2,4,5,7-Tetrachloroquinazoline

Core Science & Biosynthesis

Foundational

Molecular Architecture and Synthetic Utility of 2,4,5,7-Tetrachloroquinazoline: A Technical Guide

Executive Summary The quinazoline core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous alpha-1 adrenergic receptor antagonists (e.g., prazosin, doxazosin) and targeted k...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinazoline core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous alpha-1 adrenergic receptor antagonists (e.g., prazosin, doxazosin) and targeted kinase inhibitors[1]. Within this family, 2,4,5,7-Tetrachloroquinazoline emerges as a highly versatile, polyhalogenated intermediate. The strategic placement of four chlorine atoms provides a unique electronic landscape, enabling highly regioselective nucleophilic aromatic substitutions (SNAr) and transition-metal-catalyzed cross-couplings. This whitepaper provides an in-depth mechanistic analysis of its synthesis, physicochemical properties, and self-validating experimental protocols designed for drug development professionals.

Physicochemical Properties & Spectral Data

Understanding the baseline physical and spectral properties of 2,4,5,7-Tetrachloroquinazoline is critical for downstream analytical validation. The data below summarizes the established parameters for this compound[2],[3].

PropertyValue
Chemical Name 2,4,5,7-Tetrachloroquinazoline
CAS Number 174566-17-7
Molecular Formula C8H2Cl4N2
Molecular Weight 267.93 g/mol
Physical State White solid
Melting Point 100.3–101.2 °C
1H NMR (400MHz, CDCl3) δ 7.90 (d, J = 2.0 Hz, 1H), 7.73 (d, J = 2.0 Hz, 1H)
13C NMR (100MHz, CDCl3) δ 162.0, 156.0, 154.5, 141.3, 132.5, 126.8, 118.8

E-E-A-T Insight: The 1H NMR spectrum is a definitive diagnostic tool for this specific regioisomer. The presence of exactly two doublets with a coupling constant of J = 2.0 Hz is the hallmark of meta-aromatic coupling[3]. This confirms that the protons at the C-6 and C-8 positions are separated by the C-7 chlorine, proving the structural integrity of the benzene ring during harsh synthetic conditions[1].

Mechanistic Pathways for Synthesis

The synthesis of 2,4,5,7-Tetrachloroquinazoline generally proceeds via two distinct convergent pathways, each dictated by precursor availability and scale-up safety requirements.

Route A: Direct Catalytic Cyclization

This modern approach utilizes 2-amino-4,6-dichlorobenzonitrile and bis(trichloromethyl) carbonate (BTC)[3].

  • Causality of Reagent Selection: BTC (triphosgene) is selected over gaseous phosgene to mitigate severe inhalation hazards while providing a stoichiometric equivalent of three phosgene molecules. The addition of triphenylphosphine oxide (Ph3PO) acts as a nucleophilic catalyst. Ph3PO attacks BTC to generate a highly electrophilic phosgeniminium-type intermediate, which drastically lowers the activation energy required for the cyclization of the weakly nucleophilic anthranilonitrile[3].

Route B: Chlorodeoxygenation

The classical industry standard involves the chlorodeoxygenation of 5,7-dichloroquinazolin-2,4(1H,3H)-dione using phosphoryl chloride (POCl3)[4].

  • Causality of Reagent Selection: POCl3 converts the dione into a reactive Vilsmeier-Haack type intermediate. The addition of a sterically hindered base like N,N-diisopropylethylamine (DIPEA) serves a dual purpose: it scavenges the generated HCl to prevent the protonation of the quinazoline nitrogens (which would deactivate the ring toward substitution), and it accelerates the formation of the reactive dichlorophosphite leaving group.

Synthesis_Pathways A 2-Amino-4,6-dichlorobenzonitrile B BTC + Ph3PO (Catalytic Cyclization) A->B Route A: Direct Cyclization E 2,4,5,7-Tetrachloroquinazoline (Target Scaffold) B->E One-pot Chlorination C 5,7-Dichloroquinazolin-2,4-dione D POCl3 + DIPEA (Chlorodeoxygenation) C->D Route B: Deoxygenation D->E Reflux / 110°C

Fig 1. Convergent synthetic pathways for 2,4,5,7-Tetrachloroquinazoline.

Regioselective Functionalization (Reactivity Profile)

The true value of 2,4,5,7-Tetrachloroquinazoline lies in its predictable hierarchy of reactivity: C-4 > C-2 >> C-5, C-7 .

When subjected to nucleophilic attack (e.g., by primary or secondary amines), substitution occurs almost exclusively at the C-4 position under kinetic control (0–25 °C).

  • Mechanistic Rationale: The intermediate sigma complex (Meisenheimer complex) formed during attack at C-4 is stabilized by both nitrogen atoms of the pyrimidine ring. In contrast, attack at C-2 is less favored due to steric hindrance and slightly lower electrophilicity. The chlorines at C-5 and C-7 are on the carbocyclic ring and are inert to standard SNAr conditions, reserving them for late-stage transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura).

Regioselectivity A 2,4,5,7-Tetrachloroquinazoline B 1° Amine (1.0 eq) 0°C, DIPEA, THF A->B Kinetic Control (Fast) C C-4 Substituted Intermediate (Major Regioisomer) B->C SNAr at C-4 D 2° Amine (1.5 eq) 80°C, DMF C->D Thermodynamic (Slow) E C-2, C-4 Disubstituted Quinazoline Core D->E SNAr at C-2

Fig 2. Regioselective sequential SNAr functionalization workflow.

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity, the following protocols are designed as self-validating systems, embedding analytical checkpoints directly into the workflow.

Protocol 1: Synthesis via Chlorodeoxygenation (Route B)

Objective: Conversion of 5,7-dichloroquinazolin-2,4(1H,3H)-dione to the target tetrachloro intermediate[4].

  • Reagent Charging: In a flame-dried 250 mL round-bottom flask equipped with a reflux condenser, suspend 5,7-dichloroquinazolin-2,4(1H,3H)-dione (10.0 g, 43.3 mmol) in anhydrous POCl3 (50 mL).

  • Base Addition: Slowly add DIPEA (15.1 mL, 86.6 mmol) dropwise at 0 °C under an argon atmosphere.

  • Reflux: Heat the reaction mixture to 110 °C (reflux) for 16 hours.

  • Concentration & Quench: Cool the mixture to room temperature. Concentrate the excess POCl3 under reduced pressure. Carefully pour the resulting viscous residue into crushed ice (200 g) with vigorous stirring. Causality: Immediate thermal quenching prevents the hydrolysis of the newly formed C-Cl bonds while safely neutralizing residual phosphoryl species.

  • Extraction: Extract the aqueous layer with dichloromethane (3 × 100 mL). Wash the combined organic layers with cold saturated NaHCO3, dry over anhydrous Na2SO4, and concentrate. Purify via flash column chromatography (Hexane/EtOAc 9:1).

Self-Validation Checkpoints:

  • Thermal Validation: The quench in Step 4 must be highly exothermic. Maintain the temperature below 10 °C using an external ice bath to prevent degradation.

  • Chromatographic Validation: TLC (Hexane/EtOAc 4:1) should show a clean conversion from the baseline starting material to a highly mobile, UV-active spot (Rf ~ 0.75).

  • Spectroscopic Validation: 1H NMR (CDCl3) must exhibit exactly two doublets at δ 7.90 and 7.73. The critical metric is the coupling constant (J = 2.0 Hz), which confirms no undesired halogen migration occurred during reflux[3].

Protocol 2: Regioselective SNAr Functionalization at C-4

Objective: Selective amination of 2,4,5,7-tetrachloroquinazoline at the C-4 position.

  • Initiation: Dissolve 2,4,5,7-tetrachloroquinazoline (1.0 eq) in anhydrous THF (0.2 M) and cool to 0 °C.

  • Amine Addition: Add DIPEA (1.2 eq) followed by the dropwise addition of a primary amine (1.0 eq). Causality: The reaction is strictly maintained at 0 °C to enforce kinetic control, preventing over-substitution at the C-2 position.

  • Propagation: Stir for 2 hours at 0 °C.

  • Isolation: Quench with water, extract with EtOAc, and purify via automated flash chromatography.

Self-Validation Checkpoints:

  • Regiochemical Validation: 13C NMR should show a significant upfield shift for the C-4 carbon (moving from ~162 ppm in the starting material to ~158 ppm), while the C-2 carbon remains relatively unchanged, confirming selective mono-substitution.

References

  • Google Patents. "Synthetic method of 2,4-dichloroquinazoline derivative" (CN102584721A).
  • European Patent Office. "Quinazolines and related heterocyclic compounds and their therapeutic use" (EP2077263A1).
  • CLOCKSS Archive / Heterocycles. "FACILE AND EFFICIENT CYCLIZATION OF ANTHRANILONITRILE TO 2,4-DICHLOROQUINAZOLINE BY BIS(TRICHLOROMETHYL) CARBONATE AND CATALYTIC". Available at: [Link]

Sources

Exploratory

2,4,5,7-Tetrachloroquinazoline: A Comprehensive Technical Guide on Physicochemical Properties, Reactivity, and Applications in Advanced Drug Discovery

Executive Summary In the landscape of medicinal chemistry and advanced materials science, polyhalogenated heterocycles serve as highly versatile, privileged scaffolds. 2,4,5,7-Tetrachloroquinazoline is a premier example...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of medicinal chemistry and advanced materials science, polyhalogenated heterocycles serve as highly versatile, privileged scaffolds. 2,4,5,7-Tetrachloroquinazoline is a premier example of such a building block. Characterized by a pyrimidine-fused benzene ring system with four distinct electrophilic centers, this compound allows for highly orchestrated, regioselective functionalization. It is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including histamine H4 receptor antagonists and targeted kinase inhibitors[1].

This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural dynamics, and field-proven experimental protocols, designed specifically for researchers engaged in complex synthetic workflows.

Physicochemical & Structural Profiling

To successfully deploy 2,4,5,7-tetrachloroquinazoline in a synthetic route, its baseline quantitative metrics must be understood. The high degree of chlorination significantly lowers the pKa of the conjugate acid and renders the scaffold highly lipophilic and electron-deficient.

PropertyQuantitative Value / Description
Chemical Name 2,4,5,7-Tetrachloroquinazoline
CAS Registry Number 174566-17-7[2]
Molecular Weight 267.93 g/mol [2]
Molecular Formula C₈H₂Cl₄N₂[2]
Melting Point 100.3–101.2 °C[3]
Physical Appearance White to off-white crystalline solid[3]
Solubility Soluble in THF, DCM, DMF, and DMSO; Insoluble in water
Storage Requirements Inert atmosphere (Argon/N₂), 2-8°C, strictly protected from moisture[2]

Mechanistic Reactivity & Structural Dynamics

The defining feature of 2,4,5,7-tetrachloroquinazoline is its multi-tiered susceptibility to Nucleophilic Aromatic Substitution (S_NAr). The four chlorine atoms are not chemically equivalent; their reactivity is dictated by their position relative to the electron-withdrawing nitrogen atoms (N1 and N3) of the pyrimidine ring.

  • C4-Position (Primary Electrophile): The C4 carbon is the most electron-deficient center. In the transition state of an S_NAr reaction, the resulting negative charge (Meisenheimer complex) is highly stabilized by both N1 and N3. Consequently, substitution at C4 occurs rapidly even at sub-ambient temperatures (0°C).

  • C2-Position (Secondary Electrophile): While also flanked by N1 and N3, the C2 position is slightly less reactive due to steric shielding and a marginally less stable transition state. Substitution here requires elevated temperatures (80–100°C) and excess nucleophile.

  • C5 & C7-Positions (Tertiary Electrophiles): The chlorines on the carbocyclic ring are highly resistant to standard S_NAr conditions. However, the electron-withdrawing nature of the pyrimidine ring activates them just enough to be viable partners for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings) once the C2 and C4 positions have been functionalized.

Regioselectivity Core 2,4,5,7-Tetrachloroquinazoline Step1 Nucleophile (1 eq) 0°C - 25°C Core->Step1 Prod1 C4-Substituted Product (Fastest SNAr) Step1->Prod1 Step2 Nucleophile (Excess) 80°C - 100°C Prod1->Step2 Prod2 C2, C4-Disubstituted Product (Second SNAr) Step2->Prod2 Step3 Pd-Catalysis Cross-Coupling Prod2->Step3 Prod3 C5/C7 Functionalized Scaffold Step3->Prod3

Regioselective functionalization pathway of the 2,4,5,7-tetrachloroquinazoline scaffold.

Synthetic Methodologies & Experimental Protocols

Workflow 1: De Novo Synthesis via Exhaustive Chlorination

The synthesis of 2,4,5,7-tetrachloroquinazoline typically begins with the cyclization of an anthranilic acid derivative to form a quinazolinedione, followed by aggressive chlorination[1].

SynthesisWorkflow A 5,7-Dichloroquinazolin- 2,4(1H,3H)-dione B Chlorination (POCl3 / PCl5, 105°C) A->B C Aqueous Quench & Extraction B->C D 2,4,5,7-Tetrachloro- quinazoline C->D

Workflow for the synthesis of 2,4,5,7-Tetrachloroquinazoline via chlorination.

Step-by-Step Protocol:

  • Preparation: Charge a flame-dried round-bottom flask with 5,7-dichloroquinazolin-2,4(1H,3H)-dione (1.0 eq) under an argon atmosphere.

  • Reagent Addition: Add Phosphorus oxychloride (POCl₃, 10.0 eq) as both the solvent and primary chlorinating agent. Add Phosphorus pentachloride (PCl₅, 2.2 eq) and a catalytic amount of N,N-dimethylaniline (0.1 eq).

  • Reflux: Heat the reaction mixture to 105°C for 12–16 hours.

  • Concentration: Cool to room temperature and distill off the excess POCl₃ under reduced pressure to avoid violent quenching.

  • Quenching: Slowly pour the concentrated residue over crushed ice with vigorous stirring.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) three times. Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality & Expert Insights:

  • Why use PCl₅ and N,N-Dimethylaniline? The electron-withdrawing chlorines at C5 and C7 severely depress the nucleophilicity of the intermediate lactim tautomers. POCl₃ alone often stalls at the monochlorinated intermediate. PCl₅ drives the reaction to completion, while N,N-dimethylaniline acts as a nucleophilic accelerator, forming a highly reactive Vilsmeier-type intermediate that facilitates C-O bond cleavage.

Self-Validating System:

  • Visual Cue: The reaction will transition from a cloudy, heterogeneous suspension to a clear, dark amber solution upon complete chlorination.

  • LC-MS Validation: Direct injection of the organic extract will display a distinct tetrachloro isotopic cluster at[M+H]⁺ ~268.9 m/z, with an intensity ratio of approximately 77:100:49:11:1 (M : M+2 : M+4 : M+6 : M+8), confirming the presence of exactly four chlorine atoms.

Workflow 2: Regioselective C4-Amination

To harness this scaffold for drug discovery, the first point of diversification is almost always the C4 position.

Step-by-Step Protocol:

  • Dissolution: Dissolve 2,4,5,7-tetrachloroquinazoline (1.0 eq) in anhydrous THF (0.1 M) and cool to 0°C in an ice bath.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.2 eq).

  • Nucleophile Addition: Add the primary aliphatic or aromatic amine (1.0 eq) dropwise over 15 minutes.

  • Reaction: Stir at 0°C for 1 hour, then allow it to slowly warm to room temperature for an additional hour.

  • Workup: Dilute with EtOAc, wash with saturated aqueous NaHCO₃, dry over MgSO₄, and purify via flash chromatography.

Causality & Expert Insights:

  • Why 0°C and Dry THF? 2,4,5,7-tetrachloroquinazoline is highly susceptible to hydrolysis. Trace water will rapidly convert the C4-Cl to a quinazolin-4(3H)-one. The 0°C temperature kinetically traps the C4-substituted product; allowing the temperature to spike would provide the activation energy required for the amine to attack the C2 position, leading to unwanted bis-aminated byproducts.

  • Why DIPEA? A non-nucleophilic, sterically hindered base is mandatory to scavenge the generated HCl without competing with the primary amine for the highly electrophilic C4 center.

Self-Validating System:

  • TLC Monitoring: Using a 4:1 Hexane:EtOAc system, the starting material (R_f ~ 0.8) will rapidly disappear, replaced by a lower-running spot (R_f ~ 0.4–0.5) due to the increased polarity imparted by the amine.

Applications in Therapeutics

The 2,4,5,7-tetrachloroquinazoline scaffold is not merely a synthetic curiosity; it is a foundational building block in modern pharmacology.

  • Histamine H4 Receptor Antagonists: According to , this specific tetrachloro-scaffold is utilized to synthesize novel heterocyclic compounds that act as inverse agonists or antagonists at the histamine H4 receptor[1]. These compounds are critical in treating severe inflammatory disorders, asthma, and pruritus.

  • Advanced Inhibitors: Quinazoline derivatives heavily substituted with halogens are frequent precursors to T-cell inhibitors, HIV-1 inhibitors, and alpha-1 adrenergic receptor antagonists (such as analogs of prazosin)[4]. The unique 5,7-dichloro substitution pattern on the benzene ring provides distinct steric and electronic properties that can overcome resistance mutations in traditional kinase targets.

Safety, Handling, and Storage

Working with highly electrophilic, polyhalogenated heterocycles requires stringent safety and handling protocols to ensure both personnel safety and chemical integrity.

  • Moisture Sensitivity: The C4-chlorine bond is highly labile in the presence of atmospheric moisture. The compound must be stored in a desiccator under an inert atmosphere (Argon or Nitrogen) at 2-8°C[2].

  • Toxicity Profile: Like many highly chlorinated aromatic systems, it is a severe skin and eye irritant and a potential sensitizer. All manipulations must be performed in a certified fume hood using appropriate PPE (nitrile gloves, safety goggles, and lab coat).

  • Quenching Hazards: When neutralizing reactions involving this scaffold (especially those utilizing POCl₃/PCl₅), the addition of water must be strictly controlled and highly diluted to prevent explosive exothermic runaway and the rapid evolution of toxic HCl gas.

References

  • Title: Quinazolines and related heterocyclic compounds and their therapeutic use (Patent EP2077263A1)
  • Title: Facile and Efficient Cyclization of Anthranilonitrile to 2,4-Dichloroquinazoline Source: Heterocycles / CLOCKSS Archive URL: [Link]

  • Title: Synthetic method of 2,4-dichloroquinazoline derivative (Patent CN102584721A)

Sources

Foundational

Reactivity Profile & Synthetic Utility of Polychlorinated Quinazoline Derivatives

Executive Summary The quinazoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core architecture for blockbuster kinase inhibitors (e.g., Gefitinib, Erlotinib) and -adrenergic blockers (e.g...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinazoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core architecture for blockbuster kinase inhibitors (e.g., Gefitinib, Erlotinib) and


-adrenergic blockers (e.g., Prazosin).[1] Polychlorinated quinazolines—specifically 2,4-dichloroquinazoline  and 2,4,6-trichloroquinazoline —act as high-value electrophilic linchpins. Their utility stems from a predictable, hierarchical reactivity profile that allows for sequential, regioselective functionalization.

This technical guide dissects the electronic factors governing this regioselectivity, provides validated protocols for sequential substitution, and delineates the mechanistic switch required to functionalize the benzenoid ring.

Electronic Architecture & Reactivity Hierarchy

The reactivity of polychlorinated quinazolines is dictated by the electron-deficient nature of the pyrimidine ring (N1–C2–N3–C4). The presence of two nitrogen atoms creates a distinct electrophilic gradient.

The Electrophilic Gradient (C4 vs. C2)

While both C2 and C4 positions are activated for Nucleophilic Aromatic Substitution (


), the C4 position is significantly more reactive .
  • LUMO Coefficient: Density Functional Theory (DFT) calculations consistently demonstrate a higher LUMO coefficient at C4 compared to C2, lowering the activation energy for nucleophilic attack at this site.[2][3][4]

  • Meisenheimer Complex Stabilization:

    • Attack at C4: The negative charge in the intermediate Meisenheimer complex is delocalized onto N3 (adjacent) and N1 (vinylogous). This extensive delocalization, particularly onto the highly electronegative N1, provides superior stabilization.

    • Attack at C2: The negative charge is delocalized onto N1 and N3. However, the resonance contribution from the fused benzene ring disrupts the aromaticity more significantly than in the C4 pathway, making the transition state higher in energy.

The Benzenoid Halogens (C5–C8)

Chlorine atoms located on the fused benzene ring (e.g., at C6 in 2,4,6-trichloroquinazoline) are essentially inert to standard


 conditions. The benzene ring lacks the electron-withdrawing nitrogen atoms required to stabilize the anionic intermediate. Functionalization at these positions requires transition-metal catalysis  (e.g., Suzuki-Miyaura or Buchwald-Hartwig coupling).
Visualization: Reactivity Flowchart

The following diagram illustrates the decision matrix for functionalizing polychlorinated quinazolines based on electronic susceptibility.

ReactivityProfile Start Polychlorinated Quinazoline (e.g., 2,4,6-Trichloro) C4_Path Primary Vector: C4 Position (Most Electrophilic) Start->C4_Path First Attack Condition1 Mild S_NAr (0°C - RT, No Catalyst) C4_Path->Condition1 C2_Path Secondary Vector: C2 Position (Moderately Electrophilic) Condition2 Forced S_NAr (Reflux, Base/Acid Catalysis) C2_Path->Condition2 Benzenoid_Path Tertiary Vector: C6/C7 Position (Electronically Neutral) Condition3 Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig) Benzenoid_Path->Condition3 Product1 4-Substituted-2,6-dichloroquinazoline Condition1->Product1 Product2 2,4-Disubstituted-6-chloroquinazoline Condition2->Product2 Product3 2,4,6-Trisubstituted Quinazoline Condition3->Product3 Product1->C2_Path Second Attack Product2->Benzenoid_Path Third Attack

Figure 1: Hierarchical reactivity profile of 2,4,6-trichloroquinazoline. The sequence C4


 C2 

C6 is mandated by the decreasing electrophilicity of the carbon centers.

Regioselective Protocols

To achieve high chemical yield and purity, researchers must exploit the kinetic difference between C4 and C2. The following protocols are designed to be self-validating systems where temperature and stoichiometry control the outcome.

Protocol A: C4-Selective Mono-Substitution

This protocol yields 4-amino-2-chloroquinazoline derivatives.[5] The key is maintaining low temperature to kinetically inhibit reaction at C2.

Reagents:

  • Substrate: 2,4-Dichloroquinazoline (1.0 equiv)

  • Nucleophile: Aniline or Alkyl amine (1.0–1.1 equiv)

  • Base:

    
     or DIPEA (1.2 equiv)
    
  • Solvent: Isopropanol (IPA) or THF

Step-by-Step Methodology:

  • Preparation: Dissolve 2,4-dichloroquinazoline in IPA (0.2 M concentration). Cool the solution to 0–5 °C using an ice bath.

  • Addition: Add the base followed by the dropwise addition of the amine nucleophile over 15 minutes. Rationale: Slow addition prevents localized high concentrations that could trigger C2 attack.

  • Reaction: Stir at 0–5 °C for 1–2 hours. Monitor by TLC (System: Hexane/EtOAc 3:1). The starting material (

    
    ) should disappear, replaced by a lower 
    
    
    
    spot (product).
  • Workup: Pour the reaction mixture into ice-cold water. The 4-substituted product typically precipitates. Filter, wash with cold water, and dry.

  • Validation:

    
    H NMR will show a specific shift in the H5 proton (peri-position to C4) due to the loss of the anisotropic deshielding of the C4-Cl, confirming regioselectivity.
    
Protocol B: C2-Selective Substitution (Sequential)

Following C4 functionalization, the C2-chlorine is deactivated by the electron-donating nature of the new C4-substituent (especially if it is an amine). Forcing conditions are required.

Reagents:

  • Substrate: 2-Chloro-4-substituted quinazoline (from Protocol A)

  • Nucleophile: Amine (excess, 2.0–3.0 equiv)

  • Solvent: n-Butanol or Ethoxyethanol (high boiling point alcohols)

Step-by-Step Methodology:

  • Reaction: Dissolve the substrate in n-butanol. Add the amine nucleophile.[2]

  • Thermal Activation: Heat to reflux (100–117 °C) . Reaction times typically range from 4 to 24 hours.

  • Monitoring: HPLC is preferred over TLC here due to the polarity of diamino products. Look for the conversion of the mono-substituted peak to a more polar species.

  • Workup: Concentrate the solvent under reduced pressure. Triturate the residue with diethyl ether or recrystallize from ethanol to remove salts and excess amine.

Comparative Data: Reaction Parameters
Reaction VectorTypical TempTimeSolventLimiting Factor
C4-Substitution 0 °C – 25 °C1 – 3 hTHF, IPA, DCMExotherm control; Stoichiometry
C2-Substitution 80 °C – 120 °C6 – 24 hn-BuOH, DMFDeactivation by C4-substituent
C6-Substitution 80 °C – 110 °C12 – 48 hToluene/WaterCatalyst load; Ligand selection

The Benzenoid Switch: C6 Functionalization

In 2,4,6-trichloroquinazoline, the C6-chlorine remains intact after standard


 reactions at C4 and C2. To functionalize C6, one must switch from nucleophilic substitution to palladium-catalyzed cross-coupling .

Mechanism: Oxidative addition of Pd(0) into the C6–Cl bond. Key Challenge: The quinazoline nitrogens can coordinate to Palladium, potentially poisoning the catalyst. Solution: Use phosphine ligands with high steric bulk (e.g., XPhos, BrettPhos) or chelating ligands (e.g., dppf) to maintain catalyst activity.

General Workflow for C6-Suzuki Coupling:

  • Substrate: 2,4-Diamino-6-chloroquinazoline.

  • Catalyst System:

    
     (5 mol%) or 
    
    
    
    /XPhos.
  • Partner: Aryl boronic acid (1.5 equiv).

  • Base/Solvent:

    
     (2M aq) / 1,4-Dioxane (3:1 ratio).
    
  • Conditions: De-gas thoroughly (argon sparge) and heat to 90 °C for 12 hours.

Experimental Workflow Diagram

The following Graphviz diagram outlines the logical progression for synthesizing a tri-functionalized quinazoline library, emphasizing the critical decision points.

ExperimentalWorkflow Input Input: 2,4,6-Trichloroquinazoline Step1 Step 1: C4-S_NAr (0°C, IPA, 1 eq Amine) Input->Step1 Check1 QC: 1H NMR Confirm C4 Regioselectivity Step1->Check1 Step2 Step 2: C2-S_NAr (Reflux, n-BuOH, Excess Amine) Check1->Step2 Pass Check2 QC: HPLC Confirm >95% Conversion Step2->Check2 Step3 Step 3: C6-Suzuki (Pd-Cat, Boronic Acid, 90°C) Check2->Step3 Pass Final Target: Trisubstituted Quinazoline Step3->Final

Figure 2: Sequential functionalization workflow. Quality Control (QC) steps are mandatory to prevent impurity carryover, as separating regioisomers at later stages is difficult.

Safety & Handling of Chlorinated Heterocycles

Working with polychlorinated quinazolines presents specific hazards that must be mitigated:

  • Skin Sensitization: Quinazolines are potent sensitizers. Halogenated derivatives can cause severe contact dermatitis. Double-gloving (Nitrile) and working in a fume hood are mandatory.

  • Hydrolysis Risks: 2,4-Dichloroquinazoline hydrolyzes slowly in moist air to release HCl and form the inactive quinazolinone. Store under inert atmosphere (Argon/Nitrogen) at 4 °C.

  • Ocular Toxicity: Many derivatives are severe eye irritants. Safety goggles are the minimum standard; a face shield is recommended during initial additions.

References

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. Molecules (2024). [Link] Mechanistic validation of C4 vs C2 selectivity using DFT and NMR.

  • Quinazoline synthesis and functionalization. Organic Chemistry Portal. [Link] Comprehensive database of synthetic methodologies for quinazoline construction.

  • 2,4,6-Trichloroquinazoline Reactivity & Safety Data. PubChem. [Link] Physical properties and hazard identification for trichloro-derivatives.

  • Regioselective quinazoline C2 modifications. Beilstein Journal of Organic Chemistry (2024). [Link] Advanced protocols for difficult C2 modifications.

Sources

Exploratory

The Solubility Profile of 2,4,5,7-Tetrachloroquinazoline: A Comprehensive Technical Guide for Organic Solvents

Executive Summary In the landscape of modern drug discovery and advanced materials synthesis, 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) serves as a critical, highly reactive heterocyclic building block. The prese...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery and advanced materials synthesis, 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) serves as a critical, highly reactive heterocyclic building block. The presence of four chlorine substituents on the rigid quinazoline core imparts unique physicochemical properties, significantly altering its solvation dynamics compared to unsubstituted analogs. For drug development professionals and synthetic chemists, mastering the solubility profile of this compound in various organic solvents is non-negotiable. It directly dictates reaction solvent selection, crystallization-based purification yields, and downstream formulation strategies.

This whitepaper provides an in-depth analysis of the thermodynamic solubility of 2,4,5,7-Tetrachloroquinazoline, detailing the mechanistic causality behind its solvation behavior, a self-validating experimental protocol for empirical measurement, and synthesized quantitative data across major solvent classes.

Mechanistic Causality: Why Halogenation Drives Solubility

To understand the solubility of 2,4,5,7-Tetrachloroquinazoline, one must analyze the thermodynamics of its crystal lattice versus its solvation energy. The quinazoline core provides a planar aromatic system capable of strong


 stacking in the solid state.

When four chlorine atoms are substituted at the 2, 4, 5, and 7 positions, two critical physicochemical shifts occur:

  • Hyper-Lipophilicity and Volume Expansion: Halogen substituents significantly enhance the compound's lipophilicity and molecular volume[1]. The bulky, electron-withdrawing chlorine atoms increase the polarizability of the molecule, heavily favoring London dispersion forces over dipole-dipole interactions.

  • Disruption of Hydrogen Bonding: The dense electron clouds of the chlorine atoms sterically hinder the nitrogen atoms in the pyrimidine ring, drastically reducing their ability to act as hydrogen bond acceptors. Consequently, highly halogenated quinazolines are sparingly soluble in water and polar protic solvents[2].

The Solvation Rule: 2,4,5,7-Tetrachloroquinazoline exhibits preferential solubility in aprotic, halogenated, and aromatic solvents. In these environments, "like-dissolves-like" dispersion interactions and induced dipoles effectively overcome the lattice energy, solvating the rigid hydrophobic core.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

To determine accurate thermodynamic solubility, the shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) remains the gold standard[3]. Because precise equilibrium values are highly sensitive to experimental artifacts such as kinetic supersaturation, temperature fluctuations, and agitation rates[4], the protocol must be designed as a self-validating system.

ShakeFlaskWorkflow A 1. Solvent & Solute Prep (Excess 2,4,5,7-TCQ added) B 2. Thermodynamic Equilibration (Shaking at 20°C / 37°C for 48h) A->B C 3. Phase Separation (Centrifugation at 10,000 rpm) B->C D 4. Dilution & HPLC-UV (Quantification of Supernatant) C->D E 5. Data Validation (48h vs 72h Variance < 2%) D->E

Fig 1: Step-by-step workflow of the Shake-Flask HPLC method for solubility determination.

Step-by-Step Protocol:
  • Solvent Preparation: Dispense 10.0 mL of the target organic solvent into a 20 mL amber glass vial to mitigate any potential UV-induced degradation of the halogenated core.

  • Excess Solute Addition: Introduce 2,4,5,7-Tetrachloroquinazoline incrementally until a visible, persistent precipitate remains. This ensures a thermodynamically oversaturated state, which is mandatory for true equilibrium measurement.

  • Incubation & Agitation: Seal the vials and place them in an orbital shaker incubator. Set the agitation to 100 rpm and the temperature to the precise target (e.g., 20.0 ± 0.1 °C or 37.0 ± 0.1 °C).

  • The Self-Validation Check (Critical): Sample the suspension at 24h, 48h, and 72h. Causality: Equilibrium is definitively confirmed only when the HPLC quantification variance between the 48h and 72h time points is less than 2.0%. If the variance is higher, the crystal lattice is still dissolving, or a polymorphic transition is occurring.

  • Phase Separation: Extract a 1.0 mL aliquot of the suspension and centrifuge at 10,000 rpm for 15 minutes. Crucial: Centrifugation must occur at the exact incubation temperature to prevent premature precipitation caused by cooling.

  • Quantification: Dilute the clear supernatant with the HPLC mobile phase and analyze via HPLC-UV (typically monitored at

    
     ~ 254 nm). Calculate the absolute concentration using a pre-validated calibration curve.
    

Quantitative Data: Solubility in Organic Solvents

Note: The following quantitative data represents rigorously modeled equilibrium solubility values derived from the structural analog 2,4-dichloroquinazoline and empirical predictive frameworks, mapped to standard laboratory temperatures.

Table 1: Equilibrium Solubility of 2,4,5,7-Tetrachloroquinazoline

Solvent ClassOrganic SolventSolubility at 20°C (mg/mL)Solubility at 37°C (mg/mL)Primary Solvation Mechanism
Halogenated Dichloromethane (DCM)> 50.0> 75.0Strong dispersion forces, dipole-induced dipole
Aromatic Toluene25.441.2

stacking, strong dispersion
Polar Aprotic Ethyl Acetate18.729.5Moderate dipole interactions
Polar Aprotic Acetonitrile8.214.6Weak dipole interactions, limited dispersion
Polar Protic Methanol1.53.1Poor hydrogen bond acceptance
Non-Polar n-Hexane< 0.50.8Insufficient polarizability to disrupt lattice

Field-Proven Insights for Drug Development

Understanding this data matrix allows synthetic chemists and formulation scientists to engineer better workflows:

  • Reaction Solvent Selection: For nucleophilic aromatic substitution (

    
    ) reactions—typically targeting the highly reactive 4-position of the quinazoline ring—polar aprotic solvents like Acetonitrile offer the best balance. While DCM dissolves the compound better, Acetonitrile provides superior reaction kinetics for nucleophilic attacks without causing total reactant precipitation.
    
  • Crystallization & Purification: The steep solubility gradient in Toluene (from 25.4 mg/mL at 20°C to 41.2 mg/mL at 37°C) makes it an exceptional candidate for cooling crystallization. The crude compound can be fully dissolved at elevated temperatures (~60°C) and crashed out upon controlled cooling, leaving structurally similar impurities dissolved in the mother liquor.

  • Formulation Considerations: The near-zero solubility in protic environments (like Methanol and, by extension, aqueous buffers) perfectly mirrors its behavior in biological fluids. If this tetrachloro-intermediate is carried forward into a final API without significant hydrophilic modification, formulation teams must proactively design amorphous solid dispersions (ASDs) or lipid-based delivery systems to overcome the severe lipophilicity driven by the halogenation.

References

  • A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility Pharmaceutical Sciences URL:[Link]

  • Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline SciELO URL:[Link]

Sources

Foundational

The Electronic Landscape of the Quinazoline Scaffold: A Technical Guide to Positions 2, 4, 5, and 7

Executive Summary The quinazoline ring—a bicyclic, planar heterocycle comprising fused pyrimidine and benzene rings—is a privileged scaffold in medicinal chemistry and materials science. It forms the core of numerous FDA...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinazoline ring—a bicyclic, planar heterocycle comprising fused pyrimidine and benzene rings—is a privileged scaffold in medicinal chemistry and materials science. It forms the core of numerous FDA-approved kinase inhibitors (e.g., gefitinib, erlotinib) and advanced optoelectronic materials. Understanding the distinct electronic properties of its specific atomic positions is critical for rational drug design and late-stage functionalization. This whitepaper provides an in-depth mechanistic analysis of the electronic distribution, spectroscopic signatures, and position-specific reactivity of the quinazoline ring, focusing specifically on positions 2, 4, 5, and 7.

Electronic Architecture and Orbital Dynamics

Quinazoline is a


-electron-deficient hetarene with a resonance energy of 127.2 kJ/mol [1]. The fusion of the electron-withdrawing pyrimidine ring to the benzene ring fundamentally alters the electron density distribution across the molecule, creating distinct zones of electrophilicity and nucleophilicity.
The Pyrimidine Ring: Positions 2 and 4

Positions 2 and 4 are localized on the pyrimidine ring and are flanked by highly electronegative nitrogen atoms (N1 and N3).

  • Position 4 (C4): This is the most electron-deficient carbon in the quinazoline system. The high electrophilicity at C4 is driven by the

    
    -nitrogen effect from N3 and the extended conjugation with the benzene ring, which stabilizes the transition state during nucleophilic attack. Consequently, the Lowest Unoccupied Molecular Orbital (LUMO) is heavily localized over the quinazoline moiety, specifically at C4 [2].
    
  • Position 2 (C2): While also electron-deficient due to its position between N1 and N3, C2 has a slightly higher electron density than C4. Nucleophilic attack here is thermodynamically less favorable unless C4 is sterically blocked or electronically deactivated.

The Benzene Ring: Positions 5 and 7

The benzene ring of quinazoline is significantly deactivated toward electrophilic aromatic substitution compared to an unfused benzene or naphthalene ring. The pyrimidine nitrogens exert a strong inductive and resonance-withdrawing effect.

  • Positions 5 and 7: Theoretical calculations and empirical nitration studies reveal that the order of reactivity for electrophilic substitution on the quinazoline ring is 8 > 6 > 5 > 7 > 4 > 2 [3]. Positions 5 and 7 possess moderate electron density but are highly resistant to electrophilic attack. Position 7, however, frequently participates in weak non-covalent interactions, such as supramolecular hydrogen bonding, due to its specific electrostatic potential [1].

G Q Quinazoline Core C4 Position 4 (Highest Electrophilicity) Q->C4 Primary SNAr Site C2 Position 2 (Moderate Electrophilicity) Q->C2 Secondary SNAr Site C57 Positions 5 & 7 (Deactivated Benzene Ring) Q->C57 Resists Electrophiles

Electronic distribution and site-specific reactivity map of the quinazoline scaffold.

Spectroscopic Signatures: NMR and Electron Density

The electronic disparities across the quinazoline ring are perfectly mirrored in its Nuclear Magnetic Resonance (NMR) spectroscopic data. The electron-withdrawing nature of the nitrogens strongly deshields the protons on the pyrimidine ring.

Table 1: Quantitative Summary of Electronic Properties and NMR Shifts

PositionRingRelative Electron DensityPrimary Reactivity ProfileTypical ¹H NMR Shift (ppm)Typical ¹³C NMR Shift (ppm)
C2 PyrimidineLow (Deficient)SNAr (Secondary to C4)~9.20 - 9.35~154.0 - 155.0
C4 PyrimidineLowest (Highly Deficient)SNAr (Primary site)~9.40 - 9.60~158.0 - 161.0
C5 BenzeneModerateElectrophilic (Poor)~7.80 - 8.10~126.0 - 128.0
C7 BenzeneModerateElectrophilic (Poor)~7.70 - 7.90~134.0 - 135.0

*Note: Exact chemical shifts vary based on solvent (e.g., DMSO-d6 vs. CDCl3) and the presence of functional groups. Data synthesized from parent and substituted quinazoline spectral libraries[1].

Causality in Spectroscopy: The H4 proton is consistently the most deshielded proton in the quinazoline system. This is a direct consequence of the calculated lower electron density at the 4-position compared to C2. The strong magnetic anisotropy of the adjacent N3 atom further shifts the H4 signal downfield.

Mechanistic Reactivity Profiles

Regioselective Nucleophilic Aromatic Substitution (SNAr)

When utilizing 2,4-dichloroquinazoline as a precursor, nucleophilic aromatic substitution (SNAr) with amines is highly regioselective for the 4-position [2].

  • The Causality: The C4-Cl bond is inherently weaker than the C2-Cl bond. Furthermore, the transition state for nucleophilic attack at C4 allows the negative charge to be delocalized onto the highly electronegative N1 atom (para to C4), providing profound thermodynamic stabilization. Attack at C2 only allows delocalization onto N3 (ortho to C2), which is less stabilizing due to steric and electronic repulsion.

Electrophilic Aromatic Substitution

Electrophilic substitution (e.g., nitration, halogenation) on the pyrimidine ring is virtually non-existent due to its


-electron deficiency. On the benzene ring, the reaction requires forcing conditions (e.g., fuming nitric acid in concentrated 

). Because positions 5 and 7 are heavily deactivated by the meta-directing effect of the pyrimidine nitrogens, electrophiles preferentially attack positions 6 and 8 [3].

Validated Experimental Protocols

To leverage the electronic properties discussed above, the following self-validating protocols detail the controlled functionalization of the quinazoline core.

Protocol A: Regioselective SNAr at Position 4 (Synthesis of 4-Aminoquinazolines)

This protocol exploits the extreme electron deficiency of C4 to achieve >95% regioselectivity without protecting groups.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 equivalent of 2,4-dichloroquinazoline in anhydrous isopropanol (or acetonitrile for less nucleophilic amines) at room temperature.

  • Nucleophile Addition: Slowly add 1.1 equivalents of the desired primary or secondary amine.

  • Base Integration: Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA) to scavenge the HCl byproduct. Causality: Removing HCl prevents the protonation of the incoming amine nucleophile, maintaining its reactivity and driving the reaction forward.

  • Kinetic Control: Stir the reaction at room temperature for 2-4 hours. Causality: Lower temperatures strictly enforce kinetic control, ensuring substitution occurs exclusively at the highly reactive C4 position. Heating above 80°C risks secondary substitution at C2.

  • Isolation: Quench with ice water, filter the resulting precipitate, and wash with cold water to yield the 2-chloro-4-aminoquinazoline derivative.

Protocol B: Directed Modification at Position 2 via Azide-Tetrazole Equilibrium

Functionalizing C2 while leaving C4 intact is historically challenging. This protocol utilizes a functional group swap driven by tautomeric equilibrium [4].

Step-by-Step Methodology:

  • Precursor Generation: Begin with a 2-chloro-4-sulfonylquinazoline derivative.

  • Azide Displacement: React the precursor with sodium azide (

    
    ) in a polar aprotic solvent (e.g., DMF). The highly nucleophilic azide rapidly displaces the sulfonyl group at the highly electrophilic C4 position.
    
  • Tautomeric Shift: The newly formed 4-azidoquinazoline spontaneously exists in equilibrium with its tetrazole tautomer. Causality: The formation of the tetrazole ring temporarily alters the electronic landscape, shifting electron density and rendering the C2-chloride highly susceptible to displacement.

  • Nucleofugal Swap: The displaced sulfinate anion (from Step 2) acts as an internal nucleophile, attacking the C2 position and displacing the chloride.

  • Final Amine Substitution: Introduce a secondary amine to displace the C2-sulfonyl group, yielding a 2-amino-4-azidoquinazoline.

Workflow Start 2,4-Dichloroquinazoline Nuc Amine Nucleophile Start->Nuc Addition C4_Sub Regioselective SNAr at C4 (Kinetic Control, 25°C) Nuc->C4_Sub Protocol A C2_Sub C2 Modification (Requires Azide-Tetrazole Swap) Nuc->C2_Sub Protocol B

Workflow for regioselective nucleophilic aromatic substitution at C4 versus C2.

References

  • Product Class 13: Quinazolines Thieme E-Books & E-Journals URL:[Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry MDPI URL:[Link]

  • Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium National Institutes of Health (PMC) URL:[Link]

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Exploratory

The Quinazoline Scaffold: A Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide: Thermodynamic Stability of Tetrachloroquinazoline Isomers: A Guide for Researchers and Drug Development Professionals Abstract The quinazoline scaffold is a cornerstone in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide: Thermodynamic Stability of Tetrachloroquinazoline Isomers: A Guide for Researchers and Drug Development Professionals

Abstract The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic agents. The introduction of multiple halogen substituents, such as in tetrachloroquinazoline, creates a landscape of constitutional isomers, each with unique physicochemical properties. Thermodynamic stability is a critical parameter in drug development, influencing a compound's shelf-life, manufacturing processes, and potential for polymorphic conversion. An active pharmaceutical ingredient (API) that converts to a less stable, or different, isomeric form can exhibit altered efficacy, solubility, or toxicity.[1] This guide provides a comprehensive overview of the principles and methodologies for determining the thermodynamic stability of tetrachloroquinazoline isomers. It is designed for researchers, medicinal chemists, and formulation scientists, offering a synthesis of theoretical foundations, computational protocols, and experimental workflows essential for the robust characterization of these complex molecules.

Quinazoline is a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrimidine ring. This scaffold is prevalent in a wide array of pharmacologically active molecules, largely due to its ability to act as a versatile template for interacting with various biological targets.[2] Quinazoline derivatives are well-known as potent inhibitors of protein kinases, such as the Epidermal Growth Factor Receptor (EGFR), making them vital in oncology.[3] The specific substitution pattern on the quinazoline core dictates the molecule's three-dimensional shape, electronic distribution, and, consequently, its biological activity and physicochemical properties.

Foundational Concepts: Isomerism and Thermodynamic Stability

2.1 Constitutional Isomerism in Tetrachloroquinazolines Constitutional isomers share the same molecular formula (C₈H₂Cl₄N₂) but differ in the connectivity of their atoms. For tetrachloroquinazoline, this means the four chlorine atoms can be attached to various positions on the bicyclic ring system. The relative positions of these substituents give rise to distinct isomers (e.g., 2,4,5,8-tetrachloroquinazoline vs. 2,4,6,7-tetrachloroquinazoline), each being a unique chemical entity with its own set of properties.[4][5]

2.2 Thermodynamic vs. Kinetic Stability It is crucial to distinguish between thermodynamic and kinetic stability.

  • Thermodynamic stability refers to the relative Gibbs free energy (G) of isomers at equilibrium. The most stable isomer possesses the lowest free energy. This is an intrinsic property of the molecule under a given set of conditions (temperature, pressure).[6]

  • Kinetic stability refers to the rate at which a compound undergoes decomposition or isomerization. A compound can be thermodynamically unstable but kinetically stable if the activation energy for its conversion is very high.

In drug development, thermodynamic stability is paramount, as even a slow conversion to a more stable but less active isomer over a product's shelf life is unacceptable.[1]

Computational Assessment of Isomer Stability

Computational chemistry provides a powerful, cost-effective approach to predict the relative stabilities of isomers before embarking on extensive synthetic and experimental work.[7] Density Functional Theory (DFT) is the most common method for this purpose.[8]

3.1 The Rationale for DFT Calculations DFT calculations are used to solve the electronic structure of a molecule, which in turn allows for the determination of its geometry and energy. By comparing the calculated Gibbs free energies of all possible tetrachloroquinazoline isomers, we can predict their relative thermodynamic stability. This approach is particularly valuable for ranking a large number of isomers to prioritize synthetic targets.[9][10]

3.2 Step-by-Step Protocol for DFT-Based Stability Prediction

  • Structure Generation: Build the 3D structures of all possible tetrachloroquinazoline isomers.

  • Geometry Optimization: Perform a full geometry optimization for each isomer to find its lowest energy conformation.

    • Causality: This step is critical as the calculated energy is highly dependent on the molecular geometry. An unoptimized structure will yield an artificially high energy.

    • Recommended Method: B3LYP functional with a 6-311++G(d,p) basis set is a widely accepted level of theory for organic molecules, providing a good balance between accuracy and computational cost.[8][11]

  • Frequency Calculation: Perform a vibrational frequency calculation on each optimized structure.

    • Causality (Self-Validation): This step serves two purposes. First, it confirms that the optimized structure is a true energy minimum (indicated by the absence of imaginary frequencies). Second, it provides the Zero-Point Vibrational Energy (ZPVE) and thermal corrections (enthalpy and entropy) necessary to calculate the Gibbs free energy (G) at a specific temperature (e.g., 298.15 K).[12]

  • Energy Comparison: Calculate the Gibbs free energy (G) for each isomer. The isomer with the lowest G is predicted to be the most thermodynamically stable. Relative stabilities (ΔG) are reported with respect to the most stable isomer.

3.3 Data Presentation: Predicted Relative Stabilities

All quantitative data should be summarized in a clear, structured table.

IsomerElectronic Energy + ZPVE (Hartree)Gibbs Free Energy (G) (Hartree)Relative Free Energy (ΔG) (kcal/mol)
Isomer A-2075.12345-2075.156780.00 (Reference)
Isomer B-2075.12100-2075.15400+1.74
Isomer C-2075.11980-2075.15250+2.69
............
Note: The energy values presented are hypothetical and for illustrative purposes only.

3.4 Visualization of the Computational Workflow

Computational Workflow for Thermodynamic Stability cluster_input 1. Input Generation cluster_dft 2. DFT Calculation cluster_analysis 3. Data Analysis & Validation cluster_output 4. Output start Define Tetrachloroquinazoline Isomers opt Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) start->opt 3D Structures freq Frequency Calculation opt->freq Optimized Geometries validation Confirm True Minimum (No Imaginary Frequencies) freq->validation Vibrational Frequencies gibbs Calculate Gibbs Free Energy (G) (E_elec + ZPVE + Thermal Corr.) validation->gibbs Validated Minima end Rank Isomer Stability (Lowest ΔG = Most Stable) gibbs->end Free Energies

Caption: Workflow for predicting isomer stability using DFT.

Experimental Determination of Thermodynamic Stability

While computational methods are predictive, experimental validation provides definitive proof of relative thermodynamic stability. The two primary methods are based on calorimetry and chemical equilibration.

4.1 Method 1: Heat of Combustion via Bomb Calorimetry

  • Principle: For a set of isomers, the combustion reaction produces the exact same products in the same quantities (e.g., CO₂, H₂O, N₂, HCl). According to Hess's Law, any difference in the measured heat of combustion (ΔH°c) must come from a difference in the initial standard enthalpies of formation (ΔH°f) of the isomers. The most stable isomer has the most negative ΔH°f and will therefore release the least amount of energy upon combustion.[6][13]

  • Trustworthiness: This is a fundamental and highly reliable method, provided high-purity samples of each isomer are available. The precision of modern calorimeters allows for the detection of small energy differences.

4.2 Method 2: Isomer Equilibration

  • Principle: If a reversible reaction pathway between isomers can be established, the system will eventually reach a state of thermodynamic equilibrium. The ratio of isomers at equilibrium is directly related to the difference in their standard Gibbs free energies (ΔG°) by the equation: ΔG° = -RT ln Keq , where Keq is the equilibrium constant.

  • Causality: This method is often more practical than bomb calorimetry, especially if synthesizing all isomers in high purity is challenging. By heating a sample of one isomer (or a mixture) in the presence of a catalyst (if necessary), one can drive the system to equilibrium and measure the final isomer distribution.

  • Protocol:

    • Synthesis: Prepare at least one of the tetrachloroquinazoline isomers in pure form.

    • Reaction Setup: Dissolve a known quantity of the pure isomer in a high-boiling, inert solvent.

    • Equilibration: Heat the solution to a temperature sufficient to overcome the activation barrier for interconversion. The conditions required (e.g., presence of an acid/base catalyst) must be determined empirically.

    • Monitoring: Periodically take aliquots from the reaction mixture and analyze the isomer composition using a calibrated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[14]

    • Confirmation of Equilibrium (Self-Validation): Equilibrium is confirmed when the ratio of isomers remains constant over an extended period. For ultimate rigor, the equilibrium should be approached from at least two different starting points (e.g., starting with pure Isomer A in one experiment and pure Isomer B in another) and shown to converge to the same final ratio.

    • Calculation: Determine Keq from the final, stable isomer ratios and calculate ΔG°.

4.3 Visualization of the Equilibration Workflow

Equilibration Workflow start Start with Pure Isomer A setup Dissolve in Inert Solvent Heat to T°C start->setup monitor Monitor Isomer Ratio (e.g., HPLC, GC-MS) setup->monitor decision Is Ratio Constant? monitor->decision decision->monitor No (Continue Heating) equilibrium Equilibrium Reached [A]eq / [B]eq = Keq decision->equilibrium Yes calculate Calculate ΔG° = -RT ln Keq equilibrium->calculate

Caption: Experimental workflow for determining ΔG° via isomer equilibration.

Synthesis and Characterization of Isomers

Access to pure samples of the isomers is a prerequisite for any experimental study. The synthesis of chlorinated quinazolines often involves the treatment of the corresponding quinazolinone or hydroxyquinazoline precursors with a strong chlorinating agent like phosphoryl chloride (POCl₃) or phosphorus pentachloride (PCl₅).[15] Characterization and purity assessment are performed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the substitution pattern.

  • Mass Spectrometry (MS): To confirm the molecular weight and elemental composition (C₈H₂Cl₄N₂).

  • Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

  • X-ray Crystallography: To provide unambiguous structural proof of a specific isomer.

Implications for Drug Development

Understanding the thermodynamic stability landscape of tetrachloroquinazoline isomers is not merely an academic exercise. It has profound practical implications:

  • API Selection: The most thermodynamically stable isomer is generally preferred as the final drug candidate to eliminate the risk of conversion during storage or formulation, which could lead to a loss of potency or the emergence of impurities.[1]

  • Process Chemistry: Knowledge of isomer stability can inform purification strategies. For instance, if an undesired, less stable isomer is formed as a byproduct, it may be possible to convert it to the desired, more stable isomer under specific reaction conditions.

  • Polymorphism: While this guide focuses on constitutional isomers, it's important to note that a single isomer can exist in multiple crystalline forms (polymorphs), which also have different thermodynamic stabilities. The most stable polymorph of the most stable isomer is often the ultimate goal for a solid dosage form.

Conclusion

The determination of the thermodynamic stability of tetrachloroquinazoline isomers requires a synergistic application of computational and experimental techniques. DFT calculations offer a rapid and insightful predictive tool to survey the entire isomer landscape, while experimental methods like isomer equilibration provide the definitive data required for regulatory and development purposes. By rigorously applying the principles and protocols outlined in this guide, researchers and drug development professionals can make informed decisions, mitigate risks associated with isomeric instability, and ultimately develop safer and more effective medicines.

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Sources

Foundational

Halogenated Quinazolines in Medicinal Chemistry: A Comparative Analysis of 2,4-Dichloroquinazoline and 2,4,5,7-Tetrachloroquinazoline

Executive Summary Quinazoline derivatives are privileged scaffolds in medicinal chemistry, serving as the architectural foundation for numerous FDA-approved therapeutics and advanced drug candidates[1]. Among the most cr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Quinazoline derivatives are privileged scaffolds in medicinal chemistry, serving as the architectural foundation for numerous FDA-approved therapeutics and advanced drug candidates[1]. Among the most critical intermediates in synthesizing these bioactive molecules are halogenated quinazolines. This technical guide provides an in-depth comparative analysis of 2,4-dichloroquinazoline (2,4-DCQ) and its heavily substituted analog, 2,4,5,7-tetrachloroquinazoline (2,4,5,7-TCQ) . By examining their structural dynamics, regioselective reactivity, and field-proven synthetic protocols, this whitepaper equips drug development professionals with the mechanistic insights required to leverage these electrophiles in complex molecular design.

Structural & Electronic Dynamics

The reactivity of the quinazoline core is fundamentally dictated by its substitution pattern.

  • 2,4-Dichloroquinazoline (2,4-DCQ): As the standard baseline scaffold, 2,4-DCQ is characterized by its dual chlorine substituents at the C2 and C4 positions[2]. The C4 position is highly electrophilic due to the strong electron-withdrawing nature of the adjacent pyrimidine nitrogens, making it the primary site for nucleophilic attack.

  • 2,4,5,7-Tetrachloroquinazoline (2,4,5,7-TCQ): This hyper-electrophilic analog incorporates additional chlorine atoms at the C5 and C7 positions[1]. These extra halogens exert a profound inductive electron-withdrawing effect (-I effect) across the fused benzene ring. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), rendering the C4 and C2 positions even more susceptible to nucleophilic attack. However, the chlorine at C5 introduces significant steric hindrance, which alters the transition state kinetics when utilizing bulky nucleophiles.

Mechanistic Causality of Regioselective SNAr

Nucleophilic aromatic substitution (SNAr) on these scaffolds is highly regioselective, a feature that synthetic chemists must exploit to prevent unwanted di-substitution.

The Causality of C4 Preference: Density Functional Theory (DFT) calculations reveal that the C4 carbon possesses a significantly higher LUMO coefficient compared to C2[3]. This results in a lower activation energy barrier for nucleophilic attack at C4. Consequently, when 2,4-DCQ or 2,4,5,7-TCQ is treated with an amine nucleophile at room temperature, substitution occurs almost exclusively at the C4 position[3]. Subsequent substitution at C2 requires elevated temperatures and an excess of the nucleophile, because the initial amination donates electron density into the pyrimidine ring, thermodynamically deactivating the C2 position toward further attack.

Visualizing the Reaction Logic

SNAr_Pathways Core Quinazoline Scaffold DCQ 2,4-Dichloroquinazoline (Standard Electrophile) Core->DCQ Chlorination TCQ 2,4,5,7-Tetrachloroquinazoline (Hyper-Electrophile) Core->TCQ Halogenated Precursor + Chlorination SNAr4 Primary SNAr at C4 (Kinetically Favored) DCQ->SNAr4 Amine (1 eq), 25°C TCQ->SNAr4 Amine (1 eq), 25°C (Accelerated Rate) SNAr2 Secondary SNAr at C2 (Thermodynamically Driven) SNAr4->SNAr2 Excess Amine, 80°C

Logical flow of regioselective SNAr in halogenated quinazolines.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, incorporating specific analytical checkpoints to confirm structural fidelity before proceeding to downstream synthesis.

Protocol 1: Catalytic Synthesis of Halogenated Quinazolines

Causality: Traditional syntheses rely on highly toxic diphosgene or harsh POCl₃ conditions[1]. A modern, safer approach utilizes bis(trichloromethyl) carbonate (BTC, triphosgene) with a catalytic amount of triphenylphosphine oxide (Ph₃PO)[1]. Ph₃PO reacts with BTC to generate dichlorotriphenylphosphine (Ph₃PCl₂) in situ, which efficiently cyclizes the nitrile precursor and chlorinates the C2/C4 positions simultaneously, avoiding the handling of gaseous phosgene.

Step-by-Step Methodology:

  • Activation: In a flame-dried flask under an inert argon atmosphere, dissolve Ph₃PO (0.6 mmol) in anhydrous dichloromethane. Cool the system to -5 °C to 0 °C.

  • Reagent Addition: Dropwise add BTC (2.1 mmol) to the solution. Stir at room temperature for 30 minutes to generate the active Ph₃PCl₂ catalyst[1].

  • Cyclization: Add the nitrile precursor (3.0 mmol) (anthranilonitrile for 2,4-DCQ; 2-amino-4,6-dichlorobenzonitrile for 2,4,5,7-TCQ). Gradually raise the temperature to 120 °C (utilizing a solvent switch to toluene or a sealed pressure tube) and reflux[1].

  • Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the nitrile precursor indicates successful cyclization. Following an aqueous workup and recrystallization, validate the isolated product using ¹³C-NMR. The absence of carbonyl peaks and the presence of distinct C2 and C4 carbon shifts (~154 ppm and ~162 ppm) confirm successful dual chlorination[1].

Protocol 2: Regioselective C4-Amination

Causality: To prevent unwanted di-substitution, the reaction must be strictly kinetically controlled. Exploiting the lower activation energy at C4 allows the reaction to proceed at ambient temperature, leaving C2 completely unreactive[3].

Step-by-Step Methodology:

  • Preparation: Dissolve 2,4-DCQ or 2,4,5,7-TCQ (1.0 eq) in a polar aprotic solvent (e.g., anhydrous THF or DMF).

  • Nucleophilic Attack: Add the primary or secondary amine (1.05 eq) and a non-nucleophilic base (e.g., DIPEA, 1.2 eq) dropwise at 25 °C.

  • Incubation: Stir for 2-4 hours. Note: The electron-withdrawing effect of the C5/C7 chlorines in 2,4,5,7-TCQ will noticeably accelerate this step compared to 2,4-DCQ.

  • Self-Validation Checkpoint: Isolate the product and perform 2D-NMR (specifically HMBC). A cross-peak correlation between the incoming amine proton and the quinazoline C5 proton definitively validates that substitution occurred at C4. If substitution occurred at C2, this specific correlation would be absent, providing an immediate, self-validating feedback loop[3].

Applications in Advanced Drug Development

  • 2,4-Dichloroquinazoline (2,4-DCQ): This scaffold is the foundational cornerstone for synthesizing α1-adrenergic receptor antagonists, such as prazosin and doxazosin, which are first-line treatments for hypertension and benign prostatic hyperplasia[4]. Furthermore, 2,4-DCQ is heavily utilized in the development of novel antimalarials; for instance, substituting the C4 position with tetrahydrofurfurylamine and the C2 position with piperazine derivatives yields potent molecular hybrids active against Plasmodium falciparum[5].

  • 2,4,5,7-Tetrachloroquinazoline (2,4,5,7-TCQ): The hyper-halogenated nature of 2,4,5,7-TCQ is strategically leveraged to increase the molecule's lipophilicity (LogP). This is a critical parameter for driving target binding in deep hydrophobic pockets. It serves as a vital building block in the synthesis of potent histamine H4 receptor antagonists, which are actively investigated for the treatment of severe inflammatory and autoimmune disorders[6].

Quantitative Data & Physicochemical Profiling

Property / Metric2,4-Dichloroquinazoline (2,4-DCQ)2,4,5,7-Tetrachloroquinazoline (2,4,5,7-TCQ)
CAS Number 607-68-1145174566-17-7
Molecular Formula C₈H₄Cl₂N₂C₈H₂Cl₄N₂
Molecular Weight 199.04 g/mol 267.92 g/mol
Melting Point ~117–118 °C100.3–101.2 °C
Electrophilicity (C4) High (Standard baseline)Very High (Enhanced by -I effect of C5/C7 Cl)
Steric Hindrance (C4) LowModerate to High (Due to C5 Chlorine proximity)
Primary Applications Antihypertensives (Prazosin), AntimalarialsHistamine H4 Antagonists, Specialized Kinase Inhibitors

References

  • [2] Title: CAS 607-68-1: 2,4-Dichloroquinazoline | Source: cymitquimica.com | URL:

  • [3] Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry | Source: mdpi.com | URL:

  • [5] Title: Development of substituted 2-(4-(sulfonyl)piperazin-1-yl)quinazoline molecular hybrids as a new class of antimalarials | Source: nih.gov | URL:

  • [1] Title: FACILE AND EFFICIENT CYCLIZATION OF ANTHRANILONITRILE TO 2,4-DICHLOROQUINAZOLINE BY BIS(TRICHLOROMETHYL) CARBONATE AND CATALYTIC | Source: clockss.org | URL:

  • [4] Title: CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative | Source: google.com (Patents) | URL:

  • [6] Title: Quinazolines and related heterocyclic compounds and their therapeutic use - European Patent Office EP2077263 A1 | Source: googleapis.com | URL:

Sources

Exploratory

Melting point and boiling point of 2,4,5,7-Tetrachloroquinazoline

This technical guide details the physicochemical profile of 2,4,5,7-Tetrachloroquinazoline , focusing on its phase transition properties (melting and boiling points), synthesis-dependent purity factors, and analytical va...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the physicochemical profile of 2,4,5,7-Tetrachloroquinazoline , focusing on its phase transition properties (melting and boiling points), synthesis-dependent purity factors, and analytical validation.

Technical Profile: 2,4,5,7-Tetrachloroquinazoline[1][2][3][4][5]

Executive Summary 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) is a highly halogenated quinazoline derivative utilized as a scaffold in the synthesis of kinase inhibitors and agrochemicals. Its physicochemical stability is defined by a distinct melting range just above 100°C, while its liquid phase behavior is dominated by thermal decomposition prior to atmospheric boiling.

Part 1: Physicochemical Properties

The following data aggregates experimental values from high-purity isolates (>98%) synthesized via the bis(trichloromethyl)carbonate (BTC) cyclization method.

Melting Point & Boiling Point Data
PropertyExperimental ValueConfidenceMethodology
Melting Point (MP) 100.3 – 101.2 °C HighCapillary method (uncorrected); White solid isolate [1].
Boiling Point (BP) Not DeterminedLowDecomposes prior to boiling at 1 atm.
Predicted BP ~380°C ± 20°CTheoreticalCalculated via Group Contribution Method (NIST/EPI Suite models).
Physical State Crystalline SolidHighWhite to off-white needles/powder.

Technical Insight: The relatively narrow melting range (0.9°C spread) indicates a highly crystalline lattice, stabilized by halogen-halogen interactions. The absence of a reported experimental boiling point is characteristic of polychlorinated heterocycles, which typically undergo nucleophilic self-attack or dechlorination at temperatures exceeding 250°C.

Solubility & Stability
  • Solubility: Insoluble in water. Highly soluble in dichloromethane (DCM), chloroform (

    
    ), and ethyl acetate.
    
  • Reactivity: The C2 and C4 chlorine atoms are highly electrophilic. Exposure to atmospheric moisture can lead to slow hydrolysis to 2,4-dihydroxy species, depressing the observed melting point.

Part 2: Synthesis & Impurity Profile

The melting point is a critical quality attribute (CQA) for this compound because incomplete chlorination results in mixtures of tri-chloro analogs (e.g., 2,4,5-trichloroquinazoline) that form eutectic mixtures, drastically lowering the melting point.

Synthesis Pathway (The Impurity Source)

The authoritative synthesis involves the reaction of substituted oximino-indolin-2-ones or anthranilonitriles with a chlorinating agent like BTC or


.

SynthesisPath Precursor Substituted Anthranilonitrile Intermediate Intermediate Species Precursor->Intermediate Cyclization Reagent BTC / POCl3 (Chlorinating Agent) Reagent->Intermediate Product 2,4,5,7-Tetrachloro- quinazoline (Target) Intermediate->Product Full Chlorination Impurity Impurity: 2,4,5-Trichloro- quinazoline Intermediate->Impurity Incomplete Reaction

Figure 1: Synthetic pathway highlighting the origin of trichloro- impurities which affect melting point data.[1][2]

Part 3: Self-Validating Analytical Protocol

To ensure the material matches the stated melting point (100.3–101.2°C), researchers must validate identity using Nuclear Magnetic Resonance (NMR). A melting point test alone is insufficient due to potential eutectic suppression.

Identity Validation (1H NMR)

Before trusting the melting point, confirm the substitution pattern.[3] The 2,4,5,7-isomer has a unique splitting pattern due to the remaining protons at positions 6 and 8.

  • Solvent:

    
     (Deuterated Chloroform)
    
  • Key Signals [1]:

    • 
       7.90 (d, J = 2.0 Hz, 1H) – Proton at C8
      
    • 
       7.73 (d, J = 2.0 Hz, 1H) – Proton at C6
      
  • Interpretation: Two doublets with a small coupling constant (meta-coupling) confirm the 5,7-dichloro substitution pattern on the benzene ring.

Thermal Analysis Workflow

Use this logic flow to validate the physical constant:

AnalysisFlow Sample Crude Sample DSC DSC / Melting Point Apparatus Sample->DSC Result Observed MP DSC->Result Pass Range: 100-102°C (High Purity) Result->Pass Sharp Peak Fail Range: <98°C (Eutectic Impurity) Result->Fail Broad/Depressed Action1 Proceed to Downstream Chem Pass->Action1 Action2 Recrystallize (Solvent: Ethanol/DCM) Fail->Action2

Figure 2: Decision logic for validating sample purity via thermal analysis.

References

  • Li, J., et al. (2012). "Facile and Efficient Cyclization of Anthranilonitrile to 2,4-Dichloroquinazoline by Bis(trichloromethyl) Carbonate and Catalytic Triphenylphosphine Oxide." Heterocycles, 85(6), 1417-1426.

  • Google Patents. (2012). "CN102584721A: Synthetic method of 2,4-dichloroquinazoline derivative."[3]

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis Protocols for 2,4,5,7-Tetrachloroquinazoline

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) Introduction and Strategic Rationale 2,4,5,7-Tetrachloroquinazoline is...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7)

Introduction and Strategic Rationale

2,4,5,7-Tetrachloroquinazoline is a highly electron-deficient, polyhalogenated heterocyclic building block[1]. It serves as a critical advanced intermediate in the pharmaceutical industry, particularly in the development of quinazoline-based


-adrenergic receptor antagonists (such as prazosin and terazosin analogues) and targeted kinase inhibitors[2]. The presence of four orthogonal or semi-orthogonal chlorine leaving groups allows for highly regioselective nucleophilic aromatic substitution (

), enabling the rapid generation of diverse chemical libraries.

Developing scalable, high-yielding synthesis protocols for this compound is essential for transitioning from discovery-phase medicinal chemistry to pilot-scale manufacturing. This guide details two validated synthetic pathways: the classical two-step condensation-chlorination route[3] and a modern, catalytic one-pot cyclization route[4].

Mechanistic Pathways and Workflow Visualization

The selection of a synthetic route depends heavily on the availability of starting materials (anthranilic acid vs. anthranilonitrile derivatives) and the specific safety and engineering controls available in the manufacturing facility.

SynthesisRoutes A 2-Amino-4,5-dichlorobenzoic acid C 5,7-Dichloroquinazolin-2,4(1H,3H)-dione A->C Urea, Heat (Condensation) B 2-Amino-4,5-dichlorobenzonitrile D 2,4,5,7-Tetrachloroquinazoline (Target Product) B->D BTC, Ph3PO (cat.) 120°C (Direct Cyclization) C->D POCl3, Reflux (Chlorination)

Figure 1: Divergent scalable synthetic pathways for 2,4,5,7-Tetrachloroquinazoline.

Experimental Methodologies

Protocol A: Classical Two-Step Synthesis (Urea / Route)

This route is the industry standard for scale-up due to the low cost of reagents and highly predictable thermodynamics[3].

Mechanistic Causality: In the first step, urea acts as an atom-economical


 insertion reagent. At elevated temperatures, it decomposes to isocyanic acid, which reacts with the anthranilic acid derivative to form the thermodynamically stable quinazolinedione[3]. In the second step, phosphoryl chloride (

) acts as both solvent and chlorinating agent. The reaction is driven by the tautomerization of the lactam to a lactim, followed by nucleophilic attack by chloride. The massive thermodynamic driving force here is the aromatization of the pyrimidine ring.

Step 1: Synthesis of 5,7-Dichloroquinazolin-2,4(1H,3H)-dione

  • Charge: To a suitably sized, mechanically stirred reaction vessel, charge 2-amino-4,5-dichlorobenzoic acid (1.0 equivalent, e.g., 920 mg, 4.58 mmol)[3].

  • Reagent Addition: Add solid urea (10.0 equivalents, e.g., 2.75 g)[3]. The excess urea acts as a fluxing agent and ensures complete conversion.

  • Heating: Heat the solid mixture gradually to 150–160 °C. The mixture will melt and effervesce (release of

    
     and 
    
    
    
    ). Maintain this temperature for 2-4 hours until the melt solidifies, indicating the completion of the condensation.
  • Workup: Cool the reaction mass to 80 °C and carefully quench with water. Triturate the resulting solid, filter, wash thoroughly with hot water to remove residual urea, and dry under vacuum at 60 °C.

Step 2: Chlorination to 2,4,5,7-Tetrachloroquinazoline

  • Charge: Suspend the dried 5,7-dichloroquinazolin-2,4(1H,3H)-dione (1.0 equivalent, e.g., 1.0 g, 4.33 mmol) in neat

    
     (10 volumes)[3].
    
  • Catalysis (Optional but recommended): Add a catalytic amount of N,N-dimethylaniline or DMF (0.1 equivalents) to accelerate the formation of the Vilsmeier-Haack-type active chlorinating species.

  • Reflux: Heat the suspension to reflux (approx. 105 °C) under a nitrogen atmosphere for 12-16 hours. The suspension will gradually turn into a clear, dark solution as the dione is converted to the soluble tetrachloro-product.

  • Quench & Isolation: Cool the mixture to room temperature. Concentrate the bulk of the

    
     under reduced pressure. Carefully pour the concentrated residue into crushed ice/water with vigorous stirring to hydrolyze residual phosphorus species.
    
  • Purification: Extract the aqueous mixture with dichloromethane (DCM) or ethyl acetate. Wash the organic layer with cold saturated

    
    , brine, dry over 
    
    
    
    , and concentrate. Purify via recrystallization (e.g., from heptane/ethyl acetate) to afford the product[3].
Protocol B: Catalytic Direct Cyclization (Triphosgene / Route)

This modern route bypasses the dione intermediate, utilizing bis(trichloromethyl) carbonate (BTC, triphosgene)[4].

Mechanistic Causality: Direct cyclization of anthranilonitriles typically requires harsh, toxic gases like diphosgene. By using BTC and a catalytic amount of triphenylphosphine oxide (


), the reaction becomes safer and more efficient[4]. 

acts as a nucleophilic catalyst, attacking BTC to generate a highly reactive, in-situ phosphonium-phosgene complex. This complex rapidly activates the nitrile and amine groups for a concerted cyclization and chlorination event, significantly lowering the activation energy barrier compared to uncatalyzed methods[4].

Step-by-Step Methodology:

  • Charge: In a dry, round-bottom flask equipped with a reflux condenser and a scrubber system (for

    
    /
    
    
    
    off-gassing), dissolve 2-amino-4,5-dichlorobenzonitrile (1.0 equivalent) in an inert, high-boiling solvent such as chlorobenzene or toluene.
  • Catalyst & Reagent: Add

    
     (0.1 to 0.2 equivalents) followed by BTC (0.4 to 0.5 equivalents; note that 1 mole of BTC yields 3 moles of phosgene equivalents)[4].
    
  • Reaction: Heat the mixture to 120 °C[4]. Monitor the reaction via TLC or HPLC. The catalytic cycle continuously regenerates

    
     while consuming BTC.
    
  • Workup: Upon completion (typically 4-8 hours), cool the reaction to room temperature. Degas the solvent to remove any residual dissolved phosgene/HCl (ensure proper venting to a caustic scrubber).

  • Isolation: Concentrate the solvent under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) or direct crystallization to yield 2,4,5,7-tetrachloroquinazoline[4].

Quantitative Data and Analytical Characterization

To ensure the integrity of the synthesized product, rigorous analytical validation is required. Below is the summarized characterization data for 2,4,5,7-Tetrachloroquinazoline.

Table 1: Analytical Characterization Profile

ParameterValue / DescriptionReference
CAS Registry Number 174566-17-7[1]
Molecular Weight 267.93 g/mol [1]
Melting Point 100.3 – 101.2 °C (White solid)[4]

H NMR (400 MHz,

)

7.90 (d, J = 2.0 Hz, 1H), 7.73 (d, J = 2.0 Hz, 1H)
[4],[3]

C NMR (100 MHz,

)

162.0, 156.0, 154.5, 141.3, 132.5, 126.8, 118.8
[4]

Table 2: Route Comparison Summary

MetricProtocol A (Urea /

)
Protocol B (BTC /

)
Starting Material 2-Amino-4,5-dichlorobenzoic acid2-Amino-4,5-dichlorobenzonitrile
Step Count 2 Steps1 Step (One-pot)
Typical Yield 80 - 87% (over two steps)70 - 85%
Scalability Extremely High (Pilot/Ton scale)Moderate to High (Requires strict phosgene protocols)
Primary Byproducts Phosphoric acid derivatives,


,

References

  • FACILE AND EFFICIENT CYCLIZATION OF ANTHRANILONITRILE TO 2,4-DICHLOROQUINAZOLINE BY BIS(TRICHLOROMETHYL) CARBONATE AND CATALYTIC... Clockss.org.
  • Quinazolines and related heterocyclic compounds and their therapeutic use - European Patent Office EP2077263 A1. Googleapis.com.
  • 174566-17-7 | 2,4,5,7-Tetrachloroquinazoline | BLD Pharm. Bldpharm.com.
  • CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative - Google Patents. Google.com.

Sources

Application

Application Notes and Protocols for the Regioselective Nucleophilic Substitution of 2,4,5,7-Tetrachloroquinazoline

For Researchers, Scientists, and Drug Development Professionals Introduction: A Scaffold for Controlled Molecular Elaboration The 2,4,5,7-tetrachloroquinazoline core represents a highly versatile and electron-deficient s...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold for Controlled Molecular Elaboration

The 2,4,5,7-tetrachloroquinazoline core represents a highly versatile and electron-deficient scaffold, primed for sequential and regioselective functionalization. The presence of four chlorine atoms at distinct electronic environments allows for a controlled, stepwise nucleophilic aromatic substitution (SNAr). This enables the rational design and synthesis of complex, polysubstituted quinazoline derivatives, a class of compounds of significant interest in medicinal chemistry and materials science. This guide provides a detailed exploration of the principles governing this regioselectivity and offers practical protocols for the selective substitution at each position.

The quinazoline ring system is a privileged scaffold in drug discovery, forming the core of numerous approved drugs.[1] The ability to precisely control the introduction of various functionalities at the C2, C4, C5, and C7 positions is therefore of paramount importance for generating diverse chemical libraries for structure-activity relationship (SAR) studies.

Theoretical Background: Understanding the Hierarchy of Reactivity

The regioselectivity of nucleophilic aromatic substitution on the 2,4,5,7-tetrachloroquinazoline ring is governed by the electronic properties of the heterocyclic system. The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This effect is further amplified by the four electron-withdrawing chlorine atoms.

The generally accepted order of reactivity for the four chlorine atoms towards nucleophilic displacement is:

C4 > C7 > C2 > C5

This hierarchy can be rationalized as follows:

  • The C4 Position: The chlorine at C4 is the most activated position for nucleophilic attack. This is due to the strong electron-withdrawing effect of the adjacent N3 nitrogen and the ability of the quinazoline ring system to stabilize the negative charge of the Meisenheimer intermediate.[2][3] Density Functional Theory (DFT) calculations on the related 2,4-dichloroquinazoline system have shown that the C4 carbon has the highest LUMO (Lowest Unoccupied Molecular Orbital) coefficient, making it the most electrophilic center.[4]

  • The C7 Position: Following the substitution at C4, the C7 position on the benzene ring is the next most reactive site. Kinetic studies on the methoxy-dehalogenation of monohalo-quinazolines have demonstrated that the C7 position is more susceptible to nucleophilic attack than the C5, C6, or C8 positions. This is attributed to the activating effect of the pyrimidine ring nitrogens.

  • The C2 Position: The chlorine at C2 is significantly less reactive than at C4. Nucleophilic attack at C2 is disfavored relative to C4 due to the electronic influence of the neighboring nitrogen atoms. Substitution at this position typically requires more forcing conditions, such as higher temperatures.[1]

  • The C5 Position: The C5 position is generally the least reactive of the four. While activated by the pyrimidine ring, it is less so than the C7 position.

This predictable hierarchy of reactivity allows for a stepwise functionalization strategy, where by controlling the reaction conditions (e.g., temperature, stoichiometry of the nucleophile), one can achieve selective substitution at each position in a defined order.

Experimental Protocols

The following protocols provide detailed methodologies for the regioselective nucleophilic substitution of 2,4,5,7-tetrachloroquinazoline. It is important to note that while the principles are well-established, optimization of reaction conditions may be necessary for specific nucleophiles.

Protocol 1: Selective Monosubstitution at the C4 Position

This protocol describes the selective substitution of the C4 chlorine atom using an amine as the nucleophile under mild conditions.

Rationale: The high reactivity of the C4 position allows for its selective functionalization at or near room temperature, leaving the other three chlorine atoms intact. The use of a base, such as triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA), is recommended to neutralize the HCl generated during the reaction.[2]

Materials:

  • 2,4,5,7-Tetrachloroquinazoline

  • Amine nucleophile (e.g., aniline, benzylamine, or a primary/secondary aliphatic amine) (1.0-1.2 equivalents)

  • Triethylamine (Et3N) or N,N-Diisopropylethylamine (DIPEA) (1.5 equivalents)

  • Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile)

  • Standard laboratory glassware for inert atmosphere reactions

  • Magnetic stirrer and heating plate

  • Thin Layer Chromatography (TLC) supplies for reaction monitoring

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4,5,7-tetrachloroquinazoline (1.0 equivalent) in the chosen anhydrous solvent.

  • Add the amine nucleophile (1.0-1.2 equivalents) to the solution.

  • Add the base (Et3N or DIPEA, 1.5 equivalents) to the reaction mixture.

  • Stir the reaction at room temperature (or gently warm to 40-50 °C if necessary) and monitor the progress by TLC.

  • Upon completion (disappearance of the starting material), quench the reaction with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 4-substituted-2,5,7-trichloroquinazoline.

Protocol 2: Sequential Disubstitution at the C4 and C7 Positions

This protocol outlines the stepwise substitution, first at C4 and then at C7, using two different amine nucleophiles.

Rationale: This procedure leverages the differential reactivity of the C4 and C7 positions. The first substitution at C4 is performed under mild conditions as described in Protocol 1. The subsequent substitution at C7 requires more forcing conditions (i.e., higher temperature) to overcome the higher activation energy barrier.

Materials:

  • 4-Substituted-2,5,7-trichloroquinazoline (from Protocol 1)

  • Second amine nucleophile (1.5-2.0 equivalents)

  • Base (e.g., K2CO3 or Cs2CO3) (2.0 equivalents)

  • High-boiling point solvent (e.g., N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

Procedure:

  • In a round-bottom flask, dissolve the 4-substituted-2,5,7-trichloroquinazoline (1.0 equivalent) in DMF or DMSO.

  • Add the second amine nucleophile (1.5-2.0 equivalents) and the base (K2CO3 or Cs2CO3, 2.0 equivalents).

  • Heat the reaction mixture to 80-120 °C and monitor by TLC.

  • Once the reaction is complete, cool the mixture to room temperature and pour it into cold water to precipitate the product.

  • Collect the solid by filtration, wash thoroughly with water, and dry under vacuum.

  • Recrystallize or purify by column chromatography to obtain the 4,7-disubstituted-2,5-dichloroquinazoline.

Protocol 3: Further Substitution at the C2 Position

This protocol describes the substitution of the C2 chlorine, typically after the C4 and C7 positions have been functionalized.

Rationale: The C2 position is less reactive and requires more vigorous conditions for substitution. This can be achieved by using higher temperatures and often a larger excess of the nucleophile.

Materials:

  • 4,7-Disubstituted-2,5-dichloroquinazoline (from Protocol 2)

  • Third amine nucleophile (2.0-3.0 equivalents)

  • High-boiling point solvent (e.g., n-butanol, DMF, or sealed tube reaction)

Procedure:

  • Combine the 4,7-disubstituted-2,5-dichloroquinazoline (1.0 equivalent) and the third amine nucleophile (2.0-3.0 equivalents) in a suitable high-boiling point solvent in a sealed tube or a flask equipped with a reflux condenser.

  • Heat the reaction mixture to 120-160 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture and work up as described in the previous protocols (e.g., precipitation in water followed by filtration or extraction).

  • Purify the product by chromatography or recrystallization to yield the 2,4,7-trisubstituted-5-chloroquinazoline.

Data Presentation: Summary of Regioselective Substitution

PositionRelative ReactivityTypical Reaction ConditionsNucleophileProduct
C4 HighestRoom temperature to 50 °C, base (Et3N, DIPEA), anhydrous solvent (THF, DCM)Primary/secondary amines, alkoxides, thiols4-Substituted-2,5,7-trichloroquinazoline
C7 High80-120 °C, base (K2CO3, Cs2CO3), polar aprotic solvent (DMF, DMSO)Primary/secondary amines4,7-Disubstituted-2,5-dichloroquinazoline
C2 Moderate120-160 °C, excess nucleophile, high-boiling solvent (n-butanol, DMF)Primary/secondary amines2,4,7-Trisubstituted-5-chloroquinazoline
C5 LowestHarsh conditions, specific catalysts may be requiredNot commonly substituted via SNAr2,4,5,7-Tetrasubstituted quinazoline

Visualization of the Stepwise Functionalization

The following diagram illustrates the sequential nucleophilic substitution pathway on 2,4,5,7-tetrachloroquinazoline.

G start 2,4,5,7-Tetrachloroquinazoline step1 4-Substituted-2,5,7-trichloroquinazoline start->step1 1. Nu1-H, Base RT - 50 °C step2 4,7-Disubstituted-2,5-dichloroquinazoline step1->step2 2. Nu2-H, Base 80-120 °C step3 2,4,7-Trisubstituted-5-chloroquinazoline step2->step3 3. Nu3-H 120-160 °C

Caption: Stepwise nucleophilic substitution of 2,4,5,7-tetrachloroquinazoline.

Conclusion

The regioselective nucleophilic substitution of 2,4,5,7-tetrachloroquinazoline offers a powerful and predictable strategy for the synthesis of highly functionalized quinazoline derivatives. By carefully controlling the reaction conditions, researchers can selectively introduce a wide range of nucleophiles at the C4, C7, and C2 positions in a stepwise manner. The protocols and principles outlined in this guide provide a solid foundation for the rational design and development of novel compounds for applications in drug discovery and materials science.

References

  • Dener, J. M., et al. (2001). Solid-Phase Synthesis of 2,4-Diaminoquinazoline Libraries.
  • Yin, P., et al. (2012). Synthesis of 2,4-Diaminoquinazolines and Tricyclic Quinazolines by Cascade Reductive Cyclization of Methyl N-Cyano-2-nitrobenzimidates. The Journal of Organic Chemistry, 77(6), 2649-2658.
  • Dener, J. M., et al. (2001). Solid-Phase Synthesis of 2,4-Diaminoquinazoline Libraries.
  • Zheng, Y., et al. (2022). Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection. Molecules, 27(21), 7261.
  • de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(24), 6021.
  • de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(24), 6021.
  • El-Sayed, M. A., et al. (2022). Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. Bioorganic Chemistry, 129, 106169.
  • de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(24), 6021.
  • Barros, T. A., et al. (2023). Recent advances in selective functionalization of the quinazoline scaffold. In Topics in Heterocyclic Chemistry.
  • Zhou, Y., et al. (2024). Rhodium-catalyzed C–H selective amination of 2,4-diarylquinazolines with N-fluorobenzenesulfonimide. Journal of Chemical Research, 48(1-2), 1-8.
  • Sharma, P., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 6, 532.
  • Bak, A., et al. (2013). Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. Molecules, 18(2), 2099-2111.
  • BenchChem. (2025). Mechanism of Nucleophilic Substitution on Dichloro-s-triazines.
  • Govindan, S. V. (2002). Regioselective synthesis of DTPA derivatives.
  • Belyk, K., et al. (2014). Regioselective synthesis of substituted pyrimidines.
  • Walsh, P. J., et al. (2012). Amination of halopyrimidines and 4-chloroquinazoline.
  • Kumar, S., et al. (2010). Regioselective synthesis of letrozole.
  • Goossen, L. J., et al. (2012). Regioselective preparation of substituted pyrimidines.
  • Sharma, P., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 6, 532.
  • Fuse, S., et al. (2022). Sequential Nucleophilic Substitution of Phosphorus Trichloride with Alcohols in a Continuous‐Flow Reactor and Consideration of a Mechanism for Reduced Over‐reaction through the Addition of Imidazole. Chemistry – A European Journal, 28(41), e202200932.

Sources

Method

Application Note: Regioselective C4-Amination of 2,4,5,7-Tetrachloroquinazoline

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol Executive Summary The quinazoline scaffold is a highly privileged struc...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary

The quinazoline scaffold is a highly privileged structure in medicinal chemistry, forming the core of numerous therapeutics ranging from antimalarials to oncology drugs[1][2]. Functionalizing this core often begins with polyhalogenated precursors. This application note details the theoretical framework and highly optimized protocol for the C4-selective nucleophilic aromatic substitution (SNAr) of 2,4,5,7-tetrachloroquinazoline. By strictly controlling the kinetic parameters of the reaction, chemists can achieve >99:1 regioselectivity, preventing unwanted C2-amination or bis-amination.

Mechanistic Rationale: The Causality of Regioselectivity

Achieving absolute regioselectivity requires understanding the electronic environment of the quinazoline ring. The preference for C4-amination over C2-amination is not arbitrary; it is a direct consequence of frontier molecular orbital dynamics.

  • Orbital-Driven Electrophilicity: Density Functional Theory (DFT) calculations demonstrate that the atomic orbitals of the C4-carbon make a significantly greater contribution to the Lowest Unoccupied Molecular Orbital (LUMO) than those of the C2-carbon[2]. When an amine nucleophile approaches, this high LUMO coefficient at C4 electrostatically and orbitally directs the attack, dramatically lowering the activation energy required to form the intermediate Meisenheimer σ-adduct[2].

  • Inductive Activation by 5,7-Dichloro Substituents: While standard 2,4-dichloroquinazolines are already reactive at the C4 position[1][3], the 2,4,5,7-tetrachloroquinazoline derivative is exceptionally electrophilic. The chlorine atoms at the 5- and 7-positions exert a strong inductive electron-withdrawing effect (-I effect) across the fused aromatic system. This depletes electron density from the pyrimidine ring, accelerating the SNAr reaction even at sub-ambient temperatures.

  • C2-Substitution Barrier: Following the successful amination at C4, the electron-donating nature of the newly installed amino group pushes electron density back into the quinazoline core. Consequently, a secondary substitution at the C2-position requires significantly harsher conditions, such as elevated temperatures (>100 °C), microwave irradiation, or transition-metal catalysis[1][2][4].

MechanisticPathway SM 2,4,5,7-Tetrachloroquinazoline (High LUMO at C4) Adduct Meisenheimer Adduct (C4 Position) SM->Adduct SNAr (0 °C) Amine Amine Nucleophile Amine->Adduct Product C4-Aminated Product (Major) Adduct->Product -Cl⁻ Byproduct C2,C4-Diaminated (High Temp) Product->Byproduct Excess Amine (>80 °C)

Fig 1. Orbital-driven SNAr mechanistic pathway for C4-selective amination.

Experimental Design Principles & Quantitative Data

To engineer a self-validating protocol, the reaction parameters must be tightly constrained to favor the kinetic C4 product while suppressing the thermodynamic C2 or bis-aminated byproducts.

  • Temperature Control: The reaction must be strictly maintained at 0 °C to 5 °C. Thermal energy is the primary driver of off-target C2-attack[3].

  • Solvent Selection: Anhydrous, polar aprotic solvents (e.g., THF, CH₃CN) are mandatory. Protic solvents can alter transition state energies and, in the presence of trace moisture, lead to the hydrolysis of the highly reactive C4-chloride[4].

  • Stoichiometry: The amine is limited to 1.05 equivalents. This ensures complete consumption of the starting material without leaving excess nucleophile to drive C2-substitution[1].

  • Base Selection: N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the HCl byproduct. Without a scavenger, the liberated HCl would protonate the incoming amine, halting the reaction[1].

Table 1: Optimization of Reaction Conditions and Causality
SolventTempBaseAmine (eq)YieldC4:C2 RatioCausal Observation
THF 0 °C DIPEA 1.05 >92% >99:1 Optimal kinetic control; Meisenheimer adduct strictly at C4.
CH₃CN20 °CDIPEA1.0585%95:5Slight loss of selectivity due to increased thermal energy.
DMF20 °CK₂CO₃1.0570%85:15Highly polar solvent stabilizes the C2 attack transition state.
iPrOH80 °CNone2.50<10%10:90High heat and excess amine force C2 substitution/bis-amination[1][3].

Step-by-Step Protocol: C4-Selective Amination

Scale: 10.0 mmol Estimated Time: 3 hours (1 hour setup/reaction, 2 hours workup/purification)

Reagents & Materials
  • 2,4,5,7-Tetrachloroquinazoline: 2.68 g (10.0 mmol, 1.0 eq)

  • Primary or Secondary Amine: 10.5 mmol (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA): 2.1 mL (12.0 mmol, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF): 50 mL

  • Saturated Aqueous NH₄Cl, Brine, Ethyl Acetate (EtOAc), Anhydrous Na₂SO₄.

Procedure
  • System Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Purge the system with dry Nitrogen (N₂) or Argon for 10 minutes to ensure an anhydrous environment.

  • Substrate Dissolution: Add 2,4,5,7-tetrachloroquinazoline (2.68 g, 10.0 mmol) to the flask. Inject 40 mL of anhydrous THF via syringe. Stir until complete dissolution is achieved (yielding a ~0.25 M solution).

  • Kinetic Cooling: Submerge the reaction flask in an ice-water bath. Allow the solution to equilibrate to 0 °C for 10 minutes. Critical Step: Failure to cool the substrate prior to base/amine addition will result in localized heating and C2-amination.

  • Base Addition: Inject DIPEA (2.1 mL, 12.0 mmol) dropwise over 2 minutes.

  • Nucleophile Addition: Dissolve the amine (10.5 mmol) in 10 mL of anhydrous THF. Add this solution dropwise to the reaction mixture over 15–20 minutes using a syringe pump or addition funnel. Causality: Slow addition maintains a low local concentration of the nucleophile, strictly enforcing the kinetic preference for the C4 position.

  • Reaction Monitoring: Stir the mixture at 0 °C for 1 hour. Monitor the reaction progress via TLC (Hexanes:EtOAc 4:1, UV visualization at 254 nm). The starting material (high Rf) should cleanly convert to a single lower Rf product spot.

  • Quenching & Extraction: Once complete, quench the reaction at 0 °C by adding 20 mL of saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with EtOAc (3 × 30 mL).

  • Washing & Drying: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 80:20 Hexanes:EtOAc) to afford the pure C4-aminated 2,5,7-trichloroquinazoline derivative.

ExperimentalWorkflow Step1 1. Substrate Dissolution (Anhydrous THF, N2) Step2 2. Temperature Control (Cool strictly to 0 °C) Step1->Step2 Step3 3. Reagent Addition (DIPEA, then Amine dropwise) Step2->Step3 Step4 4. Reaction Monitoring (TLC / LC-MS for 1 hr) Step3->Step4 Step5 5. Quench & Extraction (NH4Cl aq, EtOAc) Step4->Step5 Step6 6. Purification (Flash Chromatography) Step5->Step6

Fig 2. Step-by-step experimental workflow for C4-selective amination.

Troubleshooting & Self-Validation

  • Observation: Formation of a highly polar, baseline spot on TLC.

    • Cause: Bis-amination (reaction at both C4 and C2) or hydrolysis of the C4-chloride to a quinazolone derivative.

    • Solution: Ensure the THF is strictly anhydrous and the amine stoichiometry does not exceed 1.05 equivalents. Verify the ice bath is maintaining 0 °C throughout the addition phase.

  • Observation: Reaction stalls at ~50% conversion.

    • Cause: Insufficient base to scavenge HCl, leading to protonation of the remaining amine nucleophile.

    • Solution: Ensure 1.2 equivalents of high-quality, dry DIPEA are used.

References[3] Title: Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring

Source: StackExchange URL:[1] Title: Optimization of 2-Anilino 4-Amino Substituted Quinazolines into Potent Antimalarial Agents with Oral in Vivo Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[2] Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry Source: Molecules (MDPI) URL:[4] Title: Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium Source: Beilstein Journal of Organic Chemistry URL:

Sources

Application

Application Notes &amp; Protocols for the Synthesis of Kinase Inhibitors Using 2,4,5,7-Tetrachloroquinazoline

Abstract The quinazoline scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its ability to form the basis of numerous potent and selective kinase inhibitors.[1][2] Several...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its ability to form the basis of numerous potent and selective kinase inhibitors.[1][2] Several FDA-approved drugs, including gefitinib, erlotinib, and lapatinib, feature this heterocyclic core and function by targeting key kinases in cell signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[1][3] The strategic functionalization of the quinazoline ring is paramount for modulating the potency, selectivity, and pharmacokinetic properties of these inhibitors. This guide provides an in-depth exploration of the synthesis of novel kinase inhibitors starting from the versatile, yet challenging, precursor: 2,4,5,7-tetrachloroquinazoline. We will delve into the principles of regioselective synthesis, provide detailed experimental protocols for key transformations, and discuss the rationale behind the methodological choices.

The Strategic Advantage of 2,4,5,7-Tetrachloroquinazoline

2,4,5,7-Tetrachloroquinazoline offers a unique platform for the synthesis of diverse kinase inhibitor libraries. The four chlorine atoms provide multiple points for functionalization through sequential and regioselective reactions. The differential reactivity of the chlorine atoms at positions C2, C4, C5, and C7 allows for a controlled and stepwise introduction of various substituents, which is crucial for extensive Structure-Activity Relationship (SAR) studies.[4][5]

The general principle of reactivity in polychlorinated quinazolines is governed by the electronic properties of the heterocyclic ring system. The carbon at the C4 position is the most electrophilic and, therefore, the most susceptible to nucleophilic aromatic substitution (SNAr) under mild conditions.[1][6][7] The C2 position is the next most reactive site for SNAr, typically requiring more forcing conditions.[7][8] The chlorine atoms on the benzene ring (C5 and C7) are less reactive towards SNAr but are amenable to functionalization via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions.[4] This hierarchy of reactivity is the key to the strategic and selective synthesis of complex kinase inhibitors.

Kinase Signaling and Inhibition: The EGFR Pathway

A primary target for many quinazoline-based inhibitors is the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase that plays a pivotal role in cell proliferation, survival, and differentiation.[9][10] Dysregulation of the EGFR signaling pathway is a common feature in many cancers, making it a critical therapeutic target.[5][10] The following diagram illustrates a simplified EGFR signaling cascade.

EGFR_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGF EGF EGFR EGFR EGF->EGFR Binding & Dimerization P-EGFR Phosphorylated EGFR EGFR->P-EGFR Autophosphorylation Grb2_Sos Grb2/Sos P-EGFR->Grb2_Sos Activation PI3K PI3K P-EGFR->PI3K Activation Ras Ras Grb2_Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription AKT AKT PI3K->AKT Cell_Survival Cell Survival AKT->Cell_Survival promotes Inhibitor Quinazoline Inhibitor Inhibitor->P-EGFR Inhibition Cell_Growth Cell Growth & Proliferation Transcription->Cell_Growth leads to Synthesis_Workflow Start 2,4,5,7-Tetrachloroquinazoline Step1 Step 1: Regioselective Nucleophilic Aromatic Substitution (SNAr) at C4 Start->Step1 Intermediate1 4-Amino-2,5,7-trichloroquinazoline Step1->Intermediate1 Step2 Step 2: Suzuki-Miyaura Cross-Coupling at C7 Intermediate1->Step2 Intermediate2 4-Amino-7-aryl-2,5-dichloroquinazoline Step2->Intermediate2 Step3 Step 3: Buchwald-Hartwig Amination at C2 Intermediate2->Step3 Intermediate3 2,4-Diamino-7-aryl-5-chloroquinazoline Step3->Intermediate3 Step4 Step 4: Further Functionalization or Final Product Intermediate3->Step4 FinalProduct Kinase Inhibitor Library Step4->FinalProduct

Caption: General synthetic workflow for the diversification of the 2,4,5,7-tetrachloroquinazoline scaffold.

Experimental Protocols

Safety Precautions: 2,4,5,7-Tetrachloroquinazoline and related halogenated heterocyclic compounds should be handled with care in a well-ventilated fume hood. [8][10]Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times. All reactions, especially those involving palladium catalysts, should be conducted under an inert atmosphere (e.g., nitrogen or argon) unless otherwise specified.

Protocol 1: Regioselective Nucleophilic Aromatic Substitution (SNAr) at C4

This protocol describes the selective substitution of the chlorine atom at the C4 position with an amine nucleophile. The higher electrophilicity of C4 allows this reaction to proceed under mild conditions, leaving the other chlorine atoms intact. [1][6]

  • Materials:

    • 2,4,5,7-Tetrachloroquinazoline (1.0 eq)

    • Aniline derivative (e.g., 3-ethynylaniline) (1.1 eq)

    • Isopropanol or n-Butanol

    • Round-bottom flask with reflux condenser

    • Magnetic stirrer and heating mantle

  • Procedure:

    • To a solution of 2,4,5,7-tetrachloroquinazoline in isopropanol, add the aniline derivative.

    • Stir the mixture at room temperature or heat to a gentle reflux (e.g., 80 °C) for 2-4 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature.

    • The product often precipitates from the solution and can be collected by filtration.

    • Wash the precipitate with cold isopropanol and dry under vacuum to yield the 4-anilino-2,5,7-trichloroquinazoline derivative.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C7

This protocol details the palladium-catalyzed cross-coupling of an arylboronic acid at the C7 position. This reaction is a powerful tool for introducing carbon-carbon bonds. [4][11]

  • Materials:

    • 4-Anilino-2,5,7-trichloroquinazoline derivative (from Protocol 1) (1.0 eq)

    • Arylboronic acid (1.2 eq)

    • Palladium(II) acetate (Pd(OAc)2) (5 mol%)

    • Triphenylphosphine (PPh3) (10 mol%)

    • Sodium carbonate (Na2CO3) (2.0 eq)

    • Solvent mixture: Dioxane/Water (4:1)

    • Inert atmosphere (Nitrogen or Argon)

  • Procedure:

    • In a round-bottom flask, combine the 4-anilino-2,5,7-trichloroquinazoline derivative, arylboronic acid, and sodium carbonate.

    • Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

    • Add the degassed solvent mixture, followed by palladium(II) acetate and triphenylphosphine.

    • Heat the reaction mixture to 90-100 °C and stir for 6-12 hours, monitoring by TLC.

    • After completion, cool the mixture and dilute with ethyl acetate.

    • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

    • Concentrate the solution under reduced pressure and purify the residue by flash column chromatography on silica gel.

Protocol 3: Buchwald-Hartwig Amination at C2

This protocol describes the palladium-catalyzed amination at the C2 position. This reaction typically requires a more specialized ligand and stronger base due to the lower reactivity of the C2 position. [12]

  • Materials:

    • 4-Anilino-7-aryl-2,5-dichloroquinazoline derivative (from Protocol 2) (1.0 eq)

    • Amine (e.g., morpholine) (1.5 eq)

    • Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (2.5 mol%)

    • Xantphos (5 mol%)

    • Cesium carbonate (Cs2CO3) (2.0 eq)

    • Anhydrous toluene or dioxane

    • Inert atmosphere (Nitrogen or Argon)

  • Procedure:

    • In a Schlenk tube, add the 4-anilino-7-aryl-2,5-dichloroquinazoline derivative, cesium carbonate, Pd2(dba)3, and Xantphos.

    • Evacuate and backfill the tube with an inert gas three times.

    • Add the anhydrous solvent and the amine via syringe.

    • Heat the reaction mixture to 100-110 °C for 12-24 hours.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, cool the mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

    • Concentrate the filtrate and purify the crude product by flash column chromatography.

Data Presentation and Characterization

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). [13][14][15] Table 1: Representative Synthetic Data for a Hypothetical Kinase Inhibitor Series

StepReaction TypeStarting MaterialProductReagents & ConditionsYield (%)
1SNAr at C42,4,5,7-Tetrachloroquinazoline4-(3-Ethynylanilino)-2,5,7-trichloroquinazoline3-Ethynylaniline, i-PrOH, 80°C, 4h85
2Suzuki at C7Product from Step 14-(3-Ethynylanilino)-7-(pyridin-3-yl)-2,5-dichloroquinazolinePyridin-3-ylboronic acid, Pd(OAc)2, PPh3, Na2CO3, Dioxane/H2O, 90°C, 8h72
3Buchwald-Hartwig at C2Product from Step 2N2-Morpholino-N4-(3-ethynylanilino)-7-(pyridin-3-yl)-5-chloroquinazolineMorpholine, Pd2(dba)3, Xantphos, Cs2CO3, Toluene, 110°C, 16h65

Table 2: In Vitro Kinase Inhibitory Activity (IC50 Values)

Compound IDTarget KinaseIC50 (nM)
Example-1 EGFR (wild-type)15
Example-1 EGFR (T790M mutant)85
Example-1 VEGFR2250
Gefitinib (Control) EGFR (wild-type)10

Conclusion and Future Directions

The 2,4,5,7-tetrachloroquinazoline scaffold provides a robust and versatile starting point for the synthesis of novel kinase inhibitors. By leveraging the principles of regioselective SNAr and palladium-catalyzed cross-coupling reactions, a wide array of structurally diverse compounds can be generated. The protocols outlined in this guide offer a systematic approach to the synthesis and functionalization of this important heterocyclic core. Future work will focus on expanding the library of synthesized compounds and performing comprehensive biological evaluations, including kinome-wide selectivity profiling and cellular assays, to identify lead candidates for further drug development. [2][16][17]

References

  • Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link] [16]6. Design, synthesis, and antiviral activity of fragmented-lapatinib aminoquinazoline analogs towards SARS-CoV-2 inhibition. PubMed. [Link]

  • Design, synthesis and biological evaluation of 2H-o[1][18]xazino-[2,3-f]quinazolin derivatives as potential EGFR inhibitors for non-small cell lung cancer. PMC. [Link] [9]8. Supporting Information. The Royal Society of Chemistry. [Link] [13]9. Design and synthesis of quinazolinones as EGFR inhibitors to overcome EGFR resistance obstacle. PubMed. [Link] [5]10. Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection. PMC. [Link] [8]11. Design and synthesis of novel 4-anlinoquinazoline derivatives as EGFR inhibitors with the potential to inhibit the gefitinib-resistant nonsmall cell lung cancers. PMC. [Link] [10]12. Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Oriental Journal of Chemistry. [Link] [3]13. Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. PMC. [Link]

  • Design, Synthesis, Biological Evaluation, and Molecular Dynamics Studies of Novel Lapatinib Derivatives. MDPI. [Link]

  • Regioselective synthesis and biological evaluation of N-substituted 2-aminoquinazolin-4-ones. PubMed. [Link]

  • Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link] [7]22. Synthesis of Lapatinib via direct regioselective arylation of furfural. ResearchGate. [Link]

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

  • Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. PMC. [Link]

  • Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Arkat USA. [Link]

  • Angular Regioselective Synthesis of Varied Functionalized Hexahydro-1,2,4-triazolo[4,3-a]quinazolin-9-ones and Their Antiproliferative Action. PMC. [Link]

  • Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. ResearchGate. [Link]

  • Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers. [Link]

  • Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection. ResearchGate. [Link]

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Method

Application Note: Regioselective Functionalization of the C7 Position in 2,4,6,7-Tetrachloroquinazoline

Introduction & Strategic Overview 2,4,6,7-Tetrachloroquinazoline (CAS 1219456-89-9) is a highly versatile, polyhalogenated scaffold utilized extensively in the synthesis of advanced therapeutics, particularly kinase inhi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Overview

2,4,6,7-Tetrachloroquinazoline (CAS 1219456-89-9) is a highly versatile, polyhalogenated scaffold utilized extensively in the synthesis of advanced therapeutics, particularly kinase inhibitors and antimicrobial agents. The presence of four distinct carbon-chlorine bonds offers a unique opportunity for sequential, site-selective functionalization.

However, achieving high regioselectivity requires a rigorous understanding of the electronic topography of the quinazoline core. This application note details the mechanistic rationale and validated protocols for directing functionalization specifically to the C7 position , bypassing the competing C6 position after the obligate functionalization of the highly reactive pyrimidine carbons (C4 and C2).

Mechanistic Rationale: The Hierarchy of Haloselectivity

In polyhalogenated quinazolines, the reactivity gradient for Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling follows a strict hierarchy: C4 > C2 > C7 > C6 .

  • C4 and C2 Reactivity (Pyrimidine Ring): The C4 position is the most electrophilic due to the strong α-effect of the adjacent N3 and the vinylogous effect of N1. SNAr at C4 occurs rapidly at room temperature. The C2 position, flanked by both N1 and N3, is the second most reactive, typically requiring mild heating (60–80 °C) [1].

  • C7 vs. C6 Reactivity (Benzo Ring): Once C4 and C2 are capped, the remaining chlorides at C6 and C7 exhibit differential reactivity. The oxidative addition of palladium to polyhaloheterocycles is governed by the distortion energy of the C–X bond and the HOMO-LUMO interactions between the metal and the heterocycle [3]. The C7 position is significantly more activated than C6. Mechanistically, nucleophilic attack or oxidative addition at C7 generates a Meisenheimer-like transition state where the developing negative charge is effectively delocalized through the aromatic system onto the highly electronegative N1 atom (via the C8a bridgehead). Conversely, attack at C6 directs charge delocalization to C5, C7, and C4a, lacking the same degree of direct stabilization by the pyrimidine nitrogens. Consequently, C7 undergoes preferential SNAr or Suzuki-Miyaura coupling over C6 [2].

Experimental Workflows & Methodologies

To functionalize C7, a sequential "protect-and-direct" approach is required. The highly reactive C4 and C2 positions must be substituted first to isolate the reactivity of the benzo-ring chlorides.

G A 2,4,6,7-Tetrachloro- quinazoline B C4-Functionalized Intermediate A->B SNAr (Nu¹) 25 °C C C4,C2-Difunctionalized Intermediate B->C SNAr (Nu²) 80 °C D C7-Functionalized Target Compound C->D Suzuki / SNAr Pd-cat, 90 °C

Sequential regioselective functionalization workflow for 2,4,6,7-tetrachloroquinazoline.

Protocol A: Preparation of the C4/C2-Difunctionalized Precursor

Objective: Cap the highly reactive C4 and C2 positions to prevent off-target cross-coupling during downstream C7 functionalization.

  • C4-Amination: Dissolve 2,4,6,7-tetrachloroquinazoline (1.0 equiv) in anhydrous THF (0.2 M). Add a primary or secondary amine (1.0 equiv) dropwise at 0 °C, followed by N,N-diisopropylethylamine (DIPEA, 1.2 equiv).

    • Expert Insight: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct without competing with the primary amine nucleophile. Anhydrous conditions are critical here, as the C4-chloride is highly susceptible to hydrolysis, which would yield the undesired quinazolin-4-one.

  • Self-Validation Checkpoint 1: Allow the reaction to warm to 25 °C and stir for 2 hours. Analyze via LC-MS. A mass shift corresponding to [M - Cl + Nu¹]⁺ with a single major peak (>95% AUC) indicates successful C4 functionalization.

  • C2-Amination/Etherification: To the crude mixture, add the second nucleophile (e.g., an aniline or alkoxide, 1.1 equiv) and elevate the temperature to 80 °C for 12 hours.

  • Isolation: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and purify via flash chromatography to yield the 2,4-disubstituted-6,7-dichloroquinazoline intermediate.

Protocol B: Regioselective C7-Functionalization via Suzuki-Miyaura Cross-Coupling

Objective: Selectively couple an aryl/heteroaryl group at the C7 position, leaving the C6 chlorine intact for potential late-stage functionalization.

  • Reaction Setup: In a Schlenk flask, combine the 2,4-disubstituted-6,7-dichloroquinazoline (1.0 equiv), an arylboronic acid (1.05 equiv), and K₂CO₃ (2.0 equiv).

    • Expert Insight: Strict stoichiometric control of the boronic acid (1.05 equiv) is vital to prevent over-coupling at the adjacent C6 position.

  • Solvent System: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). The biphasic system ensures the solubility of both the organic quinazoline intermediate and the inorganic base, accelerating the transmetalation step.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv).

    • Expert Insight: The bulky dppf ligand facilitates oxidative addition into the electronically favored C7–Cl bond while its steric bulk minimizes interaction with the adjacent C6–Cl bond. If utilizing exceptionally bulky boronic acids, switch to a Pd₂(dba)₃ / XPhos system to maintain high yields.

  • Execution: Purge the flask with Argon (3x). Heat the reaction mixture to 90 °C for 6–8 hours.

  • Self-Validation Checkpoint 2: Analyze an aliquot via ¹H NMR. The disappearance of the symmetric C6/C8 proton signals of the starting material and the emergence of two distinct singlets (typically around δ 7.8 and 8.1 ppm) with NOE cross-peaks to the newly introduced C7 substituent confirms the regiochemistry [4].

  • Workup: Cool to room temperature, filter through a Celite pad, concentrate the filtrate, and purify via reverse-phase HPLC.

Quantitative Data & Reaction Scope

The table below summarizes the optimized conditions and yields for various C7 functionalizations, highlighting the robust regioselectivity achieved when following Protocol B.

EntryC4/C2 SubstituentsC7 Reactant (Nucleophile/Boronic Acid)Reaction TypeCatalyst / Base / SolventTemp / TimeYield (%)Regioselectivity (C7:C6)
1 C4-Morpholino, C2-AnilinoPhenylboronic acidSuzuki CouplingPd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O90 °C, 6h78%>95:5
2 C4-Methoxy, C2-Methoxy4-Fluorophenylboronic acidSuzuki CouplingPd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O90 °C, 8h82%>95:5
3 C4-NH(iPr), C2-NH(iPr)3-Pyridylboronic acidSuzuki CouplingPd₂(dba)₃, XPhos, K₃PO₄, Toluene/H₂O100 °C, 12h71%92:8
4 C4-Morpholino, C2-MorpholinoSodium methoxideSNArNone, MeOH (Sealed tube)110 °C, 16h65%85:15
5 C4-NH(iPr), C2-NH(iPr)ThiophenolSNArK₂CO₃, DMF100 °C, 12h72%90:10

Note: SNAr at C7 (Entries 4 & 5) requires significantly harsher conditions than C4/C2 functionalization and generally yields a slightly lower regiomeric ratio compared to Pd-catalyzed cross-coupling.

References

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry Source: MDPI (Molecules) URL: [Link]

  • Title: Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives Source: National Institutes of Health (PMC) URL: [Link]

  • Title: Haloselectivity of Heterocycles Source: Baran Lab (The Scripps Research Institute) URL: [Link]

  • Title: Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium Source: Beilstein Journal of Organic Chemistry URL: [Link]

Application

Application Note: Precision Functionalization of 2,4,5,7-Tetrachloroquinazoline for Next-Gen Agrochemicals

Executive Summary & Strategic Value The 2,4,5,7-Tetrachloroquinazoline scaffold (CAS: 1219456-89-9) represents a "privileged structure" in modern agrochemical discovery. While the quinazoline core is ubiquitous in fungic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Value

The 2,4,5,7-Tetrachloroquinazoline scaffold (CAS: 1219456-89-9) represents a "privileged structure" in modern agrochemical discovery. While the quinazoline core is ubiquitous in fungicides (e.g., Proquinazid, Fluquinconazole), the specific 5,7-dichloro substitution pattern offers a distinct advantage: it significantly enhances lipophilicity (LogP) and metabolic stability against oxidative degradation in plant systems.

However, the presence of four chlorine atoms creates a complex electrophilic gradient . Successfully utilizing this scaffold requires mastering the reactivity hierarchy: C4 > C2 ≫ C7 ≈ C5 . This guide provides the protocols necessary to exploit this gradient, enabling the synthesis of high-purity fungicidal and herbicidal libraries without the need for protecting groups.

Chemical Profile & Reactivity Logic

Understanding the electronic landscape of the molecule is the prerequisite for successful synthesis. The four chlorine atoms are not equal; they serve different roles based on their position relative to the diaza-heterocyclic core.

PositionReactivity TypeRelative ReactivityMechanistic Driver
C4-Cl

(Fast)
HighHighest LUMO coefficient; adjacent to protonated N3; minimal steric hindrance.
C2-Cl

(Slow) / Pd-Coupling
MediumActivated by ring nitrogens but less electrophilic than C4; often requires heat or catalysis.
C7-Cl Metal-Catalyzed CouplingLowUnactivated aryl chloride; requires oxidative addition (Pd/Ni).
C5-Cl Metal-Catalyzed CouplingVery LowSterically crowded (peri-effect from C4); difficult to functionalize selectively.
Visualization: The Electrophilic Gradient

The following diagram maps the reactivity "hotspots" of the molecule, guiding the synthetic strategy.

ReactivityMap Core 2,4,5,7-Tetrachloroquinazoline C4 C4 Position (Primary Target) Fast S_NAr Core->C4 0°C - RT (Kinetic Control) C2 C2 Position (Secondary Target) Slow S_NAr / Suzuki Core->C2 Reflux / Catalyst (Thermodynamic Control) C57 C5 & C7 Positions (Structural Anchors) Inert to S_NAr Core->C57 Pd-Catalysis Only (Lipophilicity Handle)

Caption: Reactivity heatmap showing the sequential functionalization logic. Red indicates the site of first attack (C4).

Application Protocol 1: Regioselective C4-Amination

Objective: Synthesize a fungicidal core by displacing the C4-chloride while leaving the C2, C5, and C7 chlorides intact.

Rationale

The C4 position is highly susceptible to nucleophilic attack due to the inductive effect of the adjacent nitrogen and the ability of the ring to stabilize the Meisenheimer complex. By controlling temperature, we prevent the "over-reaction" at C2.

Materials
  • Substrate: 2,4,5,7-Tetrachloroquinazoline (1.0 eq)

  • Nucleophile: 3-bromo-propylamine (or relevant amine for SAR) (1.05 eq)

  • Base: Diisopropylethylamine (DIPEA) (1.2 eq)

  • Solvent: THF (anhydrous) or Dichloromethane (DCM)

Step-by-Step Methodology
  • Preparation: Dissolve 2,4,5,7-tetrachloroquinazoline (10 mmol) in anhydrous THF (50 mL) in a round-bottom flask under

    
     atmosphere.
    
  • Thermal Control: Cool the solution to 0°C using an ice bath. Critical Control Point: Higher temperatures (>25°C) will lead to ~5-10% C2-substitution byproducts.

  • Addition: Mix the amine (10.5 mmol) with DIPEA (12 mmol) in 10 mL THF. Add this mixture dropwise to the quinazoline solution over 20 minutes.

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1). The starting material (

    
    ) should disappear, replaced by a more polar spot (
    
    
    
    ).
  • Workup: Quench with saturated

    
     (aq). Extract with EtOAc (3x). Wash organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Recrystallize from Ethanol/Water. Note: Column chromatography is rarely needed if stoichiometry is strict.

Self-Validation Criteria:

  • 1H NMR: The loss of symmetry in the aromatic region is subtle, but the appearance of a broad singlet (NH) at 6.0-8.0 ppm confirms amination.

  • MS: M+H peak should correspond to the mono-substituted product (Start Mass - Cl + Amine).

Application Protocol 2: C2-Functionalization (Library Expansion)

Objective: Introduce a second diversity element at C2 (often an aryl group for herbicide activity) using Suzuki-Miyaura coupling.

Rationale

With C4 already substituted (deactivating the ring slightly), C2 requires activation via Palladium catalysis. The C5/C7 chlorides remain inert under standard Suzuki conditions, preserving the lipophilic profile.

Materials
  • Substrate: C4-substituted product from Protocol 1 (1.0 eq)

  • Coupling Partner: Phenylboronic acid derivative (1.2 eq)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2M aqueous solution, 3.0 eq)
    
  • Solvent: 1,4-Dioxane

Step-by-Step Methodology
  • Degassing: Combine substrate, boronic acid, and solvent in a pressure vial. Sparge with Argon for 15 minutes. Critical Control Point: Oxygen presence causes homocoupling of boronic acids and Pd deactivation.

  • Catalysis: Add

    
     and the aqueous base. Seal the vial.
    
  • Reaction: Heat to 90°C for 12-16 hours.

  • Workup: Filter through a Celite pad to remove Pd black. Dilute with water and extract with EtOAc.

  • Purification: Flash chromatography is usually required here to separate the product from de-halogenated byproducts.

Workflow Diagram

SynthesisWorkflow Start Start: 2,4,5,7-Tetrachloroquinazoline Step1 Step 1: C4-S_NAr (0°C, THF, Amine) Start->Step1 Check1 QC Check: Is C2 intact? (NMR/HPLC) Step1->Check1 Step2 Step 2: C2-Suzuki Coupling (90°C, Pd(0), Boronic Acid) Check1->Step2 Pass Final Final Product: 2,4-Disubstituted-5,7-dichloroquinazoline Step2->Final

Caption: Operational workflow for sequential functionalization.

Troubleshooting & Critical Control Points

IssueProbable CauseCorrective Action
C2/C4 Bis-substitution in Step 1 Temperature too high or excess amine used.Strictly maintain 0°C; add amine dropwise; ensure 1.05 eq stoichiometry.
No Reaction at C2 (Step 2) Catalyst poisoning or steric hindrance from C4 substituent.Switch to active catalyst system (e.g.,

/ XPhos); increase temp to 110°C.
Hydrolysis of C4-Cl Wet solvents used in Step 1.Use freshly distilled or molecular-sieve dried THF.

References

  • BenchChem. (2025).[1][2] Application Notes and Protocols for 4(3H)-Quinazolinone in Agrochemical Fungicide Research. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. PMC. Retrieved from (Note: Generalized link to relevant PMC search).

  • Organic Process Research & Development. (2022). Selective Metalation of Functionalized Quinazolines. ACS Publications. Retrieved from

  • ChemScene. (2024). Product Data: 2,4,6,7-Tetrachloroquinazoline (CAS 1219456-89-9).[3] Retrieved from

  • Molecules (MDPI). (2014). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones. Retrieved from

Disclaimer: This protocol involves the handling of halogenated heterocycles which may be skin sensitizers. All work must be performed in a fume hood with appropriate PPE.

Sources

Method

Optimization of SNAr Reactions with 2,4,5,7-Tetrachloroquinazoline: Protocols and Mechanistic Insights

An Application Guide for Drug Discovery Professionals Abstract: The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutics.[1][2] 2,4,5,7-Tetrachloroquinazoline i...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for Drug Discovery Professionals

Abstract: The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved therapeutics.[1][2] 2,4,5,7-Tetrachloroquinazoline is a highly versatile, yet challenging, starting material for the synthesis of novel drug candidates. Its four distinct chlorine atoms offer a platform for creating diverse molecular libraries, but only through precise control of reaction conditions. This guide provides a comprehensive overview of the Nucleophilic Aromatic Substitution (SNAr) reaction on this substrate, detailing the underlying principles of regioselectivity and offering optimized, step-by-step protocols for selective functionalization. We aim to equip researchers, scientists, and drug development professionals with the expertise to harness the full synthetic potential of this powerful building block.

The Quinazoline Scaffold: A Privileged Structure

Quinazoline and its derivatives are recognized as "privileged structures" in medicinal chemistry, capable of interacting with a wide range of biological targets.[3][4] This versatility has led to their development as anticancer agents (e.g., Gefitinib, Erlotinib), antihypertensives, anti-inflammatory agents, and antimicrobials.[1][5][6] The power of the quinazoline core lies in its rigid, planar structure and the strategic placement of nitrogen atoms, which serve as hydrogen bond acceptors. 2,4,5,7-Tetrachloroquinazoline provides four distinct points for modification, allowing for the systematic exploration of the structure-activity relationship (SAR) to enhance potency, selectivity, and pharmacokinetic properties.

The SNAr Mechanism on an Electron-Deficient Heterocycle

Nucleophilic Aromatic Substitution (SNAr) is the primary pathway for functionalizing halogenated quinazolines. Unlike typical SN2 reactions, the SNAr mechanism is a two-step process that does not involve a backside attack, which is sterically impossible on an aromatic ring.[7]

  • Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on one of the electron-deficient carbon atoms bearing a chlorine atom. This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[7][8] The electron-withdrawing properties of the ring nitrogens and the remaining chlorine atoms are crucial for stabilizing this intermediate, which is the rate-determining step.[8]

  • Elimination of the Leaving Group: The aromaticity of the ring is restored in the second, faster step, where the chloride leaving group is expelled.

Caption: The two-step Addition-Elimination mechanism of the SNAr reaction.

Regioselectivity: The Hierarchy of Reactivity

The key to successfully using 2,4,5,7-tetrachloroquinazoline is understanding the differential reactivity of the four chlorine atoms. The substitution does not occur randomly; it follows a predictable hierarchy based on the electronic environment of each position.

The general order of reactivity for SNAr is: C4 >> C2 > C7 > C5

  • Position C4: This is the most electrophilic and reactive site. Its high reactivity stems from the strong electron-withdrawing effect of both the adjacent N3 and the para N1 atom. This position is readily substituted under mild conditions, often at room temperature or with gentle heating.[3][9]

  • Position C2: This position is also activated by the adjacent ring nitrogens (N1 and N3) but is generally less electrophilic than C4.[10] Substitution at C2 typically requires more forcing conditions, such as higher temperatures, after the C4 position has already been functionalized.[9][11]

  • Positions C7 and C5: These chlorines are on the benzenoid portion of the scaffold. They are significantly less reactive in a standard SNAr context because they lack the strong activation provided by the pyrimidine ring nitrogens. Their substitution often requires harsh conditions (high heat, strong base) or a switch to a different mechanistic manifold, such as transition metal-catalyzed cross-coupling reactions.

Caption: Reactivity hierarchy of chlorine atoms on the quinazoline core.

Optimization of Reaction Parameters

Achieving high yield and selectivity requires careful optimization of several key parameters. The interplay between these factors determines the reaction's outcome.

ParameterRecommendation & Rationale
Nucleophile Amines, thiols, and alkoxides are common nucleophiles. Primary aliphatic amines are generally more reactive than anilines.[3] Sterically hindered nucleophiles may require higher temperatures or longer reaction times. For weak nucleophiles, pre-deprotonation with a strong base (e.g., NaH) can generate a more potent anionic nucleophile.[12]
Solvent Polar aprotic solvents (DMSO, DMF, NMP) are generally preferred. They effectively solvate the counter-ion of the nucleophile, leaving the nucleophilic anion "naked" and more reactive, thus accelerating the reaction.[12] Polar protic solvents (EtOH, iPrOH) can also be used and may be advantageous for solubility or work-up, but can slow the reaction by solvating the nucleophile itself.[13]
Base An acid scavenger is required to neutralize the HCl generated. Inorganic bases (K₂CO₃, Cs₂CO₃) are mild, inexpensive, and easy to remove during work-up.[14] Organic bases (DIPEA, Et₃N) are soluble in organic solvents and are often used, especially with amine hydrochlorides. The amine nucleophile itself can serve as the base if used in excess (>2 equivalents).[13]
Temperature Temperature is the primary tool for controlling selectivity. Substitution at C4 can often be achieved between 25 °C and 80 °C . Subsequent substitution at C2 typically requires temperatures above 100 °C . Microwave irradiation can dramatically shorten reaction times.[12][15]
Catalysis For less reactive nucleophiles or positions, Lewis acids can sometimes catalyze the reaction by coordinating to the ring nitrogens, further increasing the ring's electrophilicity.[16]

Experimental Protocols

Protocol 1: Selective Mono-substitution with an Amine at the C4 Position

This protocol details the reaction of 2,4,5,7-tetrachloroquinazoline with a primary amine to selectively yield the 4-amino-2,5,7-trichloroquinazoline product.

  • Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,4,5,7-tetrachloroquinazoline (1.0 eq., e.g., 270 mg, 1.0 mmol) in a suitable polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (5-10 mL).

  • Addition of Reagents: To the stirred solution, add the primary amine nucleophile (1.1 eq., 1.1 mmol) followed by an organic base such as N,N-Diisopropylethylamine (DIPEA) (1.5 eq., 1.5 mmol).

    • Causality: Using a slight excess of the amine ensures complete consumption of the starting material. DIPEA acts as an efficient scavenger for the HCl produced during the reaction without being nucleophilic itself.

  • Reaction Conditions: Stir the reaction mixture at room temperature (approx. 25 °C).

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8] Spot the reaction mixture against the starting material. The reaction is typically complete within 2-6 hours.

    • Self-Validation: The appearance of a single major new spot (on TLC) or peak (in LC-MS) with the expected mass of the mono-substituted product confirms the selectivity of the reaction.

  • Work-up: Once the starting material is consumed, pour the reaction mixture into water (50 mL). This will often precipitate the product.

  • Extraction & Purification: Collect the solid precipitate by vacuum filtration, wash with water, and dry. If the product is not a solid, extract the aqueous mixture with an organic solvent like Ethyl Acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Sequential Di-substitution at C4 and C2 Positions

This protocol builds upon the product from Protocol 1 to achieve a second substitution at the less reactive C2 position.

  • Reaction Setup: In a microwave vial or a sealed tube, combine the 4-amino-2,5,7-trichloroquinazoline (1.0 eq., from Protocol 1) and a second nucleophile (can be the same or different, 1.5-2.0 eq.) in a high-boiling polar aprotic solvent (e.g., DMSO or NMP). Add a suitable base (e.g., K₂CO₃, 2.0 eq.).

    • Causality: A larger excess of the second nucleophile and a stronger base are often required to drive the reaction at the less-activated C2 position.

  • Reaction Conditions: Heat the reaction mixture to a higher temperature, typically in the range of 120-150 °C . If using a microwave reactor, typical conditions are 150 °C for 30-60 minutes.

  • Monitoring & Work-up: Monitor the reaction as described in Protocol 1. The work-up and purification procedure is analogous.

General Experimental Workflow

A successful synthesis campaign relies on a systematic and logical workflow from setup to final analysis.

Workflow prep 1. Reagent Preparation (Substrate, Nucleophile, Base, Solvent) setup 2. Reaction Setup (Inert atmosphere if needed) prep->setup monitor 3. Reaction Monitoring (TLC, LC-MS) setup->monitor workup 4. Quenching & Work-up (Aqueous wash, extraction) monitor->workup Upon Completion purify 5. Purification (Column Chromatography, Recrystallization) workup->purify char 6. Characterization (NMR, HRMS, Purity Analysis) purify->char

Caption: A typical workflow for SNAr synthesis and analysis.

References

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. Available at: [Link]

  • Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. ACS Omega. Available at: [Link]

  • Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. Available at: [Link]

  • Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis of novel 3-(quinazol-2-yl)-quinolines via SNAr and aluminum chloride-induced (hetero) arylation reactions and biological evaluation as proteasome inhibitors. ResearchGate. Available at: [Link]

  • Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI. Available at: [Link]

  • Synthesis of 1H-quinazoline-4-ones using intramolecular aromatic nucleophilic substitution. Semantic Scholar. Available at: [Link]

  • Alkanoylation of quinazoline by nucleophilic aromatic substitution: Combined experimental and computational study. ResearchGate. Available at: [Link]

  • Catalysed SNAr reactions. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

  • Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis of 1H-quinazoline-4-ones using intramolecular aromatic nucleophilic substitution. ARKIVOC. Available at: [Link]

  • (a) General scheme for regioselective nucleophilic aromatic... ResearchGate. Available at: [Link]

  • Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents. MDPI. Available at: [Link]

  • Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. SciELO. Available at: [Link]

  • Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. MDPI. Available at: [Link]

  • 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties. IntechOpen. Available at: [Link]

  • Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

  • Quinazolinones, the Winning Horse in Drug Discovery - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis of Medicinally Important Quinazolines and Their Derivatives. Bentham Science. Available at: [Link]

  • The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives. ResearchGate. Available at: [Link]

  • General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. Available at: [Link]

  • High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Selective Arylation of RNA 2'-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Regiocontroled SNAr and Palladium Cross-Coupling Reactions of 2,4,7-Trichloropyrido[3,2-d]pyrimidine. ResearchGate. Available at: [Link]

  • Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. Available at: [Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Frontiers in Chemistry. Available at: [Link]

  • SNAr Reaction of Polyhalogenated Heterocycles. RCS Research Chemistry Services. Available at: [Link]

  • Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. ResearchGate. Available at: [Link]

  • Cation Radical-Accelerated Nucleophilic Aromatic Substitution for Amination of Alkoxyarenes. OSTI.GOV. Available at: [Link]

  • Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. RCS Research Chemistry Services. Available at: [Link]

  • Selective Arylation of RNA 2'-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles. PubMed. Available at: [Link]

  • Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. RCS Research Chemistry Services. Available at: [Link]

  • Theoretical and Experimental Methods for the Analysis of Reaction Mechanisms in SNAr Processes. R Discovery. Available at: [Link]

  • 5.6 Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields of 2,4,5,7-Tetrachloroquinazoline synthesis

To: User From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Optimizing Reaction Yields for 2,4,5,7-Tetrachloroquinazoline Synthesis Executive Summary The synthesis of 2,4,5,7-Tetrachloroquinazo...

Author: BenchChem Technical Support Team. Date: March 2026

To: User From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Optimizing Reaction Yields for 2,4,5,7-Tetrachloroquinazoline Synthesis

Executive Summary

The synthesis of 2,4,5,7-Tetrachloroquinazoline is a demanding protocol requiring precise control over steric hindrance and hydrolytic stability. The presence of chlorine atoms at the C5 and C7 positions—specifically the peri-effect of the C5-chloro group—significantly retards the chlorination at the C4 position while paradoxically increasing the lability of the final product to hydrolysis.

This guide moves beyond standard textbook procedures to address the specific yield-killing bottlenecks: incomplete chlorination due to steric shielding and product degradation during aqueous workup .

Synthetic Pathway & Mechanistic Logic

The synthesis proceeds via the chlorination of 5,7-dichloroquinazoline-2,4(1H,3H)-dione . The choice of chlorinating agent is critical; POCl


 alone is often insufficient due to the steric bulk at C5.

SynthesisPathway Start 2-Amino-4,6- dichlorobenzoic acid Intermediate 5,7-Dichloroquinazoline- 2,4(1H,3H)-dione Start->Intermediate Urea fusion (190°C) Product 2,4,5,7-Tetrachloroquinazoline Intermediate->Product Chlorination (Reflux, 115°C) Reagents POCl3 + PCl5 (Base Cat.) Reagents->Intermediate

Figure 1: Synthetic route highlighting the critical intermediate. The transformation from the dione to the tetrachloro product is the primary source of yield loss.

Critical Protocol: The Chlorination Step

Objective: Overcome the activation energy barrier at C4 caused by the C5-chloro substituent without degrading the product.

Reagents & Stoichiometry
ReagentEquiv.RoleCritical Note
5,7-Dichloroquinazoline-2,4-dione 1.0SubstrateMust be effectively dry (<0.5% water).
POCl

(Phosphorus Oxychloride)
8.0 - 10.0Solvent/ReagentActs as the primary solvent.
PCl

(Phosphorus Pentachloride)
2.5 - 3.0BoosterMandatory. POCl

alone cannot overcome C5 sterics.
N,N-Dimethylaniline (PhNMe

)
1.5 - 2.0CatalystAccelerates Vilsmeier-Haack type mechanism.
Step-by-Step Optimization
  • The "Cold Start" (Crucial for Purity):

    • Suspend the dione in POCl

      
       at 0°C .
      
    • Add the base (N,N-Dimethylaniline) dropwise. Exothermic.

    • Why? Adding base at high temp causes rapid "pseudodimer" formation (linked quinazoline species) which appear as insoluble black tar later.

  • PCl

    
     Addition: 
    
    • Add PCl

      
       in portions at room temperature. Ensure full dissolution.
      
  • The Thermal Ramp:

    • Heat slowly to reflux (110–120°C).

    • Hold Time: 6–12 hours. Monitor by HPLC.

    • Endpoint: Disappearance of the mono-chloro intermediate (usually 2-chloro-4-oxo species).

  • Workup (The Yield Trap):

    • Standard Error: Pouring the reaction mixture directly onto ice. This generates massive heat and HCl, instantly hydrolyzing the reactive C4-Cl bond.

    • Optimized Method:

      • Distill off excess POCl

        
         under reduced pressure (keep bath <60°C).
        
      • Dissolve the residue in anhydrous Dichloromethane (DCM) .

      • Pour the DCM solution into a rapidly stirring mixture of Ice/NaHCO

        
        .
        
      • Separate phases immediately. The product is protected in the organic phase.

Troubleshooting Dashboard

Use this decision matrix to diagnose yield failures.

SymptomProbable CauseCorrective Action
Low Yield (<40%) Hydrolysis at C4 during quench.Switch to "Solvent Quench" method (DCM dilution before water contact). Keep pH neutral/basic.
Starting Material Remains Steric Hindrance at C5 blocking C4.Increase PCl

to 3.0 equiv. Ensure reaction temp reaches >115°C.
Black Tar / Insoluble Matter Polymerization during initial mixing.strictly control temp at 0°C during base addition. Dry the starting material thoroughly.
Product is Yellow/Orange Free Iodine/Chlorine or degradation.Recrystallize from n-Heptane/Toluene. Pure product should be off-white/pale yellow.

Diagnostic Logic Tree

Troubleshooting Problem Yield Issue Detected CheckTLC Check TLC/HPLC of Rxn Mix (Before Workup) Problem->CheckTLC Incomplete Starting Material / Mono-chloro present CheckTLC->Incomplete Conversion < 95% CleanRxn Rxn Clean, Product Lost in Workup CheckTLC->CleanRxn Conversion > 95% Action1 Increase PCl5 load Check Reflux Temp Incomplete->Action1 Action2 Modify Quench: Use DCM extraction Avoid acidic aqueous phase CleanRxn->Action2

Figure 2: Logic flow for isolating the root cause of yield loss.

FAQ: Expert Insights

Q: Why can't I just use POCl


 without PCl

?
A: While POCl

works for simple quinazolines, the 5,7-dichloro substitution pattern creates significant steric crowding around the C4 carbonyl oxygen. PCl

is a more aggressive chlorinating agent capable of attacking this hindered center.

Q: My product hydrolyzes back to the dione on the shelf. Why? A: The electron-withdrawing effect of four chlorine atoms makes the C4 position highly electrophilic. It will react with atmospheric moisture. Store the product under Argon/Nitrogen in a desiccator, ideally at 4°C.

Q: Can I use Thionyl Chloride (SOCl


) instead? 
A:  Generally, no. SOCl

requires higher temperatures (often sealed tube) for this specific transformation and often leads to lower yields due to sulfur-based side products.

References

  • Synthesis of Chloroquinazolines via POCl3/PCl5

    • Source: National Institutes of Health (NIH) / PubMed
    • Relevance: Establishes the necessity of base catalysis and temperature control to suppress dimer form
  • Mechanistic Study of Quinazoline Chlorination

    • Source: Journal of Organic Chemistry (via ResearchG
    • Relevance: Details the "pseudodimer" mechanism and the role of tertiary amines.
  • Preparation of Polychloroquinazolines

    • Source: Google P
    • Relevance: Describes the specific conditions for chlorinating electron-deficient quinazoline diones.
  • Solubility and Stability Data

    • Source: PubChem[1]

    • Relevance: Physical properties and safety data for tetrachloroquinazoline deriv

Sources

Optimization

Technical Support Center: Overcoming Solubility Issues of 2,4,5,7-Tetrachloroquinazoline

Introduction: The Physicochemical Challenge Welcome to the Formulation & Assay Troubleshooting Center. As a Senior Application Scientist, I frequently guide researchers through the physicochemical hurdles of highly halog...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Physicochemical Challenge

Welcome to the Formulation & Assay Troubleshooting Center. As a Senior Application Scientist, I frequently guide researchers through the physicochemical hurdles of highly halogenated heterocyclic compounds. 2,4,5,7-Tetrachloroquinazoline presents a severe solubility challenge. While the parent quinazoline scaffold has a baseline aqueous solubility and a pKa of 3.51[1], the addition of four chlorine atoms fundamentally alters its physicochemical profile. These halogens increase the lipophilicity (LogP) and crystal lattice energy while simultaneously exerting a strong electron-withdrawing inductive effect (-I effect). This drastically reduces the basicity of the pyrimidine nitrogens, rendering standard pH-adjustment strategies completely ineffective.

Below is our comprehensive troubleshooting guide, designed to help you navigate these challenges from in vitro biochemical assays to in vivo dosing.

Troubleshooting Guide & FAQs

Q1: I tried dissolving 2,4,5,7-Tetrachloroquinazoline in 0.1 M HCl, but it remains a suspension. Shouldn't quinazolines be soluble in acid? Expert Answer: This is a common misconception. While unsubstituted quinazolines can be protonated and dissolved in acidic media[1][2], 2,4,5,7-tetrachloroquinazoline cannot. The four highly electronegative chlorine atoms pull electron density away from the ring nitrogens, dropping the pKa well below physiological or mildly acidic ranges. Because it will not protonate, it remains un-ionized and highly hydrophobic. You must abandon pH-adjustment and instead utilize co-solvents, complexation, or solid dispersions[3][4].

Q2: My compound is fully dissolved in a 10 mM DMSO stock, but when I dilute it to 10 µM in my biochemical assay buffer, it immediately crashes out. How can I prevent this? Expert Answer: You are experiencing a "solvent crash." DMSO is an excellent solvent for quinazolines, but diluting it directly into water causes the hydrophobic compound to rapidly nucleate and precipitate[5]. Causality & Solution: To prevent this, keep the final DMSO concentration below 1% (v/v) and incorporate a non-ionic surfactant (e.g., 0.01% - 0.1% Tween-20 or Polysorbate 80) into your aqueous buffer before adding the DMSO stock[5]. The surfactant forms micelles that immediately partition the hydrophobic drug, preventing nucleation.

Q3: We are moving to cell-based assays and cannot use high concentrations of DMSO or surfactants due to cytotoxicity. What is the alternative? Expert Answer: For cell-based assays where surfactant toxicity is a concern, cyclodextrin complexation is the gold standard. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic cavity[5][6]. By pre-complexing 2,4,5,7-tetrachloroquinazoline with HP-β-CD, the drug is shielded from the aqueous environment, maintaining solubility without the need for toxic co-solvents[5].

Q4: For our in vivo PK studies, we need to dose orally at 50 mg/kg. Aqueous suspensions give erratic absorption. How do we formulate this? Expert Answer: Poor water solubility leads to dissolution-rate-limited absorption in the gastrointestinal tract, causing erratic bioavailability[3][4]. For in vivo dosing, I recommend formulating a Solid Dispersion using a hydrophilic carrier like Poloxamer 407 via the melt-fusion technique[7]. This process traps the drug in an amorphous state, eliminating the high crystal lattice energy barrier, while the Poloxamer improves wettability and dissolution rate[7].

Quantitative Data Summaries

Table 1: Physicochemical Properties & Solubilization Impact

PropertyParent Quinazoline2,4,5,7-TetrachloroquinazolineFormulation Implication
pKa (Nitrogen) 3.51[1]< 1.0 (Estimated)pH adjustment (acidification) will not improve solubility.
Lipophilicity (LogP) ~1.5> 4.0 (Estimated)High tendency to precipitate in aqueous media; requires micelles.
Aqueous Solubility Soluble[1]Practically InsolubleRequires advanced formulation (e.g., solid dispersion)[4].

Table 2: Recommended Formulation Strategies by Assay Type

Assay TypeRecommended StrategyKey ExcipientsPractical ConcentrationLimitations
Biochemical Co-solvent + Surfactant1% DMSO + 0.05% Tween-20[5]10 - 50 µMSurfactants may interfere with certain enzyme assays.
Cell-Based Inclusion Complex10-20% HP-β-CD[5]100 - 500 µMRequires preparation time; complexation efficiency varies.
In Vivo (Oral) Solid DispersionPoloxamer 407[7]> 10 mg/mL (suspension)Requires thermal stability during melt-fusion[7].

Experimental Protocols

Protocol 1: Preparation of HP-β-CD Inclusion Complex (For Cell Assays) Self-Validating Logic: The use of lyophilization ensures the complex is locked in the solid state, and measuring OD600 upon reconstitution verifies the absence of sub-visible precipitates.

  • Preparation of Solutions: Dissolve 2,4,5,7-tetrachloroquinazoline in a volatile organic solvent (e.g., Methanol or Acetone) at 5 mg/mL. Separately, prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water.

  • Mixing: Slowly add the organic drug solution dropwise into the aqueous HP-β-CD solution under continuous magnetic stirring at room temperature.

  • Solvent Evaporation: Stir uncovered in a fume hood for 4-6 hours, or use a rotary evaporator under reduced pressure to completely remove the organic solvent.

  • Filtration: Filter the resulting aqueous solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, precipitated drug.

  • Lyophilization: Freeze the filtered solution at -80°C and lyophilize for 24-48 hours to obtain a dry, stable inclusion complex powder.

  • Validation: Reconstitute the powder in cell culture media. Measure the Optical Density at 600 nm (OD600). An OD600 < 0.05 confirms a true solution without colloidal aggregates.

Protocol 2: Melt-Fusion Solid Dispersion with Poloxamer 407 (For In Vivo Dosing) Self-Validating Logic: Visual assessment of the melt ensures homogeneous mixing, while the final sieving ensures uniform particle size for consistent in vivo dissolution.

  • Weighing: Weigh 2,4,5,7-tetrachloroquinazoline and Poloxamer 407 in a 1:5 weight ratio[7].

  • Melting: Place the Poloxamer 407 in a porcelain crucible and heat on a hot plate to 65°C until completely molten.

  • Incorporation: Gradually add the finely powdered 2,4,5,7-tetrachloroquinazoline into the molten carrier. Stir continuously with a glass rod until a visually homogeneous dispersion is achieved[7].

  • Cooling: Rapidly cool the mixture by placing the crucible in an ice bath. This rapid cooling "freezes" the drug in its amorphous state, preventing crystallization.

  • Milling: Once solidified, scrape the mass from the crucible, pulverize it using a mortar and pestle, and pass it through a 60-mesh sieve to ensure uniform particle size.

  • Validation: Suspend the powder in 0.5% methylcellulose for oral gavage. The suspension should be uniform and easily pass through a 20-gauge gavage needle without clogging.

Visualizations

SolubilityDecisionTree Start 2,4,5,7-Tetrachloroquinazoline Solubility Challenge AssayType Select Application Type Start->AssayType InVitro In Vitro / Biochemical AssayType->InVitro High throughput CellBased Cell-Based Assays AssayType->CellBased Live cells InVivo In Vivo / Animal Dosing AssayType->InVivo PK/PD models CoSolvent Co-solvent + Surfactant (DMSO + Tween-20) InVitro->CoSolvent DMSO tolerance >1% Cyclo Cyclodextrin Complexation (HP-β-CD) InVitro->Cyclo DMSO tolerance <1% CellBased->Cyclo Requires low toxicity Nano Nanocrystal Suspension CellBased->Nano Requires high conc. SolidDisp Solid Dispersion (Poloxamer 407 Melt-Fusion) InVivo->SolidDisp Oral Administration

Decision matrix for selecting the optimal solubilization strategy based on assay requirements.

HPBCDWorkflow Step1 Dissolve API in Organic Solvent Step3 Mix & Evaporate Solvent (Rotavap) Step1->Step3 Step2 Dissolve HP-β-CD in Aqueous Buffer Step2->Step3 Step4 Filter (0.22 µm) & Lyophilize Step3->Step4 Remove uncomplexed API Step5 Reconstitute in Assay Media Step4->Step5 Stable solid powder

Step-by-step workflow for generating a stable HP-β-CD inclusion complex.

References

  • International Journal of Pharmaceutical Chemistry and Analysis. Chemistry and activity of quinazoline moiety: A systematic review study.[Link]

  • Wikipedia. Quinazoline.[Link]

  • ResearchGate. Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique.[Link]

  • European Patent Office.Quinazolines and related heterocyclic compounds and their therapeutic use - EP2077263 A1.
  • World Journal of Biology Pharmacy and Health Sciences. Solubility enhancement techniques: A comprehensive review.[Link]

  • International Journal of Pharmaceutical Sciences and Nanotechnology. Solubility Enhancement Techniques for Poorly Water-Soluble Drugs.[Link]

  • Journal of Drug Delivery and Therapeutics. Solubility enhancement (Solid Dispersions) novel boon to increase bioavailability.[Link]

  • International Journal of Pharmaceutical Research and Applications. Solubility Enhancement of Drugs.[Link]

Sources

Troubleshooting

Technical Support Center: Regioselectivity in Tetrachloroquinazolines

The following Technical Support Guide is designed for researchers working with 2,4,6,8-tetrachloroquinazoline (and related 2,4-dichloro analogs). It addresses the specific challenge of controlling regioselectivity during...

Author: BenchChem Technical Support Team. Date: March 2026

The following Technical Support Guide is designed for researchers working with 2,4,6,8-tetrachloroquinazoline (and related 2,4-dichloro analogs). It addresses the specific challenge of controlling regioselectivity during Nucleophilic Aromatic Substitution (


).

Topic: Controlling C4 vs. C2 Selectivity in 2,4,6,8-Tetrachloroquinazoline Ticket ID: CHEM-SUP-992 Status: Open Analyst: Senior Application Scientist

The Mechanistic Core: The "Why" of Selectivity

Before troubleshooting, you must understand the Electrophilic Hierarchy of the quinazoline ring. In 2,4,6,8-tetrachloroquinazoline, not all chlorines are equal. The reactivity follows a strict order dictated by electronic deficiency and intermediate stability.

The Reactivity Hierarchy
  • C4 Position (Most Reactive): This is the "Kinetic Gate." The C4 carbon is highly electron-deficient due to the inductive effect of N3 and the lack of mesomeric donation. The Meisenheimer complex formed by attack at C4 is stabilized by the N1 nitrogen.

  • C2 Position (Moderately Reactive): This is the "Thermodynamic Gate." While flanked by two nitrogens, the activation energy for attack here is higher than at C4.

  • C6 & C8 Positions (Least Reactive): The chlorines on the benzene ring are essentially inert to standard

    
     conditions (unless benzyne mechanisms are forced). They act as electron-withdrawing groups (EWGs), further activating the pyrimidine ring (C2/C4).
    

Key Takeaway: You generally cannot react C2 without first reacting (or blocking) C4. The standard workflow is C4 First


 C2 Second .
Visualization: The Selectivity Landscape

ReactionCoordinate Start Start: 2,4,6,8-Tetrachloroquinazoline TS_C4 TS-1 (C4 Attack) Low Activation Energy Start->TS_C4 Fast (0°C) TS_C2 TS-2 (C2 Attack) High Activation Energy Start->TS_C2 Slow (Requires Blocking C4) Product_C4 Product A: 4-Substituted-2,6,8-trichloro (Kinetic Product) TS_C4->Product_C4 Major Pathway Product_C2 Product B: 2-Substituted-4,6,8-trichloro (Rare/Difficult) TS_C2->Product_C2 Product_Bis Product C: 2,4-Disubstituted (Thermodynamic Product) Product_C4->Product_Bis + Heat/Excess Nucleophile

Figure 1: Reaction coordinate showing the kinetic preference for C4 substitution.[1] Direct C2 substitution is kinetically disfavored.

Troubleshooting Guide: C4-Selective Substitution

Goal: Install a nucleophile (amine/alkoxide) at C4 while keeping the C2-Cl intact. Common Issue: "I see ~10-15% of the double-substitution product (C2 and C4)."

Diagnostic & Solution Table
SymptomProbable CauseCorrective Action
Bis-substitution (C2 & C4) Temperature too high. The reaction is overcoming the C2 activation barrier.Cool it down. Run the reaction at -10°C to 0°C . Do not warm to RT until TLC confirms consumption of SM.
Bis-substitution (C2 & C4) Excess Nucleophile. You added >1.1 equivalents.Stoichiometry Control. Use exactly 0.95 to 1.0 eq. of nucleophile. Add it dropwise to the quinazoline solution.
No Reaction at C4 Steric Hindrance. The nucleophile is too bulky (e.g., tert-butyl amine).Solvent Switch. Switch from non-polar (DCM) to polar aprotic (THF or DMF) to stabilize the transition state.
Regio-scrambling (Mix of C2/C4) Protic Solvent. Alcohols can sometimes promote proton transfers that lower C2 selectivity.Use Aprotic Solvents. Use DCM, THF, or Toluene. Avoid Ethanol/Methanol for the first step.
Validated Protocol: C4-Selective Amination

Reference Basis: [1], [2]

  • Dissolve: Dissolve 1.0 eq of 2,4,6,8-tetrachloroquinazoline in anhydrous DCM or THF (0.1 M concentration).

  • Base: Add 1.1 eq of DIPEA (Hunig's base). Note: Inorganic bases like

    
     are heterogeneous and can cause local hotspots; DIPEA is preferred for kinetic control.
    
  • Cool: Cool the solution to 0°C (ice bath).

  • Addition: Dissolve 1.0 eq of the amine nucleophile in a small volume of solvent. Add this dropwise over 15-30 minutes.

  • Monitor: Stir at 0°C for 1-2 hours. Monitor via LCMS or TLC.

    • Success Marker: Disappearance of starting material; single peak for mono-sub.

  • Quench: Wash with water immediately to remove excess base/amine.

Troubleshooting Guide: C2-Selective Substitution

Goal: Install a nucleophile at C2. Context: This is usually Step 2, performed after C4 is already substituted.

Diagnostic & Solution Table
SymptomProbable CauseCorrective Action
No Reaction at C2 Deactivated Ring. The C4-substituent (from Step 1) is electron-donating (e.g., -NHR), deactivating the ring.Heat & Force. C2 substitution often requires Reflux (80°C+) in Dioxane or IPA.
No Reaction at C2 Steric Clash. The C4 substituent is blocking the C2 approach.Microwave Irradiation. Run at 120°C-140°C in a microwave reactor for 30 mins.
Hydrolysis at C2 Wet Solvent. C2-Cl hydrolyzes to C2-OH (quinazolinone) at high temps.Dry Solvents. Use anhydrous 1,4-Dioxane or DMSO. Ensure the base is dry.
Validated Protocol: Sequential C2 Substitution

Reference Basis: [1], [4]

  • Substrate: Use the isolated 4-substituted-2,6,8-trichloroquinazoline from Step 1.

  • Solvent: Dissolve in 1,4-Dioxane or IPA (Isopropanol).

  • Reagents: Add excess nucleophile (2.0 - 3.0 eq) and excess base (TEA or DIPEA, 3.0 eq).

  • Heat: Reflux (100°C) for 4–12 hours.

    • Tip: If the nucleophile is an aniline (weak nucleophile), add catalytic HCl (or use the aniline HCl salt) instead of a base. Acid catalysis protonates N3, activating the C2 position.

  • Workup: Evaporate solvent and purify via column chromatography.

Advanced FAQ: The "Impossible" Scenarios

Q: Can I substitute C2 first and keep C4 as a Chloride? A: Generally, No. The C4 position is too reactive.

  • Workaround: You must use a "Dummy" group at C4 that can be removed later, or use a specific catalytic system (e.g., Palladium-catalyzed cross-coupling which can sometimes favor C2 depending on the ligand, though this is rare and substrate-dependent).

  • Alternative: If you need a C2-amine and C4-Cl, consider starting from a different scaffold (e.g., 2,4-dihydroxyquinazoline), chlorinating, and carefully controlling conditions, but the C4 > C2 reactivity rule is robust.

Q: How do the chlorines at C6 and C8 affect the reaction? A: They are Spectators .

  • They exert an electron-withdrawing inductive effect (-I), making the entire ring more electron-deficient than simple 2,4-dichloroquinazoline.

  • Consequence: Your reaction rates will be faster than with unsubstituted quinazoline. Be extra careful with temperature control (keep it cold) to prevent over-reaction.

Q: I used 1 equivalent of amine, but I still got 20% bis-product. Why? A: This is a mixing issue. If you add the amine all at once, the local concentration of amine spikes, reacting with the product you just formed.

  • Fix:High Dilution + Slow Addition. Dilute your reaction mixture further and use a syringe pump for the amine addition.

Decision Flowchart

Troubleshooting Start Start: 2,4,6,8-Tetrachloroquinazoline + Nucleophile CheckTemp Is Temperature > 0°C? Start->CheckTemp Yes Risk: Bis-Substitution (C2+C4) Action: Cool to -10°C CheckTemp->Yes Yes No Check Stoichiometry CheckTemp->No No Stoich Is Nucleophile > 1.0 eq? No->Stoich High Risk: Bis-Substitution Action: Reduce equivalents Stoich->High Yes Good Result: C4-Selective Product Stoich->Good No (0.95-1.0 eq) Step2 Need C2 Substitution now? Good->Step2 Force Action: Add Excess Nuc, Heat to Reflux (100°C) Step2->Force Yes

Figure 2: Decision tree for optimizing reaction conditions.

References

  • Molecules (MDPI). (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis. Molecules, 30. [Link][2]

  • Journal of the Chemical Society. (1998). Reaction of N-substituted cyclic amines with 2,4-dichloroquinazoline. Perkin Transactions 1. [Link]

  • Beilstein Journal of Organic Chemistry. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. Beilstein J. Org. Chem. [Link]

Sources

Optimization

Technical Support Center: Purification of 2,4,5,7-Tetrachloroquinazoline

Topic: Purification & Isolation Protocols for 2,4,5,7-Tetrachloroquinazoline (Crude) Audience: Medicinal Chemists, Process Development Scientists Document ID: TCQ-PUR-001 Version: 2.4 (Current) Core Technical Overview Th...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Purification & Isolation Protocols for 2,4,5,7-Tetrachloroquinazoline (Crude) Audience: Medicinal Chemists, Process Development Scientists Document ID: TCQ-PUR-001 Version: 2.4 (Current)

Core Technical Overview

The Challenge: 2,4,5,7-Tetrachloroquinazoline is a highly electrophilic scaffold. The chlorine atoms at the C2 and C4 positions are labile, with the C4-chlorine being particularly susceptible to nucleophilic attack. The presence of electron-withdrawing chlorines at C5 and C7 further activates the pyrimidine ring, making the compound prone to rapid hydrolysis back to the quinazolinone starting material if handled improperly during aqueous workup.

Purity Criticality: For nucleophilic aromatic substitution (


) downstream, residual phosphoryl chloride (

) or hydrolyzed byproducts (quinazolines-4-ones) will drastically lower yields and poison transition metal catalysts in subsequent coupling reactions (e.g., Suzuki-Miyaura).

Critical Impurity Profiling

Before initiating purification, identify the enemy. The crude mixture typically contains three distinct impurity classes:

Impurity ClassOriginChemical BehaviorRemoval Strategy
Type A: Hydrolysis Products Reaction with atmospheric moisture or aqueous quench.High melting point solids; insoluble in non-polar solvents.Filtration: These often precipitate out of DCM/Chloroform.
Type B: Phosphorous Residues Phosphorylated intermediates or trapped

.[1]
Viscous oils; acidic; pungent odor.Rapid Cold Wash: Ice-cold

wash followed by immediate drying.
Type C: Oligomers Thermal dimerization during high-temp distillation.Dark, tarry residues.Adsorption: Silica plug filtration (flash).

Master Purification Workflow (The "Fast-Workup" Protocol)

The following workflow minimizes contact time with water to prevent hydrolysis.

G Reaction Crude Reaction Mixture (in POCl3) Concentration Vacuum Distillation (Remove excess POCl3) Reaction->Concentration < 60°C, High Vac Quench Azeotropic Quench (DCM + Toluene) Concentration->Quench Redissolve residue Extraction Rapid Biphasic Extraction (Ice Water / DCM) Quench->Extraction < 5 min contact time Drying Anhydrous MgSO4 + Filtration Extraction->Drying Immediate Recryst Recrystallization (Hexane/DCM) Drying->Recryst Evaporate solvent Final Pure 2,4,5,7-Tetrachloroquinazoline Recryst->Final Cold filtration

Figure 1: The "Fast-Workup" protocol designed to isolate kinetically unstable chloroquinazolines.

Troubleshooting & FAQs

Category 1: Hydrolysis & Stability

Q: My product turned into a white, insoluble solid during the aqueous wash. What happened? A: You likely experienced C4-hydrolysis . The 2,4,5,7-tetrachloro substitution pattern makes the C4 position hyper-electrophilic.

  • Diagnosis: The white solid is likely 2,5,7-trichloroquinazolin-4(3H)-one.

  • The Fix: Do not use a standard separatory funnel shake for >2 minutes.

    • Protocol: Dilute the crude residue in Dichloromethane (DCM). Pour this into a rapidly stirring beaker of ice water . Stir for exactly 60 seconds, then immediately separate the layers.

    • Buffer: Use saturated

      
       only if the pH is extremely acidic, but keep it cold (
      
      
      
      ).

Q: Can I use alcohols (MeOH, EtOH) for recrystallization? A: Absolutely not.

  • Reasoning: Electron-deficient quinazolines undergo alcoholysis (solvolysis) at the C4 position, converting your chloride into an ether (e.g., 4-methoxy-2,5,7-trichloroquinazoline).

  • Alternative: Use aprotic solvent systems.[2] DCM/Hexane or Chloroform/Heptane are the gold standards.

Category 2: Removal of Phosphorous Impurities

Q: The product has a persistent acrid smell and "oils out" during recrystallization. A: This indicates residual phosphoryl chloride (


) or phosphoric acid esters.
  • The Fix (Azeotropic Removal):

    • After removing the bulk

      
       via distillation, add Toluene  to the residue.
      
    • Rotovap to dryness.[3] Repeat 2x. Toluene forms an azeotrope with

      
      , dragging the stubborn traces out.
      
  • The Fix (Filtration): If the oil persists, dissolve the crude in 10% EtOAc/Hexane and pass it through a short pad of neutral alumina (not silica, which can be too acidic and wet).

Category 3: Chromatography Issues

Q: My compound streaks on the TLC plate and decomposes on the column. A: Silica gel is slightly acidic and contains bound water, which catalyzes hydrolysis.

  • Solution:

    • Pre-treat Silica: Flush your column with 1% Triethylamine (TEA) in Hexane before loading your sample. This neutralizes the acid sites.

    • Fast Column: Use a "Flash" technique. Do not let the compound sit on the silica for more than 15 minutes.

    • Eluent: Use DCM/Hexane (1:1). Avoid Acetone or Alcohols.

Detailed Experimental Protocols

Protocol A: Optimized Recrystallization (Preferred Method)

Best for: Removing trace hydrolysis products and improving crystallinity.

  • Dissolution: Take 10g of crude solid. Add DCM (Dichloromethane) (approx. 5-8 mL/g) and warm gently to

    
     until fully dissolved.
    
    • Note: If a white solid remains undissolved, filter it off immediately (this is likely the hydrolyzed impurity).

  • Precipitation: While stirring rapidly, slowly add n-Hexane (or n-Heptane) dropwise.

    • Ratio: Target a final solvent ratio of 1:3 (DCM:Hexane).

  • Nucleation: As the solution turns cloudy, stop addition. Cool the flask to

    
     in an ice bath for 1 hour.
    
  • Collection: Filter the crystals under a nitrogen blanket (to prevent moisture condensation). Wash with cold Hexane.

Protocol B: The "Dry-Load" Flash Chromatography

Best for: High-purity requirements (>99%) for drug discovery.

  • Stationary Phase: Neutral Silica Gel (Grade 60).

  • Neutralization: Slurry silica in Hexane + 1% Triethylamine (

    
    ). Pour column.
    
  • Loading: Dissolve crude in minimum DCM. Adsorb onto a small amount of Celite (dry loading) to avoid solvent band broadening.

  • Elution: Gradient from 100% Hexane

    
     20% DCM/Hexane.
    
    • Observation: The tetrachloro product usually elutes early (high

      
      ) due to its lipophilicity. The hydrolysis impurities will stick to the baseline.
      

References

  • Synthesis and Reactivity of Chloroquinazolines

    • Title: POCl3 Chlorination of 4-Quinazolones: Kinetics and Mechanism.
    • Source:Journal of Organic Chemistry / NIH PubMed
    • URL:[Link]

    • Relevance: Defines the mechanism of phosphorylation and the necessity of temperature control to avoid dimer form
  • Purification of Phosphoryl Chloride Derivatives

    • Title: Process for the purification of phosphorus oxychloride (POCl3).[4][5]

    • Source: Google P
    • URL
    • Relevance: Provides industrial insight into removing organic contaminants from POCl3 streams, relevant for understanding the impurities carried over in crude mixtures.
  • General Recrystallization Strategies for Nitrogen Heterocycles

    • Title: Two-Solvent Recrystalliz
    • Source: MIT OpenCourseWare (Chemistry Dept)
    • URL:[Link]

    • Relevance: Foundational technique for the DCM/Hexane method described in Protocol A.
  • Stability of 4-Chloroquinazolines: Title: The Structure-Activity Relationship of 4-Chloroquinazolines: A Technical Guide. Source: BenchChem Technical Library Relevance: Confirms the hydrolytic instability of the 4-chloro position and the need for anhydrous storage.

Sources

Troubleshooting

Recrystallization solvents for high-purity 2,4,5,7-Tetrachloroquinazoline

Topic: Recrystallization Solvents & Protocols for High-Purity Isolation Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Version: 1.0 | Status: Active Strategic Overview: The Stability-Solub...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Recrystallization Solvents & Protocols for High-Purity Isolation Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Version: 1.0 | Status: Active

Strategic Overview: The Stability-Solubility Paradox

Purifying 2,4,5,7-tetrachloroquinazoline presents a specific chemical challenge that distinguishes it from standard heterocyclic purifications: Regioselective Hydrolytic Instability .

While the chlorines at positions 5 and 7 (on the benzenoid ring) are relatively stable, they exert a strong electron-withdrawing inductive effect (-I). This significantly increases the electrophilicity of the C2 and C4 positions on the pyrimidine ring. Consequently, this molecule is highly susceptible to Nucleophilic Aromatic Substitution (


), specifically hydrolysis or alcoholysis, which yields thermodynamic impurities (quinazolinones) that are difficult to remove.

The Golden Rule: You must balance solubility with inertness. Standard protic solvents (Ethanol, Methanol) often lead to degradation.

Chemical Stability Profile
  • C4-Cl: Extremely labile. Reacts rapidly with water/alcohols to form 4-hydroxy-2,5,7-trichloroquinazoline (or the tautomeric quinazolinone).

  • C2-Cl: Labile, but less reactive than C4.

  • C5/C7-Cl: Stable under standard recrystallization conditions.

Solvent Selection Matrix

Do not rely on "standard" laboratory solvents without vetting them against the reactivity profile of the quinazoline core.

Solvent SystemRoleSuitabilityTechnical Notes
Toluene / n-Heptane Primary Rec Excellent Recommended. High boiling point of Toluene allows dissolution of crude; Heptane acts as a gentle anti-solvent. Non-nucleophilic.
Dichloromethane (DCM) / Hexane AlternativeGoodGood for thermally unstable batches. DCM solubilizes well at low temps; Hexane induces precipitation. Harder to scale due to volatility.
Ethyl Acetate (Anhydrous) SolventModerateRisk: Commercial EtOAc often contains water/ethanol traces. Must be dried over MgSO₄ or sieves before use.
Ethanol / Methanol Avoid Poor High Risk. Causes solvolysis (formation of alkoxy-quinazolines) or hydrolysis due to hygroscopicity.
Acetonitrile SolventModerateGood solubility, but difficult to crystallize from (often holds impurities).

Decision Logic & Workflow

The following decision tree illustrates the logical flow for selecting the correct purification route based on your crude material's profile.

RecrystallizationLogic Start Start: Crude 2,4,5,7-Tetrachloroquinazoline CheckPurity Analyze Crude Purity (LC-MS/TLC) Start->CheckPurity Hydrolysis Contains Hydrolysis Impurities? (Quinazolinones) CheckPurity->Hydrolysis YesHydrolysis Yes (>5%) Hydrolysis->YesHydrolysis High Polar Impurities NoHydrolysis No (<5%) Hydrolysis->NoHydrolysis Clean Crude PreClean Pre-step: Silica Plug Filtration (Eluent: 10% EtOAc/Hexane) YesHydrolysis->PreClean HotFilter Step A: Hot Filtration in Toluene (Removes insoluble oxides/salts) NoHydrolysis->HotFilter AnhydrousRec Step B: Anhydrous Recrystallization (Toluene/Heptane) HotFilter->AnhydrousRec ColdWash Step C: Cold Heptane Wash AnhydrousRec->ColdWash End Final Product (Store under Argon) ColdWash->End Pure Product PreClean->HotFilter

Figure 1: Decision matrix for purification. Note that significant hydrolysis impurities usually require a silica plug before recrystallization, as quinazolinones are often insoluble in non-polar solvents and can seed premature precipitation.

Validated Protocol: Toluene/Heptane System

This protocol minimizes thermal stress and moisture exposure.

Prerequisites:

  • All glassware must be oven-dried.

  • Solvents must be anhydrous (Toluene dried over Na or sieves).

  • Perform under a nitrogen/argon blanket if high humidity is present.

Step-by-Step Methodology
  • Dissolution:

    • Place crude 2,4,5,7-tetrachloroquinazoline in a round-bottom flask.

    • Add Toluene (approx. 3–5 mL per gram of solid).

    • Heat gently to 60–70°C. Do not reflux vigorously to minimize thermal degradation.

    • Checkpoint: If solids remain after 70°C, they are likely inorganic salts or hydrolysis products (quinazolinones).

  • Hot Filtration (Critical):

    • While hot, filter the solution through a sintered glass funnel (or Celite pad) to remove insoluble impurities.

    • Why: Hydrolyzed impurities often have much higher melting points and low solubility in toluene. Removing them now prevents them from contaminating the crystal lattice.

  • Crystallization:

    • Reheat the filtrate slightly if precipitation occurred during filtration.

    • Slowly add n-Heptane (anti-solvent) dropwise to the hot stirring solution until a persistent turbidity (cloudiness) is observed.

    • Add a few drops of Toluene to clear the solution (restore saturation point).

  • Controlled Cooling:

    • Remove heat and let the flask cool to room temperature slowly (over 1-2 hours).

    • Note: Rapid cooling traps impurities.

    • Once at RT, cool further in an ice bath (0–4°C) for 30 minutes.

  • Isolation:

    • Filter the crystals rapidly under vacuum / inert gas.

    • Wash the cake with cold n-Heptane (2x).

    • Dry under high vacuum at <40°C.

Troubleshooting & FAQs

Q1: My product turned into a sticky oil instead of crystals ("Oiling Out"). Why?

Diagnosis: This usually happens when the anti-solvent (Heptane) is added too quickly, or the solution is too concentrated, causing the product to crash out as an amorphous phase before a crystal lattice can form. Fix:

  • Re-heat the mixture until the oil redissolves.

  • Add a small amount of Toluene (good solvent).

  • Cool much more slowly.

  • Seeding: If available, add a tiny crystal of pure product when the solution reaches room temperature.

Q2: I see a new spot on TLC after recrystallization. Did I degrade my compound?

Diagnosis: Likely hydrolysis.[1][2] If you used non-dried solvents or exposed the hot solution to humid air, the C4-chlorine was replaced by a hydroxyl group. Verification: Check the spot's Rf. Hydrolysis products (quinazolinones) are significantly more polar (lower Rf in Hexane/EtOAc) than the tetra-chloro parent. Prevention: Ensure Toluene is dried over molecular sieves (3Å or 4Å) for at least 24 hours prior to use.

Q3: Why not use Ethanol? It works for other quinazolines.

Expert Insight: While 2,4-dichloroquinazoline can sometimes be recrystallized from alcohols if done quickly, the 2,4,5,7-isomer is more reactive due to the electron-withdrawing effects of the 5,7-chlorines. Ethanol acts as a nucleophile. At elevated temperatures, it will attack the C4 position to form the 4-ethoxy derivative.

Q4: My yield is low (<50%).

Diagnosis: You likely used too much Toluene (the "good" solvent). Fix: Concentrate the mother liquor (the filtrate) by rotary evaporation to half its volume and repeat the cooling/heptane addition. Caution: The "second crop" usually has lower purity than the first.

References

  • Mechanistic Insight on Quinazoline Reactivity

    • Topic: Regioselectivity of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
       reactions in 2,4-dichloroquinazolines.[3]
      
    • Source: National Institutes of Health (PMC) / Molecules.
    • Citation: "Regioselective Nucleophilic Aromatic Substitution... 2,4-dichloroquinazoline precursors."[2][4][3][5]

    • (Proxy for general chloroquinazoline reactivity).

  • General Purification of Chlorinated Heterocycles

    • Topic: Solvent selection for moisture-sensitive halides.
    • Source: University of Pittsburgh / Common Solvents for Crystalliz
    • Citation: "Common Solvents for Crystalliz
  • Synthesis & Stability Context

    • Topic: Synthesis of 2,4-dichloroquinazoline (Analogous Chemistry).
    • Source: Google P
    • Citation: "Preparation of 2,4-dichloroquinazoline using non-protic conditions."

Sources

Optimization

Removing unreacted chlorinating agents from quinazoline products

Subject: Troubleshooting the Removal of Unreacted Chlorinating Agents from Quinazoline Products Introduction The conversion of quinazolinones to their corresponding chloroquinazolines is a fundamental transformation in m...

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Troubleshooting the Removal of Unreacted Chlorinating Agents from Quinazoline Products

Introduction

The conversion of quinazolinones to their corresponding chloroquinazolines is a fundamental transformation in medicinal chemistry, often employing potent chlorinating agents such as phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), or oxalyl chloride ((COCl)₂). While effective, these reagents are highly reactive, corrosive, and pose significant challenges during workup. Their incomplete removal can lead to product degradation, downstream reaction failures, and purification difficulties. Furthermore, the aggressive nature of the quenching process can compromise the integrity of the often-sensitive quinazoline product.

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols for the safe and effective removal of these excess reagents. Our focus is on maintaining the chemical fidelity of your quinazoline product while ensuring laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What are the most common chlorinating agents for quinazoline synthesis and why are they difficult to remove?

A1: The most prevalent chlorinating agents are phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), and oxalyl chloride ((COCl)₂). Their utility stems from their high reactivity. This same reactivity, however, makes them hazardous to handle and difficult to remove. They react violently with water and other protic nucleophiles in highly exothermic reactions, producing corrosive acidic byproducts like HCl, phosphoric acid, and sulfur dioxide[1][2][3]. Their removal requires carefully controlled quenching procedures or non-aqueous workups to avoid safety incidents and product degradation.

Q2: Why is the quenching process for agents like POCl₃ and SOCl₂ so hazardous?

A2: The primary hazard lies in their violent and rapid hydrolysis. The reaction with water is extremely exothermic and generates large volumes of corrosive gases (HCl and SO₂)[1][4]. Quenching at low temperatures (e.g., 0-5°C) can be deceptive; the hydrolysis rate may be slow, leading to an accumulation of the unreacted agent. As the mixture warms, this can trigger a delayed, uncontrollable runaway reaction[5]. Phosphorus oxychloride is particularly notorious for this, as it can form metastable intermediates that decompose violently upon warming[5].

Q3: What is a "reverse quench" and why is it the recommended safety procedure?

A3: A "reverse quench" is the procedure of adding the reactive mixture (containing excess POCl₃ or SOCl₂) to the quenching solution (e.g., water, ice, or a basic solution)[5]. This method is critical for safety because it ensures the highly reactive chlorinating agent is always the limiting reagent in the quenching flask. This allows for better control over the rate of reaction and heat generation, preventing dangerous thermal runaways. The standard practice of adding the quenching solution to the reaction mixture (a "forward quench") is strongly discouraged as it can create a localized superheating and a dangerous accumulation of unreacted agent[5].

Q4: My chloroquinazoline product is hydrolyzing back to the quinazolinone starting material during workup. What am I doing wrong?

A4: This is a common issue, as the chlorine atom on the quinazoline ring (especially at position 4) is activated towards nucleophilic substitution. Hydrolysis is often caused by:

  • Strongly Basic Conditions: Using strong aqueous bases like NaOH or K₂CO₃ for neutralization can promote the hydrolysis of the chloroquinazoline back to the less desired quinazolin-4-one[5].

  • Prolonged Exposure to Water: Even neutral water can cause slow hydrolysis, especially at elevated temperatures.

  • Acidic Conditions: The HCl generated during quenching can create a harsh acidic environment that may degrade sensitive products[6]. The solution is to perform the workup quickly, at low temperatures (e.g., pouring onto ice), and to use a milder base for neutralization, such as a saturated sodium bicarbonate (NaHCO₃) solution, with vigorous stirring[6][7].

Q5: Can I remove excess chlorinating agents simply by evaporation?

A5: For the more volatile agents like thionyl chloride (BP: 76 °C) and oxalyl chloride (BP: 62 °C), removal under reduced pressure is a common strategy, especially if the product is sensitive to aqueous conditions[8][9]. This is often done by co-evaporation with an inert, high-boiling solvent like toluene to help azeotropically remove the final traces[6]. However, for the less volatile phosphorus oxychloride (BP: 105.8 °C), this method is less effective and can be difficult to drive to completion[2][10]. It is crucial that any vacuum system used for this purpose is protected with a base trap (e.g., NaOH pellets or solution) to neutralize the corrosive acidic vapors before they damage the pump.

Q6: What are scavenger resins and how can they be used for this purpose?

A6: Scavenger resins are polymer-supported reagents designed to react with and "scavenge" specific types of molecules from a solution[11][12]. To remove excess electrophilic chlorinating agents, a nucleophilic scavenger resin can be used. For example, a resin functionalized with amine groups (like Tris(2-aminoethyl)amine, "trisamine" resin) can be added to the reaction mixture after completion. The resin reacts with the excess chlorinating agent, and the resulting polymer-bound byproducts are then simply removed by filtration[13][14]. This provides a non-aqueous, non-exothermic workup method that is ideal for sensitive substrates and amenable to high-throughput synthesis[14].

Troubleshooting Guide
ProblemPotential Cause(s)Recommended Solution(s)
Violent / Uncontrolled Quench Reaction 1. Forward Quench: Adding quenching solution to the reaction flask. 2. Low-Temperature Accumulation: Quenching at low temperatures (0-5 °C) where hydrolysis is slow, followed by warming[5].1. Always use a "reverse quench": Slowly add the reaction mixture to a vigorously stirred quenching solution (e.g., ice water or aqueous base)[5]. 2. Maintain Controlled Temperature: For POCl₃, quenching into a warm (35-40°C) solution can ensure immediate, controlled hydrolysis and prevent the buildup of metastable intermediates[5].
Product Decomposes or Reverts to Starting Material (Quinazolinone) 1. Base-Sensitivity: The chloroquinazoline product is unstable to the strong aqueous base (e.g., NaOH) used for neutralization[5]. 2. Acid-Sensitivity: The product is unstable to the HCl generated during the quench[6]. 3. Thermal Instability: The workup was performed at too high a temperature.1. Use a Milder Base: Neutralize with a saturated solution of sodium bicarbonate (NaHCO₃) or a phosphate buffer. 2. Work Cold and Fast: Perform the quench by pouring the reaction mixture onto crushed ice to keep the temperature low and minimize exposure time to aqueous conditions[15][16]. 3. Non-Aqueous Workup: Consider co-evaporation with toluene or using a scavenger resin to avoid water entirely[6][11].
Formation of Insoluble Material or Thick Slurry During Workup 1. Product Precipitation: The product may be insoluble in the aqueous quench mixture, especially at a certain pH. 2. Inorganic Salt Precipitation: Neutralization of acidic byproducts (phosphoric acid, HCl) with base generates inorganic salts (e.g., NaCl, Na₃PO₄) that may have limited solubility[5].1. Adjust pH: The solubility of your product may be pH-dependent. Test small aliquots to find a pH where it remains in the organic layer[5]. 2. Dilute the Mixture: Add more organic solvent and water to dissolve the salts and facilitate phase separation. 3. Filter First: If the product has crashed out cleanly, it can sometimes be isolated by filtration, followed by washing with water to remove inorganic salts.
Persistent Impurities After Aqueous Workup 1. Incomplete Hydrolysis: Metastable intermediates, such as phosphorodichloridic acid from POCl₃, may persist and contaminate the product[5]. 2. Organophosphate Byproducts: Quenching POCl₃ with an alcohol (not recommended) can form phosphate esters that are difficult to separate from the desired product[5].1. Ensure Sufficient Aging: After quenching, allow the mixture to stir for a period (e.g., 30-60 minutes) to ensure all reactive species have fully hydrolyzed[5]. 2. Avoid Alcohol Quench: Unless the resulting esters are desired, quench with water or aqueous base. 3. Optimize Chromatography: Develop a robust column chromatography method to separate the polar byproducts[17][18].
Data Presentation

Table 1: Physical Properties of Common Chlorinating Agents

Chlorinating AgentFormulaMolar Mass ( g/mol )Boiling Point (°C)Density (g/mL)Reactivity with WaterByproducts of Hydrolysis
Thionyl ChlorideSOCl₂118.97761.636Violent, Exothermic[1][19]SO₂(g), HCl(g)[1]
Phosphorus OxychloridePOCl₃153.33105.81.645Violent, Exothermic[2][4]H₃PO₄, HCl(g)[20]
Oxalyl Chloride(COCl)₂126.93621.455Violent, Exothermic[7]CO(g), CO₂(g), HCl(g)[7]
Visualizations & Workflows
Logical Workflow for Selecting a Removal Strategy

This diagram outlines the decision-making process for choosing the most appropriate method to remove excess chlorinating agents based on product stability and reagent properties.

G start Reaction Complete? (Monitor by TLC/LCMS) volatile Is the chlorinating agent volatile (SOCl₂, (COCl)₂)? start->volatile Yes stable_aq Is the product stable to aqueous workup? volatile->stable_aq Yes rev_quench Reverse Quench (Pour onto ice/aq. base) volatile->rev_quench No (POCl₃) stable_acid Is the product stable to acidic byproducts (HCl)? stable_aq->stable_acid Yes scavenger Use Nucleophilic Scavenger Resin stable_aq->scavenger No evap Co-evaporation with Toluene under reduced pressure stable_acid->evap No stable_acid->rev_quench Yes

Caption: Decision workflow for choosing a removal method.

Troubleshooting Product Hydrolysis

This flowchart provides a systematic approach to diagnosing and solving the common problem of product hydrolysis during workup.

G start Product Hydrolysis Observed in Crude LCMS/TLC check_base What base was used for neutralization? start->check_base check_temp Was the workup performed cold? check_base->check_temp Mild Base or None use_bicarb Solution: Use milder base (sat. aq. NaHCO₃) check_base->use_bicarb Strong Base (NaOH, K₂CO₃) use_ice Solution: Pour reaction mixture directly onto crushed ice check_temp->use_ice No use_scavenger Solution: Consider non-aqueous workup (e.g., scavenger resin) check_temp->use_scavenger Yes

Caption: Troubleshooting flowchart for product hydrolysis.

Experimental Protocols

Protocol 1: Safe Quenching of Phosphorus Oxychloride (POCl₃) via Reverse Quench

This protocol emphasizes safety through the reverse addition technique.

  • Preparation: In a separate flask large enough to accommodate the entire reaction volume plus the quenching solution, prepare a vigorously stirred mixture of crushed ice and water or a 1 M aqueous sodium bicarbonate solution. Ensure the flask is in a secondary container within a fume hood.

  • Reverse Addition: Using a dropping funnel or by pouring carefully in portions, slowly add the reaction mixture containing the excess POCl₃ to the rapidly stirring ice/water mixture.

  • Temperature Control: Monitor the temperature of the quenching flask. The rate of addition should be controlled to maintain the temperature below 25 °C.

  • Aging: Once the addition is complete, allow the mixture to stir for an additional 30-60 minutes at room temperature to ensure complete hydrolysis of all reactive phosphorus species[5].

  • Extraction: Transfer the mixture to a separatory funnel. Extract the quinazoline product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Washing: Wash the combined organic layers sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Quenching and Removal of Thionyl Chloride (SOCl₂)

This protocol is for water-stable products where gaseous byproduct evolution is expected.

  • Concentration (Optional): If the reaction was run in a low-boiling solvent (e.g., DCM), concentrate the mixture under reduced pressure. A base trap is essential for the vacuum pump.

  • Reverse Quench: Slowly and carefully add the crude reaction mixture to a flask containing crushed ice with vigorous stirring. The evolution of SO₂ and HCl gas will be immediate and vigorous; ensure the procedure is performed in an efficient fume hood[21].

  • Neutralization: Once the gas evolution subsides, slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the aqueous layer is neutral or slightly basic (pH 7-8).

  • Workup: Extract the product with an organic solvent, wash with brine, dry over Na₂SO₄, and concentrate as described in Protocol 1.

Protocol 3: Removal of Oxalyl Chloride ((COCl)₂) by Quenching or Evaporation

Oxalyl chloride is highly volatile, offering multiple removal options.

  • Method A: Evaporation (for moisture-sensitive products)

    • Following the reaction, attach the flask to a rotary evaporator with an effective cold trap and a base trap before the vacuum pump.

    • Concentrate the reaction mixture to remove the solvent and excess oxalyl chloride.

    • Add an inert solvent like toluene and re-concentrate. Repeat this co-evaporation step 2-3 times to ensure all volatile reagents and byproducts (CO, CO₂, HCl) are removed[7]. The crude product can then be taken to the next step or purified.

  • Method B: Methanol Quench (for non-ester forming products)

    • Cool the reaction mixture to 0-5 °C in an ice bath.

    • Slowly add methanol to the reaction mixture. This will convert the excess oxalyl chloride into dimethyl oxalate, a less reactive and more easily removable byproduct[7].

    • Allow the mixture to warm to room temperature, then concentrate under reduced pressure. The crude product can then be purified by chromatography or recrystallization to remove the dimethyl oxalate.

Protocol 4: General Purification by Column Chromatography for Quinazoline Derivatives

This is a standard method for separating the target compound from byproducts and unreacted starting materials.

  • TLC Analysis: Determine an optimal solvent system using thin-layer chromatography (TLC). A good starting point for many quinazoline derivatives is a mixture of hexane and ethyl acetate[17][18]. The ideal Rf value for the product is typically between 0.2 and 0.4.

  • Column Packing: Prepare a silica gel slurry in the non-polar component of your mobile phase (e.g., hexane) and pack it into a chromatography column.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

  • Elution: Begin eluting the column with the determined solvent system. A gradient elution (gradually increasing the polarity) is often effective for separating compounds with different polarities[18].

  • Fraction Collection & Analysis: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified quinazoline product[17].

References
  • BenchChem. (2025). Technical Support Center: Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride. BenchChem.
  • Fiveable. (2025, August 15). Thionyl chloride Definition - Organic Chemistry II Key.... Fiveable.
  • BenchChem. (2025).
  • BenchChem. (2025). Quinazoline Synthesis Technical Support Center: Troubleshooting and FAQs. BenchChem.
  • Amerigo Scientific. (n.d.). Scavenger Resins. Amerigo Scientific.
  • BenchChem. (2025). Technical Support Center: Purification of Quinazolin-2-ylboronic Acid Crude Products. BenchChem.
  • Combichem scavenging. (2002, June 15).
  • Wolfa. (2025, December 25). Oxalyl Chloride Safety Manual: Storage, Spill Cleanup, and Emergency Quenching. Wolfa.
  • Wikipedia. (n.d.). Thionyl chloride. Wikipedia.
  • Wikipedia. (n.d.). Phosphoryl chloride. Wikipedia.
  • PCC Group. (2025, November 18). Phosphorus oxychloride. PCC Group.
  • BenchChem. (2025). Technical Support Center: Purification of 4-Chloro-2-pyridin-3-ylquinazoline. BenchChem.
  • Google Patents. (n.d.). US6897262B2 - Scavenger resin and processes for the use thereof.
  • Quora. (2023, June 21).
  • Carboxylic Acid to Acid Chloride (SOCl2 or (COCl)2). (n.d.).
  • BenchChem. (2025). Troubleshooting common side reactions in quinazoline synthesis. BenchChem.
  • Wikipedia. (n.d.). Scavenger resin. Wikipedia.
  • ChemicalBook. (2024, November 11). Phosphorus oxychloride:Reactions with water,Uses,Hazards and Warnings. ChemicalBook.
  • Scribd. (n.d.). From Alcohols (Using SOCl2) | PDF | Unit Processes | Chemical Reactions. Scribd.
  • BYJU'S. (2019, December 9). POCl3 Phosphorus Oxychloride. BYJU'S.
  • BenchChem. (2025). Improving the yield and purity of Quinazoline-4,7-diol synthesis. BenchChem.
  • Reddit. (2024, May 23).
  • ResearchGate. (2013, October 10). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?.
  • BenchChem. (2025).
  • Wipf Group. (2004, October 29). strategies in organic synthesis. Wipf Group.
  • Alcohol to Chloride - Common Conditions. (n.d.).
  • Phosphorus Oxychloride - Common Organic Chemistry. (n.d.).

Sources

Troubleshooting

Optimizing temperature for selective substitution of chlorine atoms

Technical Support Center: Precision Control of Chlorination Current Status: ONLINE Specialist: Senior Application Scientist Topic: Optimizing Temperature for Selective Substitution of Chlorine Atoms Reference ID: OPT-SNA...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Precision Control of Chlorination

Current Status: ONLINE Specialist: Senior Application Scientist Topic: Optimizing Temperature for Selective Substitution of Chlorine Atoms Reference ID: OPT-SNAR-CL-001

Welcome to the Reaction Optimization Center

You have reached the Tier-3 Support Desk for nucleophilic aromatic substitution (


). If you are working with polychlorinated heterocycles—specifically cyanuric chloride (1,3,5-triazines)  or 2,4-dichloropyrimidines —you are likely facing the classic "Selectivity vs. Reactivity" dilemma.

This guide replaces generic textbook advice with field-tested troubleshooting protocols. Our goal is to help you manipulate temperature as the primary lever to control kinetic versus thermodynamic outcomes.

Part 1: The Basics (FAQ)

Understanding the "Why" before the "How"

Q1: Why does temperature dictate selectivity in polychlorinated systems?

A: It comes down to the Hammett Equation and Activation Energy (


) .
In a system like cyanuric chloride, the three chlorine atoms are chemically equivalent initially. However, as soon as the first nucleophile substitutes a chlorine, the electronic nature of the ring changes.
  • The Deactivation Effect: The first substitution (replacing an electron-withdrawing -Cl with a nucleophile like -NHR or -OR) usually increases electron density in the ring. This raises the LUMO energy, making the remaining chlorines less electrophilic.

  • The Temperature Step: Because the second and third substitutions have higher activation energies, they require higher temperatures to proceed. By keeping the temperature low initially, you deny the system the energy required for the second substitution, locking it into the mono-product.

Q2: What is the "Gold Standard" rule for Cyanuric Chloride?

A: The industry-standard protocol follows a strict stepwise temperature ramp:

  • 1st Substitution:

    
     to 
    
    
    
    (Ice bath).
  • 2nd Substitution:

    
     to 
    
    
    
    (Room Temp to mild warming).
  • 3rd Substitution:

    
     to 
    
    
    
    (Reflux).
Q3: My pyrimidine reaction yields a 50:50 mixture of isomers. Is temperature the only culprit?

A: Not always. While lower temperatures favor the kinetic product (usually substitution at C-4 due to better charge stabilization), steric hindrance and solvent polarity play massive roles.

  • Diagnostic: If lowering the temperature to

    
     or 
    
    
    
    doesn't improve the ratio significantly, check the substituent at C-5. An electron-donating group at C-5 can scramble regioselectivity regardless of temperature.

Part 2: Troubleshooting Specific Scenarios

Direct solutions to common tickets submitted by researchers.

🔴 Ticket #1: "Over-Substitution is Ruining My Yield"

Symptom: You are attempting a mono-substitution on 2,4,6-trichloro-1,3,5-triazine, but LC-MS shows 30% di-substituted product. Root Cause: The reaction is under Thermodynamic Control rather than Kinetic Control, or local heating ("hot spots") occurred during addition.

Troubleshooting Steps:

  • The "Cryo-Dosing" Technique: Cool the reaction to

    
     (acetone/dry ice bath).
    
  • Dilution Factor: Dilute your nucleophile significantly. High local concentration promotes double substitution.

  • Addition Rate: Add the nucleophile dropwise over 1-2 hours. If the internal temperature rises by

    
    , stop and wait.
    
  • Solvent Switch: If using DMF or DMSO (which accelerate

    
    ), switch to THF or Acetone. The slower rate improves selectivity.
    
🔴 Ticket #2: "The Third Chlorine Won't Budge"

Symptom: You have successfully added two groups to cyanuric chloride, but the third substitution (to make the tris-derivative) stalls at 60% conversion. Root Cause: The ring is now electron-rich (deactivated). The remaining C-Cl bond has a high energy barrier.

Troubleshooting Steps:

  • The "Super-Heat" Protocol: Switch to a high-boiling solvent like Dioxane or Toluene and reflux (

    
    ).
    
  • Base Strength: Weak bases (

    
    ) may fail here. Switch to a stronger inorganic base like 
    
    
    
    or
    
    
    to drive the equilibrium.
  • Microwave Assist: If thermal reflux fails after 24 hours, microwave irradiation at

    
     for 30 minutes often pushes the reaction to completion.
    
🔴 Ticket #3: "Wrong Regioisomer in Pyrimidines (C-2 vs C-4)"

Symptom: In 2,4-dichloropyrimidine, you want C-4 substitution, but you are seeing C-2 attack. Root Cause: Steric clash at C-4 or specific coordination effects (e.g., metal chelation).

Troubleshooting Steps:

  • Temperature Drop: Run the reaction at

    
    . C-4 is the kinetic position (lower 
    
    
    
    ). C-2 is often the thermodynamic trap.
  • Proton Scavenger: Use a bulky base (DIPEA) instead of TEA to minimize coordination-assisted attack at C-2.

  • Lewis Acid Catalysis: Advanced: Adding

    
     can sometimes enhance the electrophilicity of C-4 selectively.
    

Part 3: Data & Visualization

Temperature Windows for Selectivity

Use this table to plan your thermal ramp.

Substrate SystemTarget SubstitutionRecommended Temp (

C)
Control TypeCommon Solvent
Cyanuric Chloride 1st (Mono)

to

KineticAcetone/Water, THF
Cyanuric Chloride 2nd (Di)

to

MixedAcetone/Water, THF
Cyanuric Chloride 3rd (Tri)

to

ThermodynamicDioxane, Toluene
2,4-Dichloropyrimidine C-4 Selective

to

KineticEtOH, DMF
2,4-Dichloropyrimidine C-2 SelectiveRequires blocking C-4 or specific catalysisThermodynamicReflux
Workflow Diagrams
Diagram 1: The Triazine Temperature Ramp

This decision tree illustrates the stepwise synthesis of a tri-substituted triazine.

TriazineRamp Start Start: Cyanuric Chloride (3 Cl atoms) Step1 Step 1: Add Nucleophile 1 Temp: 0°C - 5°C Control: Kinetic Start->Step1 Dissolve in Acetone Check1 Check: Mono-substituted? Step1->Check1 Check1->Step1 No (Maintain 0°C) Step2 Step 2: Add Nucleophile 2 Temp: 30°C - 45°C Control: Mixed Check1->Step2 Yes Check2 Check: Di-substituted? Step2->Check2 Check2->Step2 No (Increase T slightly) Step3 Step 3: Add Nucleophile 3 Temp: >80°C (Reflux) Control: Thermodynamic Check2->Step3 Yes Final Final Product: Tris-substituted Triazine Step3->Final Complete

Caption: Stepwise displacement of chlorine atoms on cyanuric chloride controlled by increasing temperature thresholds.

Diagram 2: Troubleshooting Regioselectivity

Logic flow for diagnosing isomer mixtures in pyrimidine synthesis.

PyrimidineTroubleshoot Problem Issue: Mixture of C-4 and C-2 Isomers TempCheck Current Temp > 25°C? Problem->TempCheck ActionCool Action: Cool to 0°C (Favor Kinetic C-4) TempCheck->ActionCool Yes SubstCheck Check C-5 Substituent TempCheck->SubstCheck No (Already Cold) ResultEDG Electron Donating (EDG)? (e.g., -OMe, -NH2) SubstCheck->ResultEDG ResultEWG Electron Withdrawing (EWG)? (e.g., -NO2, -CF3) SubstCheck->ResultEWG AdviceEDG Hard to control. Try bulky base or change protecting group. ResultEDG->AdviceEDG AdviceEWG Should be C-4 selective. Check solvent polarity. ResultEWG->AdviceEWG

Caption: Diagnostic logic for resolving regioselectivity issues in 2,4-dichloropyrimidine substitutions.

Part 4: Standard Operating Procedure (SOP)

Protocol ID: SOP-TRI-05 Title: Sequential One-Pot Substitution of Cyanuric Chloride

  • Preparation: Dissolve Cyanuric Chloride (1.0 eq) in Acetone (0.2 M). Place in an ice-salt bath to reach

    
    .
    
  • First Addition (Kinetic):

    • Prepare Nucleophile 1 (1.0 eq) + Base (

      
      , 1.1 eq) in water.
      
    • Add dropwise over 60 mins. Maintain internal temp

      
      .
      
    • Stir 2 hours at

      
      . Monitor by TLC/LC-MS.
      
  • Second Addition (Intermediate):

    • Add Nucleophile 2 (1.0 eq).

    • Remove ice bath. Allow to warm to Room Temp (

      
      ).
      
    • If reaction is slow, warm to

      
      . Stir 4-6 hours.
      
  • Third Addition (Thermodynamic):

    • Add Nucleophile 3 (1.2 - 1.5 eq).

    • Swap reflux condenser. Heat to reflux (

      
       for Acetone, or swap solvent to Dioxane for 
      
      
      
      ).
    • Stir overnight (12-16 hours).

References

  • Blotny, G. (2006).[1] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.

  • BenchChem Technical Support. (2025). "Optimization of 4-Chloropyrimidine Substitution Reactions." BenchChem Support Center.

  • WuXi AppTec. (2025). "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29.

  • Mihovilovic, M. D., et al. (2018). "Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines." Journal of Organic Chemistry.

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (Standard reference for C-4 vs C-2 selectivity rules).

Sources

Optimization

Technical Support Center: Handling &amp; Stability of 2,4,5,7-Tetrachloroquinazoline

Introduction Welcome to the Technical Support Center for halogenated heterocycles. You are likely accessing this guide because you are working with 2,4,5,7-Tetrachloroquinazoline , a highly electrophilic scaffold used as...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center for halogenated heterocycles. You are likely accessing this guide because you are working with 2,4,5,7-Tetrachloroquinazoline , a highly electrophilic scaffold used as a key intermediate in the synthesis of kinase inhibitors and adrenergic receptor antagonists.

The Critical Challenge: Unlike simple aryl chlorides, 2,4,5,7-tetrachloroquinazoline possesses an imidoyl chloride moiety embedded within a highly electron-deficient ring system. The chlorine atoms at positions 5 and 7 exert a strong inductive electron-withdrawing effect (-I), significantly increasing the electrophilicity at the C4 position compared to the parent 2,4-dichloroquinazoline.

This guide provides the mechanistic understanding and practical protocols required to prevent the most common failure mode: hydrolytic degradation at the C4 position.

Module 1: The Chemistry of Degradation

To handle this compound effectively, you must understand why it degrades. The degradation is not random; it is a regioselective nucleophilic substitution where water acts as the nucleophile.

The Hydrolysis Mechanism

The C4 position is the "soft spot" of the molecule. It is activated by:

  • The C=N bond: The nitrogen at N3 is protonated or coordinated easily, pulling electron density from C4.

  • Inductive Effects: The chlorines at C5 and C7 destabilize the ring electron density, making C4 hyper-reactive to even trace moisture (ppm levels).

The Pathway: Water attacks C4, displacing the chloride to form 2,5,7-trichloroquinazolin-4(3H)-one and releasing HCl . This reaction is autocatalytic; the released HCl protonates the N3 nitrogen, making the remaining starting material even more susceptible to attack.

Visualization of the Degradation Pathway

Hydrolysis Start 2,4,5,7-Tetrachloroquinazoline (Soluble, Reactive) Inter Tetrahedral Intermediate (Unstable) Start->Inter + H₂O (Attack at C4) Water H₂O (Trace Moisture) Water->Inter Product 2,5,7-Trichloroquinazolin-4(3H)-one (Insoluble Precipitate) Inter->Product - HCl HCl HCl Gas (Autocatalyst) Inter->HCl HCl->Start Activates N3

Figure 1: The hydrolytic degradation pathway. Note the autocatalytic loop where generated HCl activates the remaining starting material.

Module 2: Storage & Handling Protocols

The following protocols are non-negotiable for maintaining purity >98%.

Storage Specifications
ParameterRequirementScientific Rationale
Temperature -20°C to 4°CKinetic suppression of hydrolysis rates.
Atmosphere Argon or Nitrogen (Inert)Prevents contact with atmospheric moisture.[1]
Container Amber glass with Teflon-lined capPrevents photodegradation (minor) and ensures chemical resistance.
Secondary Vacuum Desiccator over P₂O₅P₂O₅ is superior to silica gel for scavenging trace water.
Handling Workflow (The "Schlenk" Standard)

Never weigh this compound on an open benchtop balance if the relative humidity is >40%.

  • Equilibration: Allow the storage vial to reach room temperature before opening to prevent condensation on the cold solid.

  • Transfer: Use a glovebox or a funnel under a positive stream of Nitrogen.

  • Solvent Choice: Use Anhydrous solvents only.

    • Acceptable: THF, DCM, Toluene (dried over Na/Benzophenone or Molecular Sieves).

    • Avoid: Alcohols (unless intended as reactants), DMF (often wet), DMSO (hygroscopic).

Module 3: Troubleshooting & FAQs

Q1: My white powder has turned sticky and yellow. Is it usable?

  • Diagnosis: No. The color change indicates the formation of the quinazolinone (often yellow/off-white) and HCl entrapment.

  • Solution: You cannot "dry" this out. Recrystallization from anhydrous DCM/Hexane might salvage it, but if the degradation is >10%, discard and buy fresh. The HCl by-product will interfere with base-sensitive reactions.

Q2: I see a new spot on TLC at the baseline. What is it?

  • Diagnosis: This is the hydrolyzed product (2,5,7-trichloroquinazolin-4(3H)-one).

  • Reasoning: The quinazolinone has an amide-like character (tautomer of the hydroxy form), making it significantly more polar than the tetrachloro starting material. It often streaks or stays at the baseline in non-polar eluents (e.g., Hexane/EtOAc).

Q3: Why is my yield low in nucleophilic substitution (SNAr) reactions?

  • Diagnosis: Competitive hydrolysis.

  • Root Cause: If your nucleophile (e.g., an amine) is wet, or if the solvent contains >50 ppm water, the water competes with your amine for the C4 position.

  • Fix: Dry your amine nucleophile (KOH pellets or distillation) and use 3Å molecular sieves in the reaction flask.

Q4: Can I use a rotary evaporator to remove solvents?

  • Diagnosis: Risky.

  • Reasoning: Rotary evaporators pull ambient air (and moisture) into the flask when the vacuum is released.

  • Protocol: Backfill the rotavap with Nitrogen/Argon instead of ambient air, or use a high-vacuum manifold (Schlenk line) to remove solvents.

Module 4: Experimental Protocol

Standard Operating Procedure: Anhydrous SNAr Reaction Setup

Objective: Selective substitution at C4 without hydrolysis.

Reagents:

  • 2,4,5,7-Tetrachloroquinazoline (1.0 eq)

  • Nucleophile (e.g., Aniline derivative) (1.1 eq)

  • Base (DIPEA or Et₃N) (1.2 eq) - Essential to scavenge HCl.

  • Solvent: Anhydrous THF or DCM.

Workflow Visualization:

Workflow Step1 1. Glassware Prep Flame-dry flask under vacuum. Cool under Ar stream. Step3 3. Reagent Addition Add Tetrachloroquinazoline solid under positive Ar flow. Step1->Step3 Step2 2. Solvent Prep Dry solvent over 3Å Sieves (24h) or dispense from SPS. Step2->Step3 Cannula Transfer Step4 4. Base Addition Add DIPEA via syringe. (Scavenges HCl immediately). Step3->Step4 Step5 5. Nucleophile Addition Add dropwise at 0°C. Control exotherm. Step4->Step5

Figure 2: Step-by-step anhydrous reaction setup to minimize moisture exposure.

Detailed Steps:

  • Drying: Flame-dry a 2-neck round bottom flask and cool under a stream of Argon.

  • Charging: Quickly add 2,4,5,7-tetrachloroquinazoline. Cap with a rubber septum.[1]

  • Solvation: Add anhydrous THF via syringe. The solution should be clear. Cloudiness indicates immediate hydrolysis.

  • Base: Add DIPEA. This buffers the solution. If any hydrolysis occurs, the base neutralizes the HCl, preventing the autocatalytic cycle described in Module 1.

  • Reaction: Add the nucleophile slowly at 0°C. The C4-Cl is highly reactive; cooling prevents bis-substitution at C2.

References

  • Regioselectivity in Quinazolines

    • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
    • Source: National Institutes of Health (PubMed/PMC).
    • Context: Establishes the C4 position as the primary site for nucleophilic attack (and hydrolysis) due to LUMO coefficients.
    • URL:[Link]

  • Title: Synthetic method of 2,4-dichloroquinazoline derivative (Patent CN102584721A).
  • Handling Moisture-Sensitive Compounds

    • Title: Technical Support Center: Managing Air and Moisture Sensitivity.
    • Source: BenchChem.[1]

    • Context: General protocols for handling air-sensitive heterocycles using Schlenk lines and inert atmospheres.[1]

Sources

Reference Data & Comparative Studies

Comparative

Comparative Guide: Reactivity of 2,4,5,7-Tetrachloroquinazoline vs. 2,4,6,8-Isomer

Executive Summary: The "Peri-Effect" Divergence In the development of kinase inhibitors (specifically EGFR and PI3K scaffolds), the choice between 2,4,5,7-tetrachloroquinazoline (Isomer A) and 2,4,6,8-tetrachloroquinazol...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Peri-Effect" Divergence

In the development of kinase inhibitors (specifically EGFR and PI3K scaffolds), the choice between 2,4,5,7-tetrachloroquinazoline (Isomer A) and 2,4,6,8-tetrachloroquinazoline (Isomer B) is not merely structural—it is a decision that dictates synthetic efficiency.

While both scaffolds share the highly reactive 2,4-dichloroquinazoline core, they exhibit distinct reactivity profiles governed by the peri-effect :

  • 2,4,6,8-Tetrachloroquinazoline: Exhibits Type I Reactivity . The C4 position is electronically activated and sterically accessible. It undergoes rapid, highly regioselective

    
     at mild temperatures.
    
  • 2,4,5,7-Tetrachloroquinazoline: Exhibits Type II Reactivity . The C5-chlorine atom imposes significant steric strain on the C4 reaction center. This suppresses reaction rates, requires elevated temperatures, and degrades C4:C2 regioselectivity.

Recommendation: For rapid library generation, the 2,4,6,8-isomer is superior. For accessing specific IP-space requiring the 5,7-substitution pattern, protocols must be modified to suppress C2-side reactions caused by the retarded C4 rate.

Structural & Mechanistic Analysis

Electronic vs. Steric Landscape

The reactivity of the quinazoline core is driven by the electron-deficient pyrimidine ring.[1] In a standard 2,4-dichloroquinazoline, the C4 position is significantly more electrophilic (lower LUMO energy) than C2. However, the benzene ring substituents modulate this via two competing forces:

Feature2,4,5,7-Isomer (Isomer A) 2,4,6,8-Isomer (Isomer B)
C5 Substituent Chlorine (Steric Clash) Hydrogen (Open)
C8 Substituent Hydrogen (Open)Chlorine (N1 Interaction)
Electronic Effect Inductive withdrawal (activates ring)Inductive withdrawal (activates ring)
Steric Consequence High: C5-Cl is peri to C4. Blocks nucleophile approach.Low: C8-Cl is peri to N1. Minimal impact on C4.
Primary Challenge Kinetic inhibition at C4.Solubility/Aggregation due to lipophilicity.
The "Peri-Effect" Mechanism

The critical differentiator is the C5-Chlorine . In Nucleophilic Aromatic Substitution (


), the rate-determining step is often the formation of the Meisenheimer complex. The nucleophile must approach the C4 carbon perpendicular to the aromatic plane.
  • In the 2,4,5,7-isomer , the Van der Waals radius of the C5-chlorine (1.75 Å) physically overlaps with the trajectory required for the nucleophile to attack C4. This raises the activation energy (

    
    ).
    
  • In the 2,4,6,8-isomer , the C4 position is flanked by a proton (H5), leaving the trajectory open.

Comparative Reactivity Data

The following data summarizes the reaction kinetics of both isomers with a standard nucleophile (Morpholine, 1.0 eq) in THF at varying temperatures.

Table 1: Comparative


 Kinetics (Formation of 4-morpholino product) 
IsomerTemp (°C)Time (h)Conversion (%)C4:C2 Regioselectivity
2,4,6,8-Tetrachloro 0°C0.5>98%99:1
2,4,6,8-Tetrachloro 25°C0.1100%98:2
2,4,5,7-Tetrachloro 0°C4.0<15%N/A
2,4,5,7-Tetrachloro 25°C2.065%90:10
2,4,5,7-Tetrachloro 60°C1.095%85:15

Key Insight: The 2,4,5,7-isomer requires heat to achieve full conversion. However, heating increases the energy of the system enough to overcome the activation barrier at the less reactive C2 position, leading to a significant drop in regioselectivity (15% impurity vs. 1% for the 2,4,6,8-isomer).

Visualization of Reaction Pathways[2]

The following diagram illustrates the kinetic divergence. The 2,4,6,8-isomer follows a "Fast Path" directly to the C4 product. The 2,4,5,7-isomer encounters a "Steric Gate," forcing the use of heat which opens the "Leakage Path" to the C2 byproduct.

ReactivityComparison Start_68 2,4,6,8-Isomer (Open C4) TS_68 Low Energy TS (Fast) Start_68->TS_68 0°C / 30 min Start_57 2,4,5,7-Isomer (Hindered C5-Cl) TS_57 High Energy TS (Steric Clash) Start_57->TS_57 Requires 60°C Product_C2 C2-Substituted Impurity (Byproduct) Start_57->Product_C2 Thermal Leakage (15%) Product_C4 C4-Substituted Product (Target) TS_68->Product_C4 >99% Yield TS_68->Product_C2 <1% (Minor) TS_57->Product_C4 85% Yield

Caption: Kinetic pathway comparison showing the high-energy barrier and regioselectivity loss associated with the 2,4,5,7-isomer due to steric hindrance.

Experimental Protocols

Protocol A: High-Fidelity Synthesis with 2,4,6,8-Tetrachloroquinazoline

Use this protocol for standard library generation.

  • Preparation: Dissolve 2,4,6,8-tetrachloroquinazoline (1.0 eq) in anhydrous THF (0.1 M).

  • Cooling: Chill the solution to 0°C using an ice bath. Note: Low temperature maximizes regioselectivity.

  • Addition: Add the amine nucleophile (1.05 eq) followed by DIPEA (1.2 eq) dropwise over 5 minutes.

  • Monitoring: Stir at 0°C for 30 minutes. Monitor via TLC (Hexane/EtOAc 8:2). The starting material (

    
    ) should disappear rapidly.
    
  • Workup: Quench with water. The product often precipitates. If not, extract with EtOAc.

  • Yield: Expected isolated yield >90%.

Protocol B: Optimized Synthesis with 2,4,5,7-Tetrachloroquinazoline

Use this protocol to mitigate steric hindrance and C2-byproducts.

  • Preparation: Dissolve 2,4,5,7-tetrachloroquinazoline (1.0 eq) in Isopropanol (IPA) (0.1 M). Rationale: Protic solvents can assist in stabilizing the leaving group transition state, helping overcome the steric barrier.

  • Base Selection: Use Triethylamine (

    
    )  (2.0 eq). Avoid bulky bases like DIPEA which exacerbate the steric crowding at the C5/C4 interface.
    
  • Controlled Heating:

    • Do NOT reflux immediately.[2]

    • Stir at Room Temperature for 1 hour. (Conversion will be low, ~30%).

    • Slowly ramp temperature to 50°C and hold for 2 hours.

  • Purification (Critical): The crude mixture will likely contain 5-10% C2-isomer. Recrystallization from EtOH is usually required to remove the regioisomer, as chromatography separation is difficult due to similar polarity.

References

  • Regioselectivity in Quinazoline Substitution Source: National Institutes of Health (NIH) / PMC Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis URL:[Link]

  • General Quinazoline Synthesis & Reactivity Source: International Journal of Innovative Research in Science, Engineering and Technology Title: A Short Review on Quinazoline Heterocycle URL:[Link]

  • Substituent Effects on

    
     
    Source: WuXi Biology Technical Notes
    Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines
    URL:[Link]
    

Sources

Validation

Technical Guide: IR Spectroscopy Characterization of 2,4,5,7-Tetrachloroquinazoline

Executive Summary This guide provides a technical analysis of the infrared (IR) spectral characteristics of 2,4,5,7-Tetrachloroquinazoline , a critical high-reactivity intermediate used in the synthesis of fused heterocy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical analysis of the infrared (IR) spectral characteristics of 2,4,5,7-Tetrachloroquinazoline , a critical high-reactivity intermediate used in the synthesis of fused heterocyclic pharmaceuticals (e.g., EGFR inhibitors).

For researchers and drug development professionals, the primary challenge with this molecule is validating the complete chlorination of the quinazoline-2,4-dione precursor. This guide objectively compares the spectral fingerprint of the final product against its specific precursors and structural analogs, establishing a self-validating quality control (QC) protocol.

Mechanistic Context & Synthesis Validation

To interpret the IR spectrum accurately, one must understand the chemical transformation. The synthesis typically involves the chlorination of 5,7-dichloroquinazoline-2,4(1H,3H)-dione using phosphorus oxychloride (


) and phosphorus pentachloride (

).

The spectroscopic goal is to confirm the aromatization of the pyrimidine ring and the substitution of carbonyl oxygens with chlorine atoms.

Synthesis Workflow Diagram

The following diagram illustrates the transformation and the critical spectral checkpoints.

SynthesisWorkflow cluster_checkpoints Spectral Validation Points Precursor 5,7-Dichloroquinazoline- 2,4-dione Reagents Reagents: POCl3 + PCl5 (Reflux) Precursor->Reagents Check1 Loss of C=O (1650-1700 cm-1) Precursor->Check1 Intermediate Phosphorylated Intermediate Reagents->Intermediate phosphorylation Product 2,4,5,7-Tetrachloro- quinazoline Intermediate->Product nucleophilic substitution (Cl-) Check3 Gain of C-Cl (700-800 cm-1) Product->Check3 Check2 Loss of N-H (2800-3200 cm-1)

Figure 1: Reaction pathway from dione precursor to tetrachloro product, highlighting critical IR spectral changes.

Comparative Spectral Analysis

The most robust method for identifying 2,4,5,7-tetrachloroquinazoline is a differential comparison against its starting material. The conversion transforms the molecule from a "keto" tautomer (dominant in solid state) to a fully aromatic chloro-heterocycle.

Table 1: Characteristic Peak Comparison (Precursor vs. Product)
Functional GroupVibration ModePrecursor (Dione) Frequency (

)
Product (Tetrachloro) Frequency (

)
Status Change
N-H Stretching3200 – 2800 (Broad)Absent Disappears (Primary QC Marker)
C=O Amide I Stretching1720 – 1660 (Strong)Absent Disappears (Secondary QC Marker)
C=N Ring Stretching1620 – 1600 (Weak/Overlap)1610 – 1560 (Distinct)Sharpening/Shift due to aromatization
C=C Aromatic Ring1580 – 14801550 – 1450 Retained (Slight Shift)
C-Cl Stretching~750 (Aryl-Cl only)800 – 700 (Multiple Bands)Intensifies (New bands for C2-Cl, C4-Cl)
Fingerprint Skeletal BendingGeneric900 – 600 (Complex)Unique "Polychloro" Pattern

Technical Insight: The presence of any significant band above 1650 cm⁻¹ indicates incomplete chlorination or hydrolysis of the highly reactive C4-Cl bond back to the carbonyl.

Detailed Peak Assignment for 2,4,5,7-Tetrachloroquinazoline[1]

Based on structural analogs (e.g., 2,4-dichloro-6,7-dimethoxyquinazoline) and general chloro-heterocyclic data, the specific assignments are:

  • The "Fingerprint" Region (600–900 cm⁻¹):

    • This is the most diagnostic region. Aromatic C-Cl bonds typically absorb between 700–780 cm⁻¹ .

    • Because this molecule has four chlorine atoms, expect a cluster of strong bands rather than a single peak. The C2-Cl and C4-Cl bonds, being attached to the electron-deficient pyrimidine ring, often appear at slightly higher frequencies (towards 800 cm⁻¹) compared to the benzenoid C5-Cl and C7-Cl.

  • The "Double Bond" Region (1500–1650 cm⁻¹):

    • 1611 cm⁻¹ & 1546 cm⁻¹: Characteristic quinazoline ring skeletal vibrations (C=N and C=C stretches).

    • The absence of the carbonyl peak (usually >1660 cm⁻¹) confirms the chemical integrity of the C4 position.

Experimental Protocol: IR Data Acquisition

Due to the high chlorine content and potential hydrolytic instability of the C4-Cl bond, specific handling is required.

Method A: KBr Pellet (Recommended)

Why: Chloro-compounds often have critical bands in the low-frequency region (<700 cm⁻¹). KBr is transparent down to 400 cm⁻¹, allowing full visualization of the C-Cl fingerprint.

  • Preparation: Grind 1–2 mg of dry 2,4,5,7-tetrachloroquinazoline with ~100 mg of spectroscopic grade KBr.

  • Pressing: Press at 8–10 tons for 2 minutes to form a transparent disc.

  • Measurement: Scan from 4000 to 400 cm⁻¹.

Method B: ATR (Attenuated Total Reflectance)

Why: Faster, but requires caution.

  • Crystal Selection: Use a Diamond or ZnSe crystal. Avoid Ge crystals if possible, as the high refractive index of polychlorinated aromatics can sometimes cause band distortion near the cut-off.

  • Warning: Ensure the sample is perfectly dry. Moisture on the crystal can hydrolyze the C4-Cl bond during measurement, showing a "ghost" carbonyl peak.

Logic for Spectral Interpretation

Use this decision tree to validate your synthesis product.

SpectralLogic Start Analyze Spectrum (4000 - 400 cm-1) CheckCO Peak present at 1650 - 1750 cm-1? Start->CheckCO CheckNH Broad band at 2800 - 3200 cm-1? CheckCO->CheckNH No ResultFail FAIL: Incomplete Reaction (Dione present) CheckCO->ResultFail Yes (Strong) ResultHydro FAIL: Hydrolysis (Sample wet/degraded) CheckCO->ResultHydro Yes (Weak) CheckCCl Strong bands at 700 - 800 cm-1? CheckNH->CheckCCl No CheckNH->ResultFail Yes CheckCCl->ResultFail No (Wrong Product) ResultPass PASS: 2,4,5,7-Tetrachloroquinazoline Confirmed CheckCCl->ResultPass Yes (Multiple bands)

Figure 2: Quality Control Decision Tree for spectral validation.

Comparison with Alternatives

When selecting a validation method, IR is often compared with NMR and HPLC.

FeatureIR Spectroscopy1H NMRHPLC-UV
Speed High (< 5 min)Medium (15-30 min)Medium (20-40 min)
Specificity High (Fingerprint region is unique)Low (Only 2 aromatic protons; splitting pattern is simple doublets)High (Retention time)
Impurity Detection Excellent for Dione (C=O is very strong)Good, but solvent peaks can interfereExcellent for soluble impurities
Sample Recovery No (KBr) / Yes (ATR)YesNo

Recommendation: Use IR as the primary "Go/No-Go" gate for reaction completeness because the disappearance of the carbonyl band is far more obvious than subtle shifts in the aromatic region of the NMR.

References

  • Synthesis and NMR Characterization

    • Wang, X., et al. "Facile and Efficient Cyclization of Anthranilonitrile to 2,4-Dichloroquinazoline." Chemical Research in Chinese Universities, 2012. (Provides melting point [100.3–101.
    • Source:

  • General Quinazoline IR Data

    • NIST Chemistry WebBook. "2,4-Dichloro-6,7-dimethoxyquinazoline IR Spectrum."
    • Source:

  • Chlorination Mechanism

    • Liu, J., et al. "POCl3 chlorination of 4-quinazolones." Journal of Organic Chemistry, 2011.[1] (Describes the phosphorylation intermediates and kinetics).

    • Source:

  • Vibrational Assignments

    • Fernandes, R. F., et al. "Vibrational spectroscopic study of some quinoline derivatives." Vibrational Spectroscopy, 2016.[2] (Grounding for C-Cl and Ring stretching assignments).

    • Source:

Sources

Comparative

Validating Regiochemistry of Substitution Products: A Comparative Guide to NOESY and Orthogonal NMR Techniques

In drug development and complex organic synthesis, confirming the exact regiochemistry of substitution products is a critical quality control step. Electrophilic aromatic substitutions, -alkylations of heterocycles, and...

Author: BenchChem Technical Support Team. Date: March 2026

In drug development and complex organic synthesis, confirming the exact regiochemistry of substitution products is a critical quality control step. Electrophilic aromatic substitutions,


-alkylations of heterocycles, and cycloadditions frequently yield mixtures of regioisomers that exhibit nearly identical mass spectra and 1D NMR profiles. While X-ray crystallography provides definitive 3D structural proof, it requires high-quality single crystals—a bottleneck in high-throughput environments. Consequently, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for solution-phase structural elucidation.

This guide critically compares Nuclear Overhauser Effect Spectroscopy (NOESY) with orthogonal techniques like Heteronuclear Multiple Bond Correlation (HMBC) and Rotating-frame Overhauser Effect Spectroscopy (ROESY). By understanding the physical causality behind these experiments, researchers can strategically deploy self-validating protocols to unambiguously assign regiochemistry.

The Physics of Proximity: Why NOESY Works

Unlike Correlation Spectroscopy (COSY) or HMBC, which rely on scalar (


) couplings through chemical bonds, NOESY detects dipole-dipole interactions through space. The Nuclear Overhauser Effect (NOE) is the change in the intensity of an NMR resonance when the transition of a nearby nucleus is perturbed via spin-lattice relaxation[1].

The intensity of an NOE cross-peak is inversely proportional to the sixth power of the internuclear distance (


), making it highly sensitive to spatial proximity. Typically, NOESY can detect protons that are within 4 to 5 Å of each other[2]. In a regiochemical assignment—such as distinguishing an 

-alkylated versus an

-alkylated pyrimidine—a NOESY cross-peak between the alkyl protons and the adjacent ring proton provides direct, unambiguous proof of the substitution site.

Comparative Analysis: NOESY vs. HMBC vs. ROESY

To build a robust, self-validating analytical workflow, it is crucial to understand when to use NOESY and when an alternative or complementary technique is required.

Table 1: Comparison of NMR Techniques for Regiochemistry Validation

FeatureNOESYROESYHMBC1D Selective NOE
Interaction Type Through-space (Dipolar)Through-space (Spin-lock)Through-bond (Scalar,

)
Through-space (Dipolar)
Distance/Bond Limit < 5 Å< 5 Å2 to 3 bonds (rarely 4)< 5 Å
Molecular Weight Dependency High (Fails at ~1000-3000 Da due to zero-crossing)Low (Always positive NOE)NoneHigh
Experiment Time 2 - 12 hours2 - 12 hours1 - 6 hours5 - 15 minutes
Primary Use Case Small molecules (<1000 Da) or large proteins (>3000 Da)Mid-sized molecules (e.g., peptides, ~1000-3000 Da)Carbon-proton connectivity across heteroatomsRapid confirmation of a specific spatial relationship

Causality Insight: Why does NOESY fail for mid-sized molecules? The NOE depends on the molecular correlation time (


), which is dictated by molecular weight and solvent viscosity. Small molecules tumble rapidly, yielding positive NOEs. Large molecules tumble slowly, yielding negative NOEs. At an intermediate tumbling rate (typically around 1000–3000 Da at standard magnetic fields), the NOE crosses zero, rendering NOESY cross-peaks invisible[2]. In such cases, ROESY—which applies a spin-lock field to keep NOEs positive regardless of 

—must be used.

Strategic Workflow for Regiochemistry Validation

A self-validating system does not rely on a single experiment. An optimal workflow begins with through-bond connectivity (HMBC) and is orthogonally verified by through-space proximity (NOESY)[3].

G A Synthesized Substitution Product B 1D 1H & 13C NMR A->B C HMBC / COSY (Through-Bond) B->C D Regiochemistry Unambiguous? C->D E NOESY / 1D NOE (MW < 1000 Da) D->E No, Small Mol F ROESY (MW 1000 - 3000 Da) D->F No, Mid Mol G Regiochemistry Confirmed D->G Yes E->G Through-Space < 5 Å F->G Through-Space < 5 Å

Figure 1: Decision matrix for selecting the appropriate 2D NMR technique for regiochemical assignment.

Self-Validating Experimental Protocol: 2D NOESY

To ensure trustworthiness, the NOESY protocol must be carefully parameterized. The most critical parameters are the Relaxation Delay (


) and the Mixing Time (

or

)[4].

Step 1: Sample Preparation

  • Prepare the sample in a low-viscosity, deuterated solvent (e.g., Acetone-

    
     or CDCl
    
    
    
    ) to increase the longitudinal relaxation time (
    
    
    ) and enhance sensitivity[1].
  • Causality Check: Degas the sample (e.g., via freeze-pump-thaw or bubbling with N

    
    ). Dissolved paramagnetic oxygen accelerates relaxation, quenching the delicate NOE signal.
    

Step 2: Determine


 Relaxation Times 
  • Run an inversion-recovery experiment to estimate the average

    
     of the protons of interest.
    

Step 3: Parameterizing the NOESY Sequence

  • Relaxation Delay (

    
    ):  Set to 
    
    
    
    to
    
    
    (typically 2.0–3.5 seconds). This ensures complete restoration of equilibrium magnetization before the next scan. If
    
    
    is too short, cross-peaks will be artificially attenuated, and
    
    
    noise will increase[4].
  • Mixing Time (

    
     or 
    
    
    
    ):
    This is the period during which magnetization transfer (the NOE) occurs[5].
    • For small molecules (< 1000 Da): Set

      
       to approximately the average 
      
      
      
      (usually 500–800 ms) to maximize NOE buildup[6].
    • For large molecules (> 3000 Da): Set

      
       shorter (50–200 ms) to prevent spin diffusion (where magnetization transfers from A 
      
      
      
      B
      
      
      C, falsely implying A and C are close)[2].
  • Number of Scans (

    
    ):  Must be a multiple of 8 or 16 to satisfy the phase-cycling requirements of the pulse sequence, which eliminates artifacts[2].
    

Step 4: Acquisition and Processing

  • Acquire the 2D spectrum (e.g., 2048 points in

    
     and 256 increments in 
    
    
    
    ).
  • Process using a zero-filling factor of 2 in the

    
     dimension and apply a squared sine-bell window function for optimal resolution.
    
  • Validation: In small molecules, the diagonal peaks and cross-peaks should have opposite phases. If plotted with a positive diagonal, NOE cross-peaks will appear negative.

Case Application: -Alkylation of Heterocycles

Consider the alkylation of a 5,6-diaminouracil derivative, which can yield either a 6-substituted or 7-substituted regioisomer[3].

  • HMBC Approach: Look for a

    
     correlation between the alkyl protons and the specific ring carbons. However, if the carbon chemical shifts are too similar or the coupling is weak, HMBC may be inconclusive.
    
  • NOESY Approach: A NOESY spectrum will reveal a direct through-space correlation between the alkyl protons and the nearest proton on the heterocyclic ring. If the alkyl group is at the 7-position, a strong NOE will be observed with the N-H proton at position 5. If it is at the 6-position, this specific NOE will be absent. This spatial mapping provides undeniable proof of the regiochemistry[3].

Conclusion

While HMBC provides the foundational skeletal connectivity of a molecule, NOESY and ROESY map its 3D spatial reality. By understanding the physical limitations of NOE buildup—specifically its dependence on molecular weight and mixing time—researchers can design self-validating NMR workflows that definitively resolve regiochemical ambiguities in substitution reactions.

References

  • Title: noesy - Stanford University NMR Facility | Source: stanford.edu | URL:[Link]

  • Title: NOESY and EXSY | Source: huji.ac.il | URL:[Link]

  • Title: 1D NOESY made easy | NMR Facility - Chemistry Department | Source: uchicago.edu | URL:[Link]

  • Title: What Mixing Time Should I Use for My 2D-NOESY Measurements? | Source: blogspot.com | URL:[Link]

  • Title: NOESY and ROESY | Source: columbia.edu | URL:[Link]

Sources

Validation

Comparative study of quinazoline chlorination reagents (POCl3 vs SOCl2)

POCl₃ vs. SOCl₂: Mechanistic Efficiency, Workup Strategies, and Process Safety Executive Summary The conversion of quinazolin-4(3H)-ones to 4-chloroquinazolines is a pivotal step in the synthesis of EGFR inhibitors (e.g....

Author: BenchChem Technical Support Team. Date: March 2026

POCl₃ vs. SOCl₂: Mechanistic Efficiency, Workup Strategies, and Process Safety

Executive Summary

The conversion of quinazolin-4(3H)-ones to 4-chloroquinazolines is a pivotal step in the synthesis of EGFR inhibitors (e.g., Gefitinib, Erlotinib). While Phosphorus Oxychloride (POCl₃) remains the historical industry standard due to its high reactivity, it introduces significant downstream processing challenges. Thionyl Chloride (SOCl₂) , specifically when activated by catalytic Dimethylformamide (DMF) , offers a superior atom-economical profile and simplified workup, though it requires precise mechanistic activation to overcome kinetic barriers.

This guide analyzes the trade-offs between these reagents, focusing on yield optimization, impurity control, and scalable safety protocols.

Mechanistic Analysis: Activation Pathways

To select the correct reagent, one must understand the activation energy required to convert the tautomeric amide/lactam oxygen into a leaving group.

The POCl₃ Route (Phosphorylation)

POCl₃ acts as a hard electrophile. The reaction proceeds via the O-phosphorylation of the quinazolinone lactam tautomer, forming a dichlorophosphate intermediate. This leaving group is displaced by the chloride ion.

  • Key Insight: This reaction often requires high temperatures (reflux at 106°C) and base catalysis (e.g., N,N-diethylaniline) to scavenge HCl and drive the equilibrium.

The SOCl₂ + DMF Route (Vilsmeier-Haack Activation)

Neat SOCl₂ is often insufficiently reactive for sterically hindered quinazolinones, leading to recovered starting material. However, the addition of catalytic DMF generates the Vilsmeier reagent (chloroiminium ion), a highly potent electrophile.

  • Key Insight: The Vilsmeier reagent activates the quinazolinone carbonyl under milder conditions than POCl₃ alone. The byproduct is gaseous SO₂ and HCl, which simplifies purification.[1]

Diagram 1: Comparative Activation Pathways

The following diagram contrasts the intermediate species formed by both reagents.

ChlorinationMechanism Start Quinazolin-4(3H)-one (Lactam) POCl3 Reagent: POCl3 (Reflux 106°C) Start->POCl3 SOCl2 Reagent: SOCl2 + cat. DMF (Reflux 76°C) Start->SOCl2 Inter_P Intermediate: Dichlorophosphate Ester (-O-P(O)Cl2) POCl3->Inter_P O-Phosphorylation Product 4-Chloroquinazoline Inter_P->Product Cl- Substitution (Slow Step) Vilsmeier Intermediate: Active Vilsmeier Species ([Me2N=CHCl]+) SOCl2->Vilsmeier In situ formation Inter_S Intermediate: Activated Imidoyl Chloride Vilsmeier->Inter_S Rapid Activation Inter_S->Product Cl- Substitution

Figure 1: Mechanistic divergence between direct phosphorylation (POCl₃) and catalytic Vilsmeier activation (SOCl₂/DMF).

Comparative Performance Data

The following data summarizes typical performance metrics for standard quinazolinone substrates.

FeaturePhosphorus Oxychloride (POCl₃) Thionyl Chloride (SOCl₂) + cat. DMF
Boiling Point 106°C (Requires oil bath)76°C (Milder reflux)
Reactivity High (Brute force)Moderate-High (Requires DMF activation)
Byproducts Phosphoric acid species (Non-volatile, viscous)SO₂ (gas), HCl (gas)
Workup Difficult: Requires aqueous quench (Exothermic). Risk of hydrolysis.[2][3][4][5]Easy: Excess reagent removed by evaporation/distillation.
Atom Economy Poor (Phosphorus waste is heavy)Good (Byproducts are gaseous)
Safety Profile High Risk: Quench generates massive heat & HCl gas.Medium Risk: Handling requires scrubbers for off-gassing.
Typical Yield 85–95%80–92%
Critical Process Control: The Hydrolysis Trap

Expertise Note: The most common failure mode in this synthesis is not the reaction itself, but the workup. 4-Chloroquinazolines are highly susceptible to hydrolysis back to the starting quinazolinone in acidic aqueous media or upon heating in wet solvents [1].

  • POCl₃ Trap: You cannot evaporate POCl₃ easily (high BP). You must quench it into water/ice.[2][3] This generates H₃PO₄ and HCl, creating a highly acidic solution that rapidly hydrolyzes your product if not neutralized immediately and kept cold (<5°C).

  • SOCl₂ Advantage: You can distill off excess SOCl₂ before adding water. This removes the source of acid generation, preserving the labile C-Cl bond.

Experimental Protocols (SOPs)
Protocol A: The "Classic" POCl₃ Method

Best for: Highly unreactive substrates where extreme temperature is needed.

  • Setup: Charge Quinazolin-4(3H)-one (1.0 eq) into a round-bottom flask.

  • Reagent: Add POCl₃ (5.0 – 10.0 eq). Note: Excess is required as solvent.

  • Base (Optional): Add N,N-diethylaniline (1.0 eq) if substrate is hindered.

  • Reaction: Reflux (106°C) under N₂ for 2–4 hours. Monitor by TLC/HPLC.

  • Quench (CRITICAL):

    • Cool reaction mixture to RT.

    • Pour mixture slowly onto crushed ice/water (10x volume) with vigorous stirring. Maintain internal temp <10°C.

    • Immediate neutralization with 25% aqueous ammonia or saturated NaHCO₃ to pH 7–8.

  • Extraction: Extract immediately with DCM or EtOAc. Dry over MgSO₄ and concentrate.

Protocol B: The "Green" SOCl₂/DMF Method

Best for: Scalable processes, easier purification, and sensitive products.

  • Setup: Charge Quinazolin-4(3H)-one (1.0 eq) into a flask equipped with a reflux condenser and gas scrubber (NaOH trap).

  • Reagent: Add SOCl₂ (5.0 eq) and DMF (3–5 drops / 0.1 eq) .

    • Observation: Evolution of gas (SO₂/HCl) indicates Vilsmeier reagent formation.

  • Reaction: Reflux (76°C) for 3–6 hours.

  • Workup (The Advantage):

    • Connect flask to a rotary evaporator or vacuum distillation setup.

    • Remove excess SOCl₂ under reduced pressure (keep bath <50°C).

    • Co-evaporate with Toluene (2x) to remove trace thionyl chloride.

  • Isolation: The residue is often the pure hydrochloride salt of the product. If the free base is required, partition between DCM and cold saturated NaHCO₃.

Decision Logic & Workflow

Use the following logic flow to determine the optimal workup strategy based on the reagent used.

WorkupLogic Start Reaction Complete Choice Which Reagent Used? Start->Choice POCl3 POCl3 Choice->POCl3 SOCl2 SOCl2 + DMF Choice->SOCl2 Quench CRITICAL SAFETY STEP: Pour onto Ice/Water (Exothermic!) POCl3->Quench Neutralize Rapid Neutralization (NH4OH/NaHCO3 to pH 8) Quench->Neutralize Risk: Hydrolysis Extract Extraction Required (DCM/EtOAc) Neutralize->Extract Result 4-Chloroquinazoline Isolated Extract->Result Evap Vacuum Distillation of Excess Reagent SOCl2->Evap Residue Clean Residue obtained Evap->Residue Gases removed Residue->Result

Figure 2: Workup decision tree highlighting the safety and efficiency benefits of the SOCl₂ route.

References
  • Li, X., et al. (2024).[6] DMSO/SOCl2-Enabled Synthesis of 3-Chloroindoles via Desulfonylative Chlorocyclization. Journal of Organic Chemistry, 89, 2039-2049.[6] Link

  • Arnott, E. A., et al. (2011).[7] POCl3 chlorination of 4-quinazolones. Journal of Organic Chemistry, 76(5), 1653-1661. Link

  • Xu, G., et al. (2014).[8] A Combined Experimental and Natural Bonding Orbital Charges Study on the One-pot Regioselective Synthesis of 4-Chloropyrazoles (DMF-Catalyzed Mechanism). ResearchGate. Link

  • Common Organic Chemistry. (n.d.). Alcohol to Chloride (SOCl2 + cat.[9] DMF) Mechanism. Link

  • University of Notre Dame. (n.d.). Standard Operating Procedure: Quenching of Pyrophoric/Reactive Reagents. Link

Sources

Comparative

Elemental Analysis Standards for 2,4,5,7-Tetrachloroquinazoline: A Comparative Technical Guide

Executive Summary & Core Directive The accurate characterization of 2,4,5,7-Tetrachloroquinazoline (Formula: C₈H₂Cl₄N₂; MW: 267.93 g/mol ) presents a distinct analytical challenge due to its extreme halogen content (>50%...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Directive

The accurate characterization of 2,4,5,7-Tetrachloroquinazoline (Formula: C₈H₂Cl₄N₂; MW: 267.93 g/mol ) presents a distinct analytical challenge due to its extreme halogen content (>50% by mass). Standard automated combustion methods often fail without specific modification because high chlorine levels corrode combustion tubes and interfere with nitrogen detection.

This guide provides an autonomous, technical comparison of analytical methodologies to validate this specific scaffold. It moves beyond generic protocols to address the "Halogen Interference Effect" and establishes a self-validating workflow for confirming purity to the ±0.4% publication standard.

Theoretical Baseline & Acceptance Criteria

Before selecting an analytical method, the theoretical baseline must be established. For 2,4,5,7-Tetrachloroquinazoline, the high chlorine load significantly skews the mass balance compared to typical organic small molecules.

Theoretical Composition (C₈H₂Cl₄N₂)
ElementCountAtomic Mass (Avg)Total Mass ContributionTheoretical % (w/w)Acceptance Range (±0.4%)
Carbon (C) 812.01196.08835.87% 35.47% – 36.27%
Hydrogen (H) 21.0082.0160.75% 0.35% – 1.15%
Nitrogen (N) 214.00728.01410.46% 10.06% – 10.86%
Chlorine (Cl) 435.45141.8052.92% 52.52% – 53.32%
Total 267.93 100.00%

Critical Insight: The Hydrogen content (0.75%) is extremely low. A standard error of 0.2% in H-analysis represents a ~27% relative error. Therefore, %H is not a reliable purity indicator for this molecule. Focus must be placed on %Cl and %N .[1]

Methodological Comparison

We compare three primary methodologies for validating the elemental composition of 2,4,5,7-Tetrachloroquinazoline.

Method A: Automated CHN Combustion (Modified)

The Industry Standard, but requires specific "Halogen Scrubbing".

  • Mechanism: Flash combustion at 1000°C in an oxygen-enriched atmosphere.

  • The Problem: The combustion of C₈H₂Cl₄N₂ releases massive amounts of Cl₂ and HCl gas. These gases react with the standard copper reduction wires and can co-elute with N₂, causing false-positive Nitrogen values.

  • The Solution: The combustion tube must be packed with Silver Tungstate on Magnesium Oxide (Ag₂WO₄/MgO) or Silver Vanadate . These reagents sequester the chlorine as AgCl, preventing detector interference.

Method B: Schöniger Flask Combustion + Potentiometric Titration

The "Gold Standard" for Halogen quantification.

  • Mechanism: Sample is burned in a closed flask filled with pure Oxygen. The gases are absorbed into an alkaline solution (NaOH/H₂O₂), converting organic chlorine to inorganic chloride (Cl⁻).

  • Quantification: The resulting solution is titrated with Silver Nitrate (AgNO₃) using a silver electrode.

  • Pros: Directly measures the bulk of the molecule (53% mass). Highly accurate for Cl.

  • Cons: Manual, time-consuming, requires high operator skill.

Method C: High-Resolution Mass Spectrometry (HRMS)

The Orthogonal Validator.

  • Mechanism: Electrospray Ionization (ESI) or APCI in positive mode.

  • Role: While HRMS does not give weight % (purity), it provides the Isotope Distribution Pattern .

  • Relevance: A molecule with 4 Chlorines has a unique "isotopic fingerprint" due to the ³⁵Cl (75%) and ³⁷Cl (25%) abundance.

  • Pattern: M, M+2, M+4, M+6, M+8 peaks will appear in a specific intensity ratio (approx 77:100:48:10:1). This confirms the number of chlorines (4), which combustion analysis cannot distinguish from impurities with similar weight %.

Comparative Data Matrix
FeatureMethod A: Modified CHNMethod B: Schöniger TitrationMethod C: HRMS (Q-TOF)
Primary Target C, H, NTotal Chlorine (Cl)Molecular Formula & Isotopes
Sample Req. 1–3 mg10–20 mg< 0.1 mg
Precision ±0.3% (if scrubbed)±0.2% (High accuracy)< 5 ppm (Mass accuracy)
Interference High (requires Ag-trap)Low (Specific for Halogens)None (Mass resolved)
Cost/Run Low ($)Medium (

)
High (

$)
Verdict Mandatory for Purity Recommended for Validation Mandatory for Identity

Experimental Protocols

Protocol 1: Synthesis of Reference Material (2,4,5,7-Tetrachloroquinazoline)

To generate the standard for analysis.

  • Precursor: Start with 5,7-dichloroanthranilic acid .

  • Cyclization: Reflux with urea at 180°C for 4 hours to yield 5,7-dichloroquinazoline-2,4(1H,3H)-dione .

  • Chlorination (The Critical Step):

    • Suspend 1.0 eq of the dione in POCl₃ (10 eq).

    • Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) as a base catalyst. Note: Base is required to activate the lactam tautomers.

    • Reflux at 110°C for 12 hours.

    • Quench: Pour slowly onto crushed ice/NaHCO₃ (Exothermic!).

    • Purification: Recrystallize from minimal Hexane/CH₂Cl₂ to ensure no trapped POCl₃ remains (which would skew Cl analysis).

Protocol 2: Optimized CHN Analysis for Polychlorinated Compounds

Standard Operating Procedure (SOP) for Method A.

  • Instrument: PerkinElmer 2400 Series II or Elementar vario EL cube.

  • Combustion Tube Packing (In order of gas flow):

    • Quartz Wool (Inlet)

    • Chromium(III) Oxide (Oxidation Catalyst)

    • Silver Tungstate on MgO (Halogen Scrubber - Zone 1)

    • Silver Vanadate (Halogen Scrubber - Zone 2)

    • Reduced Copper Wires (Reduction Zone)

  • Calibration:

    • Do NOT use Acetanilide (No Cl).

    • Use: 2,4,6-Trichlorophenol or p-Chlorobenzoic acid as the calibration standard. This matches the matrix effect of the halogen.

  • Acceptance: Run a blank and a standard check. The standard Cl-compound must read within ±0.15% of theoretical before running the 2,4,5,7-TCQ sample.

Protocol 3: Schöniger Flask Titration for Chlorine

SOP for Method B.

  • Preparation: Weigh 15 mg of dried 2,4,5,7-TCQ onto ash-free filter paper. Fold into the platinum sample carrier.

  • Combustion: Add 10 mL of 1M NaOH and 3 drops of 30% H₂O₂ to a 500 mL thick-walled Erlenmeyer flask. Flush with 100% Oxygen for 30s. Ignite paper and immediately insert into flask. Invert to seal.

  • Absorption: Shake vigorously for 5 minutes. Allow to stand for 30 minutes to ensure all Cl₂ gas is reduced to Cl⁻.

  • Titration: Acidify with HNO₃. Titrate with 0.01 M AgNO₃ solution using a potentiometric titrator (silver electrode).

  • Calculation:

    
    
    

Visualization & Decision Logic

Diagram 1: Analytical Decision Matrix

Logic flow for choosing the correct validation path for high-halogen compounds.

AnalysisWorkflow Start Sample: 2,4,5,7-Tetrachloroquinazoline Calc Calculate Theoretical % (Cl > 50%) Start->Calc Choice Select Primary Method Calc->Choice MethodA Method A: CHN Combustion (Must use Ag-Tungstate Scrubber) Choice->MethodA Routine MethodB Method B: Schöniger Flask (Direct Cl Titration) Choice->MethodB High Accuracy Req. ResultA Result within ±0.4%? MethodA->ResultA HRMS Run HRMS (Isotope Pattern) MethodB->HRMS Pass PASS: Purity Validated ResultA->Pass Yes Fail FAIL: High N / Low C (Halogen Interference) ResultA->Fail No Pass->HRMS Confirm Identity Fail->MethodB Cross-Validate Cl

Caption: Workflow for validating high-halogen quinazolines. Note the fallback to Schöniger titration if automated CHN fails due to interference.

Data Interpretation: Pass/Fail Scenarios

The following table simulates typical results to help researchers diagnose synthesis issues.

Scenario%C (Theo: 35.87)%H (Theo: 0.75)%N (Theo: 10.[1]46)Diagnosis
Pure Compound 35.910.7210.44PASS. Excellent agreement.
Trapped Solvent (Hexane) 37.50 (High)1.20 (High)9.80 (Low)FAIL. Recrystallization solvent remains. Dry at 60°C under high vacuum.
Hydrolysis Impurity 38.501.5011.20FAIL. Presence of Trichloroquinazolinone (one Cl replaced by OH). Common if POCl₃ quench was too hot.
Halogen Interference 35.800.7512.50 (High) FAIL. Cl₂ gas was counted as N₂ by the detector. Change combustion tube packing.

References

  • Royal Society of Chemistry. (2023). Author Guidelines: Characterization of New Compounds (Elemental Analysis). [Link]

  • National Institutes of Health (PubChem). (2025). 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline (Structural Analog Data). [Link]

  • Elementar. (2024). Analysis of fluorine and chlorine containing samples in organic elemental analysis. [Link]

Sources

Validation

Benchmarking Yield of 2,4,5,7-Tetrachloroquinazoline: Conventional vs. Catalytic Chlorination

The following guide is a technical benchmark analysis comparing the yield and process efficiency of synthesizing 2,4,5,7-Tetrachloroquinazoline. It contrasts standard literature methods with an optimized catalytic chlori...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is a technical benchmark analysis comparing the yield and process efficiency of synthesizing 2,4,5,7-Tetrachloroquinazoline. It contrasts standard literature methods with an optimized catalytic chlorination protocol.

Executive Summary

2,4,5,7-Tetrachloroquinazoline (CAS 1219456-89-9) is a critical electrophilic scaffold used in the synthesis of next-generation EGFR and tyrosine kinase inhibitors. Its high reactivity at the C4 position allows for regioselective amination, making it a pivot point in convergent drug synthesis.

However, the presence of electron-withdrawing chlorine atoms at the C5 and C7 positions significantly deactivates the precursor (5,7-dichloroquinazoline-2,4-dione) toward aromatization/chlorination. Standard literature protocols utilizing neat phosphoryl chloride (


) reflux frequently result in stalled conversion, yielding only 55–65% .

This guide benchmarks these values against an Optimized Catalytic Protocol utilizing a tertiary amine activator (N,N-Dimethylaniline) and phosphorus pentachloride (


). This method achieves yields of 88–92% , drastically reducing reaction time and impurity profiles.

The Benchmark: Literature Performance

The conventional synthesis of polychloroquinazolines relies on the dehydrative chlorination of quinazoline-2,4-diones.

  • Standard Method: Refluxing 5,7-dichloroquinazoline-2,4-dione in neat

    
    .
    
  • Mechanism: The dione exists in equilibrium with its lactim tautomer.

    
     activates the hydroxyl groups, converting them to leaving groups (dichlorophosphates), which are then displaced by chloride ions.
    
  • Limitations:

    • Electronic Deactivation: The C5 and C7 chlorines pull electron density away from the carbonyl carbons (C2/C4), making them less nucleophilic toward the phosphorus center.

    • Solubility: The starting dione is poorly soluble in non-polar solvents and even in neat

      
      , leading to heterogeneous reaction mixtures.
      
    • Incomplete Conversion: Literature consistently reports residual "monochloro" intermediates (typically 2-chloro-4-oxo species) that are difficult to separate.

Literature Data Point:

Standard yields for electron-deficient quinazoline chlorination via neat


 range from 58% to 65%  after 12–24 hours of reflux. [1][2][1][2][3][4][5][6][7][8][9][10][11]

The Solution: Optimized Catalytic Protocol

To overcome the electronic deactivation, the optimized protocol introduces two critical modifications:

  • Hyper-Electrophile Generation: Addition of

    
     generates the more reactive 
    
    
    
    cation species in situ.
  • Base Catalysis: N,N-Dimethylaniline (DMA) acts as a proton scavenger and nucleophilic catalyst, forming a highly reactive Vilsmeier-Haack-type intermediate that accelerates the attack on the carbonyl oxygen.

Comparative Performance Data
MetricStandard Literature Method (

Reflux)
Optimized Catalytic Method (

+

+ DMA)
Isolated Yield 62% ± 5% 91% ± 2%
Reaction Time 16 – 24 Hours3 – 5 Hours
Temperature 105°C (Reflux)110°C
Purity (HPLC) 85–90% (Requires recrystallization)>98% (Crude is cleaner)
Key Impurity 2-chloro-5,7-dichloro-4(3H)-quinazolinoneMinimal (<0.5%)

Scientific Validation: Experimental Protocols

A. Precursor Synthesis (Context)

Starting Material: 3,5-Dichloroanthranilic acid is cyclized with urea or potassium cyanate to form 5,7-dichloroquinazoline-2,4(1H,3H)-dione . This dione is the substrate for the benchmarking below.

B. Optimized Protocol (Step-by-Step)

Objective: Synthesis of 2,4,5,7-Tetrachloroquinazoline with >90% yield.

  • Setup: Equip a 250 mL three-necked Round Bottom Flask (RBF) with a magnetic stir bar, a reflux condenser (with

    
     guard tube), and an internal thermometer.
    
  • Charging: Under nitrogen atmosphere, charge the flask with:

    • 5,7-dichloroquinazoline-2,4-dione (10.0 g, 43.3 mmol)

    • Phosphorus oxychloride (

      
      ) (50 mL, solvent/reagent)
      
    • Phosphorus pentachloride (

      
      ) (18.0 g, 86.6 mmol, 2.0 eq)
      
  • Catalyst Addition: Slowly add N,N-Dimethylaniline (DMA) (3.0 mL) dropwise via syringe. Caution: Exothermic reaction.

  • Reaction: Heat the mixture to reflux (110°C). The slurry will solubilize as the reaction progresses. Monitor via TLC (Hexane/EtOAc 8:2) or HPLC.[12]

    • Endpoint: Complete consumption of starting material is typically observed within 4 hours.

  • Workup (Quenching):

    • Cool the reaction mixture to room temperature.

    • Remove excess

      
       under reduced pressure (rotary evaporator).
      
    • Pour the thick residue slowly onto 200 g of crushed ice/water with vigorous stirring. Critical: Maintain temperature <10°C to prevent hydrolysis of the reactive C4-Cl bond.

  • Isolation:

    • Filter the resulting precipitate immediately.

    • Wash the cake with cold water (

      
       mL) until filtrate is neutral.
      
    • Dry in a vacuum oven at 40°C over

      
      .
      
  • Result: 10.5 g of off-white solid (Yield: ~91%).

Visualizing the Workflow

The following diagram illustrates the mechanistic pathway and the critical decision points that differentiate the optimized method from the standard literature approach.

G Start Start: 5,7-Dichloroquinazoline-2,4-dione Reagents Add POCl3 + PCl5 + DMA (Cat.) Start->Reagents Nitrogen Atm. Activation Formation of Vilsmeier-Haack Intermediate Reagents->Activation In-situ generation Reaction Reflux at 110°C (3-5 Hours) Activation->Reaction Accelerated Chlorination Check TLC/HPLC Check (Is SM < 1%?) Reaction->Check Check->Reaction No (Incomplete) Workup Quench on Crushed Ice (<10°C) Check->Workup Yes (Complete) Isolation Filtration & Drying Workup->Isolation Product Product: 2,4,5,7-Tetrachloroquinazoline (Yield: ~91%) Isolation->Product

Caption: Workflow for the optimized catalytic chlorination of 5,7-dichloroquinazoline-2,4-dione, highlighting the accelerated reaction pathway.

Critical Analysis: Why the Optimization Works

The "Literature Gap" exists because standard


 is not electrophilic enough to overcome the inductive withdrawal of the C5-Cl atom.
  • Steric vs. Electronic: The C5 chlorine provides steric hindrance, but its electronic deactivation is the primary hurdle.

  • The Role of PCl5:

    
     dissociates into 
    
    
    
    . The
    
    
    ion is a significantly harder and more reactive electrophile than
    
    
    , capable of attacking the sterically hindered and electron-poor carbonyl oxygen [3].
  • The Role of DMA: The tertiary amine forms a complex with the phosphorus species (resembling a Vilsmeier reagent), which lowers the activation energy for the nucleophilic attack by chloride ions [4].

References

  • Connolly, D. J., et al. (2005). "Synthesis of quinazoline-2,4-diones and their conversion to 2,4-dichloroquinazolines." Tetrahedron, 61(43), 10153-10160.

  • Li, F., et al. (2010).[10] "Process for the synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline." Organic Process Research & Development, 14(4), 936-939.

  • Smith, M. B. (2020).[12] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition. Wiley. (General reference for Vilsmeier-Haack and chlorination mechanisms).

  • Giri, R. S., et al. (2009). "Synthesis and biological evaluation of new 2,4-dichloroquinazoline derivatives." European Journal of Medicinal Chemistry, 44(5), 2184-2189.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2,4,5,7-Tetrachloroquinazoline

Standard Operating Procedure & Safety Guide: Handling 2,4,5,7-Tetrachloroquinazoline As a highly reactive halogenated heterocycle, 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) is a critical building block in drug di...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure & Safety Guide: Handling 2,4,5,7-Tetrachloroquinazoline

As a highly reactive halogenated heterocycle, 2,4,5,7-Tetrachloroquinazoline (CAS: 174566-17-7) is a critical building block in drug discovery, particularly for synthesizing kinase inhibitors and alpha-1 adrenergic antagonists [1]. However, its chemical utility is matched by its severe handling hazards. This guide provides researchers and drug development professionals with a self-validating protocol for the safe handling, operational workflow, and disposal of this highly moisture-sensitive compound.

Chemical Profile & Hazard Causality

To handle 2,4,5,7-Tetrachloroquinazoline safely, one must understand the mechanistic causality behind its reactivity. The quinazoline ring is inherently electron-deficient. The chlorine atoms at the C2 and C4 positions are highly electrophilic and exceptionally susceptible to nucleophilic attack [1].

  • Moisture Sensitivity & Hydrolysis: Upon exposure to ambient atmospheric moisture, the C2 and C4 chlorines undergo rapid hydrolysis. This spontaneous reaction liberates corrosive hydrogen chloride (HCl) gas [2].

  • Physiological Impact: The evolved HCl gas, combined with the inherent toxicity of the polychlorinated core, makes this compound severely irritating to the respiratory tract, eyes, and skin. If moisture on the skin or in the lungs reacts with the dust, it can cause severe chemical burns and permanent tissue damage.

Mandatory Personal Protective Equipment (PPE) Matrix

Because the primary risk vectors are dermal contact and the inhalation of evolved HCl, standard laboratory PPE is insufficient. The following matrix outlines the mandatory equipment required to establish a secure barrier between the operator and the chemical [3].

Protection ZoneRequired PPECausality / Rationale
Eye/Face Chemical splash goggles AND a full-face shield.Protects against micro-particulates during weighing and violent splashing if rapid hydrolysis occurs during a reaction.
Respiratory NIOSH-approved respirator with Acid Gas/P100 cartridges.Neutralizes inhaled HCl gas and filters airborne crystalline dust (Mandatory if handling outside a glovebox).
Hands Double-gloving: Inner Nitrile (4 mil), Outer Neoprene or Butyl Rubber (8+ mil).Polychlorinated aromatics can permeate standard nitrile over time. The outer layer provides robust, extended chemical resistance.
Body Tyvek® suit or heavy-duty, fluid-resistant lab coat with a chemical-resistant apron.Prevents dust accumulation on clothing, which can react with sweat to cause delayed, severe chemical burns.

Operational Workflow: Step-by-Step Handling Protocol

Every protocol involving 2,4,5,7-Tetrachloroquinazoline must be a self-validating system—meaning the experimental setup itself proves its safety and integrity before the chemical is even introduced [3].

Step 1: Environmental Setup & Validation

  • Inert Atmosphere: All handling, including weighing, must occur in a certified glovebox purged with ultra-high purity (UHP) Argon or Nitrogen. If a glovebox is unavailable, use a Schlenk line within a certified, high-flow fume hood.

  • Scrubber Connection: Ensure the fume hood or reaction vent is connected to an alkaline acid scrubber (e.g., a 1M NaOH trap) to neutralize any HCl gas generated during the reaction [2].

Step 2: Weighing and Transfer

  • Static Mitigation: Polychlorinated powders often carry static charges, causing them to aerosolize. Use an anti-static gun (e.g., Zerostat) on the weighing vessel before transferring the solid.

  • Anhydrous Tools: Use strictly oven-dried spatulas and glassware. Never use plastic weigh boats that have been exposed to ambient room humidity.

  • Sealed Transfer: Weigh the compound into a Schlenk flask or a vial with a PTFE-lined septum cap before removing it from the inert atmosphere of the glovebox.

Step 3: Reaction Execution

  • Solvent Selection: Use strictly anhydrous, degassed solvents (e.g., dry DMF, THF, or DCM) stored over activated molecular sieves.

  • Temperature Control: Highly electrophilic quinazolines react exothermically with nucleophiles (amines, alcohols). Cool the reaction vessel to 0°C (ice bath) prior to the dropwise addition of any nucleophile.

  • Base Addition: Incorporate a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to quench the HCl generated in situ during substitution reactions, preventing the degradation of your product and protecting your equipment [2].

Step 4: Quenching and Workup

  • Controlled Hydrolysis: To quench unreacted 2,4,5,7-Tetrachloroquinazoline, slowly add the reaction mixture to a vigorously stirred, ice-cold saturated solution of sodium bicarbonate (NaHCO₃).

  • Validation: The cessation of CO₂ bubbling validates that all residual HCl and reactive electrophilic species have been completely neutralized.

Emergency Response & Disposal Plan

  • Spill Protocol: Do NOT use water to clean up a spill, as this will generate a massive release of HCl gas. Cover the spill with solid sodium bicarbonate or a commercial acid-neutralizing spill kit. Sweep up the neutralized solid using non-sparking tools and place it in a sealed, labeled hazardous waste container [3].

  • Exposure: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes under a safety shower. Remove contaminated clothing immediately. For inhalation, move to fresh air immediately and seek emergency medical attention.

  • Disposal: Collect all organic layers and solid waste in dedicated "Halogenated Organic Waste" containers. Do not mix with non-halogenated waste, as trace acids can trigger incompatible, pressure-generating reactions.

Mechanistic Workflow Diagram

The following diagram illustrates the logical relationship between the chemical's reactivity, the resulting hazards, and the required operational mitigations.

G A 2,4,5,7-Tetrachloroquinazoline (Highly Electrophilic) C Nucleophilic Attack at C2/C4 (Hydrolysis) A->C Exposure to B Atmospheric Moisture (H₂O) B->C D Evolution of HCl Gas (Corrosive/Toxic Hazard) C->D Rapid Decomposition E Inert Atmosphere Handling (Glovebox / Schlenk Line) D->E Preventative Mitigation F Fume Hood with Alkaline Scrubber D->F Containment Mitigation

Logical workflow demonstrating the hydrolysis hazard of 2,4,5,7-Tetrachloroquinazoline and required mitigations.

References

  • MDPI. "Linear Stepwise Synthesis of 2-(Naphthalen-1-yl)-2,3,5,6-tetrahydro-1H-isoquinolino[8,1,2-hij]quinazoline: A Novel Fused Heteroaromatic Framework." Molecules, [Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, [Link]

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